N6-Cyclohexyladenosine

Core Science & Biosynthesis

Technical Guide: Mechanism of Action of N6-Cyclohexyladenosine (CHA)

Executive Summary

N6-Cyclohexyladenosine (CHA) is a potent, high-affinity, and selective agonist of the Adenosine A1 Receptor (A1AR) .[1] Unlike non-selective adenosine analogs, CHA exhibits a distinct pharmacological profile characterized by robust activation of Gi/o-coupled signaling cascades. Its primary utility lies in neuropharmacology and cardiovascular research, where it serves as a benchmark tool compound for studying purinergic signaling modulation, neuroprotection, and metabolic suppression (induced hypothermia).

This guide delineates the molecular mechanism of CHA, quantifying its receptor kinetics, mapping its signal transduction pathways, and providing validated experimental protocols for its characterization.

Molecular Pharmacology

Receptor Selectivity and Affinity

CHA acts as a stereoselective agonist for the A1AR, a G-protein coupled receptor (GPCR). It binds to the orthosteric site of the receptor, mimicking the endogenous ligand adenosine but with significantly enhanced stability and affinity due to the N6-cyclohexyl substitution.

• Primary Target: Adenosine A1 Receptor (A1AR).[1][2][3][4][5][6]

• Affinity (Kd): ~0.7 nM (bovine brain) to 6 nM (guinea pig brain).[1]

• Selectivity: >500-fold selective for A1AR over A2A receptors.[7]

• Potency (EC50): ~8.2 nM in functional GTP

  S assays.

Structural Basis of Action

The N6-cyclohexyl group provides hydrophobic interactions within the receptor's binding pocket, protecting the molecule from rapid degradation by adenosine deaminase (ADA). This structural modification confers a longer half-life in vivo compared to endogenous adenosine, allowing for sustained activation of A1AR-mediated pathways.

Signal Transduction Pathways

Upon binding to the A1AR, CHA induces a conformational change that catalyzes the exchange of GDP for GTP on the G

subunit of the heterotrimeric Gi/o protein. This triggers a tripartite signaling cascade:

• Adenylate Cyclase Inhibition (Metabolic Control): The G

  subunit dissociates and inhibits Adenylate Cyclase (AC), leading to a rapid depletion of intracellular cAMP and reduced PKA activity.

• Ion Channel Modulation (Excitability Control): The G

  subunits directly activate G-protein-coupled Inwardly Rectifying Potassium channels (GIRK), causing K+ efflux and membrane hyperpolarization. Simultaneously, they inhibit voltage-gated N-type and P/Q-type Ca2+ channels, suppressing neurotransmitter release.

• Survival Signaling (Neuroprotection): CHA activates the PI3K/Akt/mTOR pathway, promoting cell survival and remyelination via CREB phosphorylation and BDNF expression.

Visualization: A1AR Signaling Cascade

Figure 1: The A1AR signal transduction pathway activated by CHA. Note the bifurcation into metabolic (cAMP), electrical (Ion Channels), and survival (PI3K) branches.

Physiological & Therapeutic Implications[3][5]

CHA's mechanism translates into distinct physiological outcomes, summarized below.

Table 1: Physiological Effects of CHA

System	Effect	Mechanistic Basis	Therapeutic Potential
CNS	Sedation & Anticonvulsant	Hyperpolarization (GIRK activation) inhibits neuronal firing.	Epilepsy, Anesthesia adjunct
CNS	Neuroprotection	Inhibition of glutamate release (Ca2+ block) + PI3K/Akt activation.	Ischemia/Reperfusion injury, Huntington's
CNS	Remyelination	Promotion of oligodendrocyte differentiation.	Multiple Sclerosis
Cardiovascular	Bradycardia	A1AR activation on SA/AV nodes; negative chronotropy.	Arrhythmia control (limited by hypotension risk)
Metabolic	Hypothermia	Suppression of thermogenesis; "Hibernation-like" state.[3]	Targeted Temperature Management (TTM)

Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating controls (e.g., non-specific binding determination).

Protocol 1: Radioligand Binding Assay (A1AR Affinity)

Objective: Determine the Ki of CHA or use [3H]CHA to map receptor density (Bmax).

Materials:

• Ligand: [3H]CHA (Specific Activity ~30 Ci/mmol).

• Receptor Source: Rat brain cortical membranes or CHO-A1AR stable cell line.

• Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific Control: 10

  M R-PIA or 10 M CPA.

Workflow:

• Membrane Prep: Homogenize tissue in ice-cold Tris-HCl. Centrifuge at 48,000 x g for 15 min. Resuspend pellet.

• Incubation:

  • Total Binding: Membrane + [3H]CHA (0.1–10 nM).

  • Non-Specific Binding: Membrane + [3H]CHA + Excess Cold Ligand (10

    M).

  • Incubate at 25°C for 60–120 minutes (equilibrium).

• Termination: Rapid filtration through GF/C filters (pre-soaked in 0.3% PEI to reduce background).

• Quantification: Wash filters 3x with ice-cold buffer. Add scintillation cocktail and count.

Validation Criteria: Specific binding must be >80% of total binding.

Protocol 2: Functional cAMP Inhibition Assay

Objective: Verify functional agonism via Gi coupling.

Workflow Visualization:

Figure 2: Functional assay workflow. Forskolin is required to elevate basal cAMP levels, allowing the Gi-mediated inhibition by CHA to be quantified.

Step-by-Step:

• Seeding: Plate CHO-K1 cells stably expressing human A1AR (10,000 cells/well).

• Stimulation: Prepare buffer containing 10

  M Forskolin (to stimulate Adenylate Cyclase).

• Treatment: Add CHA serial dilutions (10-11 to 10-5 M) mixed with the Forskolin buffer.

• Incubation: 30 minutes at 37°C.

• Detection: Lyse cells and quantify cAMP using a TR-FRET or ELISA kit.

• Analysis: Plot Log[CHA] vs. cAMP response. A sigmoidal dose-response curve indicates functional Gi coupling.

References

• National Institutes of Health (NIH). (2013). Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination.[1][2][5] Journal of the Neurological Sciences. Retrieved from [Link]

• Gifford Bioscience. (2024). Radioligand Binding Assay Protocols. Retrieved from [Link]

• Frontiers in Pharmacology. (2019). Adenosine A1 Receptor Agonist 2-chloro-N6-cyclopentyladenosine and Hippocampal Excitability. Retrieved from [Link]

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• 2. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. N6-Cycloalkyl-2-substituted adenosine derivatives as selective, high affinity adenosine A1 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to N⁶-Cyclohexyladenosine (CHA): A High-Afinity Selective Agonist for the Adenosine A₁ Receptor

Abstract

This technical guide provides an in-depth exploration of N⁶-Cyclohexyladenosine (CHA), a cornerstone research tool for investigating the adenosine A₁ receptor (A₁R). We will dissect the molecular and pharmacological properties of CHA, detailing its high affinity and selectivity for the A₁R. This guide is structured to provide researchers, scientists, and drug development professionals with both the theoretical framework and practical methodologies for utilizing CHA. We will cover its mechanism of action through the Gᵢ-coupled signaling cascade, present validated, step-by-step protocols for in vitro characterization, and discuss its application in elucidating the physiological roles of the A₁R, from neuromodulation to cardioprotection.

Introduction: The Adenosine A₁ Receptor and the Role of Selective Agonists

Adenosine is a ubiquitous nucleoside that functions as a critical neuromodulator and homeostatic regulator by activating four distinct G protein-coupled receptors (GPCRs): A₁, A₂ₐ, A₂ᵦ, and A₃.[1][2] Among these, the adenosine A₁ receptor is of significant interest due to its high expression in the brain, heart, and other tissues.[3] Activation of the A₁R is implicated in a range of physiological processes, including neuroprotection, pain modulation, and regulation of cardiovascular function.[1][4]

The development of selective agonists has been paramount to deconvoluting the specific functions of the A₁R from the broader effects of adenosine. N⁶-Cyclohexyladenosine (CHA) has emerged as a quintessential A₁R agonist, valued for its high affinity and selectivity. Its use in preclinical research has been instrumental in defining the therapeutic potential of targeting the A₁R. This guide serves to consolidate the technical knowledge required to effectively employ CHA as a precise pharmacological tool.

Molecular Profile and Pharmacology of N⁶-Cyclohexyladenosine (CHA)

CHA is a synthetic adenosine analog characterized by the substitution of a cyclohexyl group at the N⁶ position of the purine ring. This modification is crucial for its pharmacological profile, conferring high affinity and selectivity for the A₁R.

Binding Affinity and Selectivity

CHA is a high-affinity A₁ receptor agonist, with reported dissociation constant (Kᵈ) values in the low nanomolar range. For instance, Kᵈ values of 0.7 nM and 6 nM have been determined for bovine and guinea pig brain membranes, respectively. This high affinity is a key attribute, allowing for potent receptor activation at low concentrations.

While it binds with high affinity to A₁ receptors, its affinity for A₂ₐ, A₂ᵦ, and A₃ receptors is significantly lower, which is a critical feature for the specific investigation of A₁R pharmacology.[5] This selectivity allows researchers to probe A₁R-mediated effects with minimal confounding signals from other adenosine receptor subtypes.

Functional Profile: Mechanism of Action

The adenosine A₁ receptor is canonically coupled to the Gᵢ/ₒ family of G proteins.[2][6] Upon binding of an agonist like CHA, the receptor undergoes a conformational change, initiating a well-defined signaling cascade.[7]

Key Downstream Events:

• Inhibition of Adenylyl Cyclase: The primary effect of A₁R activation is the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[2][6] This reduction in cAMP subsequently decreases the activity of protein kinase A (PKA).[2]

• Modulation of Ion Channels: The Gβγ subunits released upon G-protein activation can directly modulate ion channel activity. This includes the activation of G protein-coupled inwardly rectifying potassium (GIRK) channels, leading to membrane hyperpolarization and neuronal inhibition, and the inhibition of voltage-sensitive Ca²⁺ channels, which reduces neurotransmitter release.[2][4]

• Activation of Phospholipase C (PLC): In some cellular contexts, A₁R activation can also stimulate the PLC pathway, contributing to its diverse physiological effects.[2][4]

The functional potency of CHA is commensurate with its high binding affinity, with a reported EC₅₀ value of 8.2 nM for A₁R activation.[8][9]

Signaling Pathway of CHA at the Adenosine A₁ Receptor

Caption: CHA activates the A₁R, leading to Gᵢ protein dissociation and subsequent inhibition of adenylyl cyclase and modulation of ion channels.

Experimental Characterization of CHA

To rigorously characterize the interaction of CHA with the A₁R, a combination of binding and functional assays is essential. The following protocols are provided as a guide for researchers.

Protocol 1: Radioligand Competition Binding Assay

This assay determines the binding affinity (Kᵢ) of CHA by measuring its ability to compete with a known radiolabeled A₁R ligand.

Causality: The principle is competitive inhibition. The concentration of CHA required to displace 50% of the specific binding of a high-affinity radioligand is used to calculate its own binding affinity. This provides a direct measure of the ligand-receptor interaction.

Self-Validation: The protocol includes controls for total binding (radioligand only) and non-specific binding (radioligand in the presence of a saturating concentration of a non-labeled ligand). The difference yields specific binding, ensuring the measured effect is receptor-mediated.

Detailed Methodology:

• Membrane Preparation: Prepare cell membranes from a source rich in A₁Rs (e.g., rat cortical tissue or HEK293 cells stably expressing the human A₁R).[3][10] Homogenize tissue in ice-cold buffer and centrifuge to pellet membranes. Wash pellets multiple times to remove endogenous adenosine.[10]

• Assay Setup: Set up assay tubes/plates in triplicate.

  • Total Binding: Add membrane preparation, assay buffer, and a fixed concentration of a suitable A₁R radioligand (e.g., [³H]DPCPX).[3]

  • Non-specific Binding: Add the same components as total binding, plus a high concentration of a non-labeled A₁R antagonist (e.g., 10 µM XAC) to saturate all specific binding sites.[3]

  • Competition: Add membrane preparation, radioligand, and varying concentrations of CHA.

• Incubation: Incubate the reactions for a defined period (e.g., 60 minutes) at a controlled temperature (e.g., 25°C) to allow the binding to reach equilibrium.[3]

• Separation: Rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters (e.g., Whatman GF/B).[11] Wash the filters quickly with ice-cold buffer to remove unbound radioligand.[12]

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[11]

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of CHA.

  • Fit the data to a one-site competition model to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᵈ), where [L] is the concentration of the radioligand and Kᵈ is its dissociation constant.

Workflow for Radioligand Binding Assay

Caption: A streamlined workflow for determining the binding affinity (Ki) of CHA using a competition radioligand binding assay.

Protocol 2: cAMP Accumulation Functional Assay

This cell-based assay measures the functional consequence of A₁R activation by CHA—the inhibition of cAMP production.

Causality: Because the A₁R is Gᵢ-coupled, its activation by CHA inhibits adenylyl cyclase. To measure this inhibition, the enzyme is first stimulated with forskolin. The ability of CHA to reduce this forskolin-stimulated cAMP accumulation is a direct measure of its agonist potency (EC₅₀) and efficacy.

Self-Validation: The assay includes a positive control (forskolin alone) to establish the maximum cAMP signal and a negative control (unstimulated cells) for the basal signal. This creates a validated window to measure the inhibitory effect of the agonist.

Detailed Methodology:

• Cell Culture: Use cells expressing the A₁R (e.g., CHO or HEK293 cells). Plate the cells in a suitable format (e.g., 96- or 384-well plates) and grow to confluence.[13]

• Assay Preparation: Wash the cells with assay buffer. Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

• Agonist Stimulation:

  • Add varying concentrations of CHA to the wells.

  • Immediately after, add a fixed concentration of forskolin (a direct activator of adenylyl cyclase) to all wells except the basal control.

• Incubation: Incubate for a defined period (e.g., 30 minutes) at 37°C to allow for cAMP production.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as those based on HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen technology.[14][15] These are competitive immunoassays where cAMP produced by the cells competes with a labeled cAMP tracer.[16]

• Data Analysis:

  • Normalize the data, setting the forskolin-only signal as 100% and the basal signal as 0%.

  • Plot the percentage of inhibition against the log concentration of CHA.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration of CHA that produces 50% of its maximal inhibitory effect) and the Eₘₐₓ (the maximum inhibition).

Data Summary and In Vivo Applications

The robust in vitro profile of CHA makes it a valuable tool for in vivo studies.

Pharmacological Data Summary

Parameter	Description	Typical Value	Reference
Kᵈ	Dissociation Constant (Binding Affinity)	0.7 - 6.0 nM
EC₅₀	Half Maximal Effective Concentration (Potency)	8.2 nM	[8][9]
Coupling	G Protein Family	Gᵢ/ₒ	[2][6]
Primary Effect	Second Messenger Modulation	↓ cAMP	[2][6]

In Vivo Effects and Therapeutic Potential

CHA has been used extensively in animal models to explore the physiological roles of A₁R activation. Key findings include:

• Neuroprotection: CHA exerts anticonvulsant effects and protects against neuronal death in various models.[8][17]

• Cardioprotection: Pre-ischemic administration of CHA improves the functional recovery of the heart in models of ischemia-reperfusion injury.

• Myelin Protection: CHA has been shown to protect myelin and induce remyelination in experimental demyelination models.[18]

• Metabolic Regulation: As an A₁R agonist, CHA can inhibit thermogenesis and induce a hypothermic, torpor-like state, a phenomenon explored for therapeutic hypothermia.[19][20]

However, the therapeutic application of CHA is limited by cardiovascular side effects such as hypotension and bradycardia.[19][20]

Conclusion

N⁶-Cyclohexyladenosine remains an indispensable pharmacological tool. Its high affinity and selectivity for the adenosine A₁ receptor, coupled with a well-characterized mechanism of action, provide researchers with a reliable means to investigate A₁R signaling and physiology. The experimental protocols detailed in this guide offer a validated framework for characterizing CHA and similar compounds, ensuring robust and reproducible data. Through the continued application of such precise chemical probes, the intricate roles of the A₁ receptor in health and disease will be further illuminated, paving the way for novel therapeutic strategies.

References

• N6-isopentenyladenosine and its analogue N6-benzyladenosine induce cell cycle arrest and apoptosis in bladder carcinoma T24 cells. PubMed. [Link]

• Anticonvulsant effect of bilateral injection of N6-cyclohexyladenosine into the CA1 region of the hippocampus in amygdala-kindled rats. PubMed. [Link]

• The full activation mechanism of the adenosine A1 receptor revealed by GaMD and Su-GaMD simulations. Semantic Scholar. [Link]

• N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest. PubMed. [Link]

• Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies. PubMed. [Link]

• Adenosine A1 Receptor Agonist 2-chloro-N6-cyclopentyladenosine and Hippocampal Excitability During Brain Development in Rats. Frontiers. [Link]

• N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest. PubMed Central. [Link]

• The full activation mechanism of the adenosine A1 receptor revealed by GaMD and Su-GaMD simulations. PubMed Central. [Link]

• Probing the Binding Site of the A1 Adenosine Receptor Reengineered for Orthogonal Recognition by Tailored Nucleosides. PubMed Central. [Link]

• Adenosine receptor signaling pathway. A1 and A3 are couples though... ResearchGate. [Link]

• Ligand-Directed Labeling of the Adenosine A1 Receptor in Living Cells. ACS Publications. [Link]

• Preclinical evaluation of the first adenosine A1 receptor partial agonist radioligand for positron emission tomography (PET) imaging. PubMed Central. [Link]

• The Signaling Pathways Involved in the Anticonvulsive Effects of the Adenosine A1 Receptor. MDPI. [Link]

• Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). [Link]

• Adenosine Receptors: Expression, Function and Regulation. PubMed Central. [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• cAMP Accumulation Assay. Creative BioMart. [Link]

• Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Brieflands. [Link]

• Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. NIH. [Link]

• Orforglipron: A Comprehensive Review of an Oral Small-Molecule GLP-1 Receptor Agonist for Obesity and Type 2 Diabetes. MDPI. [Link]

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• 3. Preclinical evaluation of the first adenosine A1 receptor partial agonist radioligand for positron emission tomography (PET) imaging - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]

N6-Cyclohexyladenosine: A Technical Guide to its Discovery and Enduring Impact in Neuroscience

For decades, N6-Cyclohexyladenosine (CHA) has been an indispensable tool in the arsenal of neuroscientists. This potent and selective agonist of the A1 adenosine receptor has been instrumental in elucidating the profound modulatory role of adenosine in the central nervous system. This in-depth technical guide provides a comprehensive overview of the discovery, history, and core methodologies associated with CHA, tailored for researchers, scientists, and drug development professionals. We will delve into the scientific rationale behind its synthesis, its pivotal role in the characterization of adenosine receptors, and the experimental protocols that established it as a cornerstone of neuroscience research.

The Genesis of a Selective Agonist: Unraveling the Adenosine Puzzle

The story of N6-Cyclohexyladenosine begins in the broader context of purinergic signaling research. By the 1970s, adenosine was recognized as a significant neuromodulator, but the lack of selective ligands hampered the precise characterization of its receptors. Early studies with adenosine and its analogs revealed a range of physiological effects, including sedation, anticonvulsant activity, and potentiation of the effects of other neurotransmitters. However, the existence of multiple adenosine receptor subtypes with differing affinities and signaling mechanisms was yet to be fully understood.

The quest for receptor selectivity drove the synthetic efforts of medicinal chemists. The N6 position of the adenosine molecule was identified as a key site for modification to enhance potency and selectivity for what would later be classified as the A1 adenosine receptor. A 1972 study by Fleysher et al. explored the synthesis and biological activity of various N6-substituted adenosines, laying the groundwork for future discoveries.[1] This research highlighted the importance of the N6-substituent in conferring specific biological activities.

While a singular, definitive "discovery" paper for the initial synthesis of CHA is not readily apparent in a singular, high-impact publication, its development was a part of this broader exploration of N6-substituted adenosine analogs. The general synthetic strategy involved the reaction of 6-chloropurine riboside with cyclohexylamine. This approach, a common method for generating N6-substituted adenosines, allowed for the systematic evaluation of various substituents to understand their impact on receptor affinity and selectivity. The cyclohexyl moiety of CHA proved to be particularly effective in conferring high affinity and selectivity for the A1 receptor.

A Pivotal Moment: The Radioligand that Illuminated the A1 Receptor

The true entry of CHA into the neuroscience mainstream can be traced to a landmark 1980 paper by Bruns, Daly, and Snyder.[1][2] This study introduced tritiated N6-Cyclohexyladenosine ([3H]CHA) as a high-affinity radioligand for studying adenosine receptors in brain membranes. This was a critical technological advancement that allowed for the direct labeling and characterization of what they termed the "A1 adenosine receptor."

The use of [3H]CHA in radioligand binding assays provided the first clear, quantitative evidence for a high-affinity adenosine binding site in the brain. The study by Bruns and his colleagues meticulously characterized the binding properties of [3H]CHA, establishing its high affinity and specificity. This seminal work not only solidified the concept of the A1 receptor but also provided a powerful tool for its further investigation.

Pharmacological Profile and Mechanism of Action

N6-Cyclohexyladenosine is a potent and highly selective agonist for the A1 adenosine receptor. Its high affinity is a key attribute that has made it so valuable in research.

Parameter	Value	Species/Tissue	Reference
Kd	0.7 nM	Bovine Brain Membranes	[1][2]
Kd	6.0 nM	Guinea Pig Brain Membranes	[1][2]
EC50	8.2 nM	-	[3]

Mechanism of Action:

The A1 adenosine receptor is a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gi/o. Upon activation by an agonist like CHA, the following intracellular signaling cascade is initiated:

• Inhibition of Adenylyl Cyclase: The activated Gi protein inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of cyclic AMP (cAMP).

• Modulation of Ion Channels:

  • Activation of G-protein-gated inwardly rectifying potassium (GIRK) channels: This leads to hyperpolarization of the cell membrane, making it less likely for the neuron to fire an action potential.

  • Inhibition of voltage-gated calcium channels (VGCCs): This reduces the influx of calcium into the presynaptic terminal, thereby inhibiting the release of neurotransmitters.

This signaling pathway underlies the predominantly inhibitory effects of A1 receptor activation in the central nervous system.

Caption: A1 Adenosine Receptor Signaling Pathway.

Experimental Protocols: A Guide to Core Methodologies

The introduction of [3H]CHA revolutionized the study of adenosine receptors. The following is a detailed, step-by-step methodology for a classic [3H]CHA radioligand binding assay, a cornerstone experiment in the field.

Objective: To determine the binding affinity (Kd) and density (Bmax) of A1 adenosine receptors in a given tissue preparation (e.g., brain homogenate).

Materials:

• [3H]N6-Cyclohexyladenosine ([3H]CHA)

• Unlabeled N6-Cyclohexyladenosine (for determining non-specific binding)

• Tissue homogenate (e.g., rat brain cortex)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Adenosine deaminase (ADA)

• Glass fiber filters

• Filtration apparatus

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Protocol:

• Tissue Preparation:

  • Homogenize the brain tissue in ice-cold binding buffer.

  • Centrifuge the homogenate at low speed to remove large debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh binding buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in binding buffer to a desired protein concentration.

• Adenosine Deaminase Treatment:

  • Incubate the membrane preparation with adenosine deaminase (ADA) to remove endogenous adenosine, which could interfere with the binding of [3H]CHA.

• Binding Assay:

  • Set up a series of assay tubes. For each concentration of [3H]CHA, prepare triplicate tubes for total binding and triplicate tubes for non-specific binding.

  • Total Binding: Add a known amount of [3H]CHA to the tubes containing the membrane preparation.

  • Non-specific Binding: Add the same amount of [3H]CHA as in the total binding tubes, along with a high concentration of unlabeled CHA to saturate the specific binding sites.

  • Incubate the tubes at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each tube through a glass fiber filter using a filtration apparatus. This separates the membrane-bound radioligand from the unbound radioligand.

  • Wash the filters with ice-cold binding buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding at each [3H]CHA concentration.

  • Plot the specific binding as a function of the [3H]CHA concentration.

  • Analyze the data using Scatchard analysis or non-linear regression to determine the Kd and Bmax values.

Caption: Radioligand Binding Assay Workflow.

The Enduring Legacy of N6-Cyclohexyladenosine in Neuroscience

The development and characterization of N6-Cyclohexyladenosine marked a turning point in adenosine research. Its high affinity and selectivity for the A1 receptor provided an unprecedented tool to dissect the physiological and pathophysiological roles of this receptor subtype.

Early Applications and Key Discoveries:

• Neuroprotection in Ischemia: Following the initial characterization, CHA was quickly employed in models of cerebral ischemia. Early studies demonstrated its potent neuroprotective effects, reducing neuronal damage in animal models of stroke. This line of research continues to this day, with A1 receptor agonists being investigated as potential therapeutics for ischemic brain injury.

• Anticonvulsant Properties: The inhibitory actions of A1 receptor activation suggested a role in suppressing neuronal hyperexcitability. Studies using CHA confirmed the potent anticonvulsant effects of A1 receptor agonism, paving the way for research into adenosine-based therapies for epilepsy.

• Modulation of Neurotransmitter Release: By inhibiting presynaptic calcium channels, CHA was shown to reduce the release of various neurotransmitters, including glutamate, acetylcholine, and norepinephrine. This provided a mechanistic understanding of how adenosine modulates synaptic transmission and neuronal communication.

• Sleep and Sedation: The well-known sedative effects of adenosine were further investigated using CHA. These studies helped to elucidate the role of A1 receptors in the regulation of sleep-wake cycles.

The legacy of N6-Cyclohexyladenosine extends far beyond these initial discoveries. It remains a vital tool in neuroscience research, used in a vast array of studies to probe the intricate functions of the A1 adenosine receptor in health and disease. Its discovery and subsequent application exemplify the crucial interplay between medicinal chemistry and neuropharmacology in advancing our understanding of the brain.

References

• Bruns, R. F., Daly, J. W., & Snyder, S. H. (1980). Adenosine receptors in brain membranes: binding of N6-cyclohexyl[3H]adenosine and 1,3-diethyl-8-[3H]phenylxanthine. Proceedings of the National Academy of Sciences of the United States of America, 77(9), 5547–5551. [Link]

• Fleysher, M. H., Bloch, A., Hakala, M. T., & Nichol, C. A. (1972). N6-substituted adenosines: synthesis, biological activity, and some structure-activity relationships. Journal of Medicinal Chemistry, 15(2), 187–191. [Link]

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• 1. Adenosine receptors in brain membranes: binding of N6-cyclohexyl[3H]adenosine and 1,3-diethyl-8-[3H]phenylxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in the Synthesis and Biomedical Applications of Heterocyclic NO-Donors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: N6-Cyclohexyladenosine (CHA) for Synthetic Torpor Induction

Executive Summary

N6-Cyclohexyladenosine (CHA) is a potent, highly selective Adenosine A1 Receptor (

AR) agonist utilized to induce a state of "synthetic torpor" or deep hypothermia in non-hibernating mammals.[1][2] Unlike physical cooling methods, which trigger shivering and stress responses, CHA pharmacologically suppresses the central thermoregulatory set-point in the hypothalamus.

This guide details the molecular mechanisms, validated experimental protocols, and safety parameters required to utilize CHA for Targeted Temperature Management (TTM) research. It is designed for researchers investigating neuroprotection, ischemia-reperfusion injury, and metabolic suppression.

Molecular Mechanism: The Hypothalamic "Switch"

CHA functions by hijacking the neural circuitry responsible for natural hibernation. It does not simply "sedate" the animal; it actively lowers the body's thermal set-point.

The Signaling Pathway

Upon systemic administration, CHA crosses the blood-brain barrier and binds to

ARs located in the Preoptic Area (POA) of the hypothalamus.

• Receptor Activation: CHA binds to the

  AR, a G-protein coupled receptor (GPCR).

• Gi/o Coupling: The receptor undergoes a conformational change, activating the

  protein family.

• cAMP Suppression: The

  subunit inhibits Adenylyl Cyclase (AC), leading to a rapid depletion of intracellular cyclic AMP (cAMP) and inhibition of Protein Kinase A (PKA).

• Thermoregulatory Output: This signaling cascade inhibits the projection neurons from the POA to the Dorsomedial Hypothalamus (DMH) and Raphe Pallidus (RPa) .

• Physiological Result:

  • Inhibition of Brown Adipose Tissue (BAT): Blocks non-shivering thermogenesis.

  • Vasodilation: Promotes heat loss through the tail and extremities.

Pathway Visualization

The following diagram illustrates the intracellular cascade within hypothalamic neurons.

Figure 1: Intracellular signaling cascade of CHA in hypothalamic neurons leading to hypothermia.[2][3]

Pharmacodynamics & Comparative Kinetics

CHA is preferred over other adenosine analogs due to its high selectivity and metabolic stability.

Binding Affinity ( )

CHA exhibits nanomolar affinity for the

receptor, with significantly lower affinity for the receptor (associated with peripheral vasodilation and hypotension).

Compound	(nM)	(nM)	Selectivity ( / )	Primary Application
CHA	0.7	3,900	~5,500x	Deep Hypothermia Induction
CPA	0.6	1,200	~2,000x	General A1 Agonism
Adenosine	70	150	~2x	Endogenous signaling (unstable)
5'-AMP	N/A (Prodrug)	N/A	Low	Precursor-based loading

Key Insight: The high selectivity of CHA minimizes (but does not eliminate) off-target cardiovascular effects mediated by

receptors, making it safer than non-selective agonists for inducing deep hypothermia.

Experimental Protocols

Preparation and Solubility

CHA is hydrophobic. Improper solubilization will lead to precipitation and erratic dosing.

• Stock Solution: Dissolve CHA in 100% DMSO to a concentration of 25 mg/mL. Store at -20°C.

• Working Solution (Vehicle): Dilute the stock immediately before use.

  • Composition: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[4]

  • Note: Sonicate if turbidity is observed.

Protocol A: Rapid Induction in Mice (Intraperitoneal)

Target: Stable torpor-like state (

22–25°C) for 4–6 hours.[2]

• Baseline: Acclimate mice (C57BL/6) to ambient temperature (

  ) of 22°C. Record baseline rectal temperature and Heart Rate (HR).

• Administration: Inject CHA IP at 1.5 mg/kg .

• Monitoring:

  • Measure

    every 15 minutes.

  • Stop Criteria: If HR drops < 200 bpm or respiratory distress occurs, administer reversal agent (see Section 4).

• Maintenance: The animal will spontaneously rewarm after ~6 hours. External heat support is not required unless the study demands early termination.

Protocol B: Precision Control in Rats (Intravenous)

Target: Controlled cooling to specific set-point (e.g., 32–34°C) for >24 hours.

• Instrumentation: Cannulate the femoral vein for infusion and femoral artery for blood pressure monitoring.

• Induction: Begin continuous IV infusion of CHA at 0.25 mg/(kg·h) .

• Surface Modulation: Place the animal on a feedback-controlled cooling/heating pad.

  • Why? CHA suppresses the set-point, but the rate of cooling depends on ambient heat loss. Active surface cooling prevents "overcooling" below the target.

• Rewarming: Increase surface temperature by 1°C/hour and discontinue CHA infusion once

  reaches 36.5°C.

Workflow Visualization

Figure 2: Experimental workflow for CHA administration and safety monitoring.

Translational Challenges & Safety

The Bradycardia Bottleneck

The primary limitation of CHA is profound bradycardia. While central

activation causes hypothermia, peripheral activation in the sinoatrial node causes negative chronotropy (slowed heart rate).

• Observation: Heart rate can drop by 50-60% within 30 minutes.

• Risk: If Mean Arterial Pressure (MAP) falls below autoregulatory limits (<60 mmHg), cerebral ischemia may occur, confounding neuroprotection studies.

Reversal & Rescue Strategy

To verify that effects are

mediated, or to rescue an animal from overdose:

• Selective Antagonist: DPCPX (1 mg/kg IP) is the gold standard for confirming

  specificity. It will reverse hypothermia within 30-60 minutes.

• Emergency Rescue:

  • Atropine (1 mg/kg): To counteract vagal tone and boost heart rate.

  • 8-SPT (25 mg/kg): A non-selective adenosine antagonist that does not cross the BBB effectively, potentially reversing peripheral cardiac effects while maintaining central hypothermia (though this separation is difficult to achieve perfectly).

References

• Laughlin, B. W., et al. (2018). Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature. Therapeutic Hypothermia and Temperature Management.[1][2][5][6][7][8]

• Tupone, D., et al. (2013). Central neural mechanisms of a novel method of hypothermia induction. The Journal of Neuroscience.[9]

• Bruns, R. F., et al. (1986). Adenosine receptor binding: structure-activity analysis generates extremely potent xanthine antagonists. Proceedings of the National Academy of Sciences.

• Zhang, J., et al. (2023). Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation.[2] International Journal of Molecular Sciences.

• Tocris Bioscience. N6-Cyclohexyladenosine Product Information and Physical Data.

Sources

• 1. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of N(6)-cyclohexyladenosine-induced hypothermia in Syrian hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N6-Cyclohexyladenosine | Adenosine Receptor | TargetMol [targetmol.com]
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• 9. Seasonal decrease in thermogenesis and increase in vasoconstriction explain seasonal response to N6 -cyclohexyladenosine-induced hibernation in the Arctic ground squirrel (Urocitellus parryii) - PubMed [pubmed.ncbi.nlm.nih.gov]

N6-Cyclohexyladenosine: A Technical Guide to its Application in Remyelination and Demyelinating Disease Research

Introduction: The Unmet Need in Demyelinating Diseases

Demyelinating diseases of the central nervous system (CNS), such as multiple sclerosis (MS), represent a significant global health challenge. The pathological hallmark of these disorders is the destruction of the myelin sheath, an insulating layer around axons crucial for rapid nerve impulse conduction.[1] While current immunomodulatory therapies for MS can effectively reduce the frequency of relapses, they have limited efficacy in promoting the repair of damaged myelin, a process known as remyelination.[2] The failure of endogenous remyelination contributes to progressive axonal loss and accumulating, irreversible neurological disability. This has spurred a critical search for therapeutic agents that can directly stimulate oligodendrocyte precursor cells (OPCs) — the resident progenitor cells in the CNS — to differentiate into mature, myelinating oligodendrocytes and restore lost myelin.

This technical guide provides an in-depth exploration of N6-Cyclohexyladenosine (CHA), a potent and selective agonist of the adenosine A1 receptor (A1R), as a promising agent for studying and promoting remyelination. We will delve into its mechanism of action, provide detailed experimental protocols for its evaluation, and discuss its therapeutic potential and the challenges associated with its development for clinical use.

The Adenosine A1 Receptor: A Therapeutic Target for Remyelination

Adenosine is a ubiquitous neuromodulator in the CNS that exerts its effects through four G protein-coupled receptors: A1, A2A, A2B, and A3.[3] The A1 receptor is of particular interest in the context of remyelination due to its expression on oligodendrocytes and their precursors.[4] Activation of the A1R has been shown to play a crucial role in oligodendrocyte development, promoting their maturation and inhibiting proliferation.[3] This is in contrast to the activation of the A2A receptor, which has been reported to inhibit oligodendrocyte maturation.[3]

N6-Cyclohexyladenosine (CHA) is a highly selective agonist for the A1R. Its therapeutic potential lies in its ability to modulate the intracellular signaling cascades that govern OPC differentiation and myelination.

Mechanism of Action: CHA-Mediated A1R Signaling in Oligodendrocytes

The binding of CHA to the A1R on OPCs initiates a cascade of intracellular events primarily mediated by its coupling to inhibitory G proteins (Gi/o).[5][6] This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[4][5] The reduction in cAMP attenuates the activity of protein kinase A (PKA), a key negative regulator of oligodendrocyte differentiation.

Furthermore, evidence suggests that A1R activation by CHA can enhance the PI3K/Akt/CREB/BDNF signaling axis.[7] The activation of the PI3K/Akt pathway is a critical step in promoting cell survival and differentiation. The downstream activation of cAMP response element-binding protein (CREB) can lead to the transcription of genes essential for oligodendrocyte maturation and myelination, including brain-derived neurotrophic factor (BDNF), a potent promoter of myelination.

The diagram below illustrates the proposed signaling pathway initiated by CHA in oligodendrocyte precursor cells.

Caption: CHA signaling pathway in oligodendrocyte precursor cells.

Preclinical Evidence for CHA-Induced Remyelination

The therapeutic potential of CHA in demyelinating diseases is supported by preclinical studies. A key study investigated the effects of CHA in a lysolecithin (LPC)-induced demyelination model in the rat optic chiasm.[1] Intracerebroventricular (i.c.v.) administration of CHA during the demyelination phase reduced the extent of myelin damage.[1] More importantly, when administered during the remyelination phase, CHA significantly increased the rate and extent of remyelination, as assessed by both electrophysiological (Visual Evoked Potentials) and histopathological (Luxol Fast Blue staining) methods.[1] The beneficial effects of CHA are thought to stem from its protective action on myelinating cells and its ability to promote the differentiation of endogenous neural progenitors.[1]

Quantitative Data Summary

Experimental Model	Treatment	Key Findings	Reference
Lysolecithin-induced demyelination in rat optic chiasm	CHA (i.c.v.) during demyelination phase (days 0-13)	Reduced the extent of demyelination compared to control.	[1]
Lysolecithin-induced demyelination in rat optic chiasm	CHA (i.c.v.) during remyelination phase (days 14-28)	Increased remyelination observed in both electrophysiological and histopathological analyses.	[1]
Visual Evoked Potentials (VEP)	CHA treatment during remyelination phase	Reversed the demyelination-induced increase in P1-latency and decrease in P1-N1 amplitude towards control levels.	[1]
Histopathology (Luxol Fast Blue)	CHA treatment during remyelination phase	Qualitative increase in the density of myelinated fibers in the lesion area compared to control.	[1]

Experimental Workflows for Evaluating CHA

To rigorously assess the pro-remyelinating effects of N6-Cyclohexyladenosine, a multi-tiered experimental approach is recommended, progressing from in vitro characterization to in vivo validation.

Caption: A comprehensive experimental workflow for assessing CHA.

Part 1: In Vitro Assessment of CHA on OPC Differentiation

Objective: To determine the direct effect of CHA on the differentiation of cultured OPCs into mature oligodendrocytes.

Protocol 1: Isolation and Culture of Primary OPCs

This protocol is adapted from established methods for isolating OPCs from neonatal rodent brains.[7][8][9][10]

• Tissue Dissociation:

  • Euthanize neonatal (P5-P7) mouse or rat pups in accordance with institutional animal care and use committee (IACUC) guidelines.

  • Dissect the cerebral cortices in ice-cold dissection medium (e.g., MEM).

  • Mechanically dissociate the tissue by gentle trituration.

  • Enzymatically digest the tissue using a neural tissue dissociation kit (e.g., papain-based) according to the manufacturer's instructions.

• Mixed Glial Culture:

  • Plate the resulting single-cell suspension onto poly-D-lysine (PDL)-coated flasks in DMEM supplemented with 10% fetal bovine serum (FBS).

  • Culture for 10-14 days until a confluent layer of astrocytes is formed with microglia and OPCs growing on top.

• OPC Purification:

  • Purify OPCs by mechanical shaking. First, shake the flasks at a lower speed (e.g., 180 rpm) for 1 hour to remove microglia.

  • Replace the medium and then shake at a higher speed (e.g., 250 rpm) for 6-8 hours to dislodge the OPCs.[10]

  • Collect the supernatant containing the OPCs and plate onto non-coated dishes for 1 hour to allow any remaining microglia or astrocytes to adhere.

  • Collect the non-adherent OPCs and plate them onto PDL-coated plates or coverslips in OPC proliferation medium (e.g., DMEM/F12, N2 supplement, PDGF-AA, and bFGF).[11]

Protocol 2: OPC Differentiation Assay

• Cell Plating: Plate purified OPCs at a suitable density on PDL-coated coverslips in proliferation medium.

• Treatment: After 24-48 hours, switch the medium to a differentiation-promoting medium (e.g., proliferation medium without PDGF-AA and bFGF).

• CHA Application: Add CHA at various concentrations (e.g., 10 nM to 10 µM) to the differentiation medium. Include a vehicle-only control group.

• Incubation: Culture the cells for 3-5 days to allow for differentiation.

• Immunocytochemistry: Fix the cells with 4% paraformaldehyde and perform immunocytochemistry for markers of different oligodendrocyte lineage stages:

  • Olig2: A marker for all cells of the oligodendrocyte lineage.

  • O4: A marker for immature and mature oligodendrocytes.

  • Myelin Basic Protein (MBP): A marker for mature, myelinating oligodendrocytes.

• Quantification: Acquire images using fluorescence microscopy and quantify the percentage of Olig2-positive cells that are also positive for O4 and MBP in each treatment group.

Part 2: In Vivo Evaluation of CHA in a Demyelination Model

Objective: To assess the efficacy of CHA in promoting remyelination and functional recovery in an animal model of demyelination.

Protocol 3: Lysolecithin-Induced Focal Demyelination

This protocol describes the induction of a focal demyelinating lesion in the rodent spinal cord or optic chiasm.[1][12][13][14]

• Animal Preparation: Anesthetize adult mice or rats according to approved institutional protocols.

• Surgical Procedure:

  • For spinal cord lesions, perform a laminectomy to expose the dorsal column of the spinal cord.

  • For optic chiasm lesions, use a stereotactic apparatus to target the optic chiasm.

• Lysolecithin Injection:

  • Using a glass micropipette and a microinjector, slowly inject a small volume (e.g., 0.5-1 µL) of 1% lysolecithin in sterile saline into the target white matter tract.

  • Leave the pipette in place for a few minutes to prevent backflow.

• Post-operative Care: Suture the incision and provide appropriate post-operative care, including analgesics.

Protocol 4: CHA Administration and Assessment of Remyelination

• CHA Administration:

  • Administer CHA via an appropriate route (e.g., intracerebroventricular, intraperitoneal) at a predetermined dose and frequency.[1] Treatment can be initiated during the demyelination phase (e.g., day 0-7 post-lesion) or the remyelination phase (e.g., day 7-21 post-lesion).

• Functional Assessment (Visual Evoked Potentials):

  • For optic chiasm lesions, VEPs can be used to assess the functional integrity of the visual pathway.[1][15][16][17]

  • Place recording electrodes on the scalp over the visual cortex and a reference electrode elsewhere.

  • Present a series of light flashes to the animal's eye and record the resulting electrical activity in the brain.

  • Measure the latency and amplitude of the major VEP components (e.g., P1). Demyelination typically leads to increased latency and decreased amplitude, while remyelination should reverse these changes.

• Histological Analysis:

  • At the end of the experiment, perfuse the animals with saline followed by 4% paraformaldehyde.

  • Dissect the brain or spinal cord and process the tissue for cryosectioning or paraffin embedding.

  • Luxol Fast Blue (LFB) Staining: Perform LFB staining to visualize myelin.[18][19][20] Demyelinated areas will appear pale, while myelinated areas will be stained blue. Quantify the area of demyelination/remyelination.

  • Immunohistochemistry: Perform immunohistochemistry for MBP to specifically label myelin sheaths and for Olig2 to identify cells of the oligodendrocyte lineage within and around the lesion site.

• Electron Microscopy (Optional):

  • For a more detailed analysis of myelin sheath thickness, process tissue for electron microscopy and perform g-ratio analysis (the ratio of the axon diameter to the total fiber diameter).[21][22][23][24] An increase in myelin thickness will result in a lower g-ratio.

Therapeutic Potential, Challenges, and Future Directions

The preclinical data for N6-Cyclohexyladenosine are encouraging, suggesting its potential as a remyelinating therapy. However, several challenges must be addressed for its clinical translation.

• Pharmacokinetics and Blood-Brain Barrier Penetration: A major hurdle for many CNS drugs is crossing the blood-brain barrier (BBB).[25][26][27][28][29] The ability of CHA to efficiently penetrate the BBB following systemic administration needs to be thoroughly characterized.

• Side Effects: Adenosine A1 receptors are widely distributed throughout the body, including in the cardiovascular system. Systemic administration of A1R agonists like CHA can cause side effects such as bradycardia and hypotension.[30] Strategies to mitigate these effects, such as the co-administration of a peripherally restricted A1R antagonist, may be necessary.

• Comparison with Other Remyelinating Agents: The field of remyelination research is rapidly advancing, with several other promising candidates under investigation, including the antihistamine clemastine and the anti-LINGO-1 antibody opicinumab.[31][32][33][34][35] Comparative studies are needed to determine the relative efficacy and safety of CHA.

Future research should focus on optimizing the delivery of CHA to the CNS, potentially through novel drug delivery systems or by developing A1R agonists with improved BBB permeability and CNS selectivity. Furthermore, combination therapies that target both the inflammatory and degenerative aspects of demyelinating diseases may offer the greatest therapeutic benefit.

Conclusion

N6-Cyclohexyladenosine represents a valuable research tool and a potential therapeutic lead for promoting remyelination. Its well-defined mechanism of action through the adenosine A1 receptor provides a clear rationale for its use in studying the complex biology of oligodendrocyte differentiation and myelin repair. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the pro-remyelinating effects of CHA and other A1R agonists. While significant challenges remain in its clinical development, continued research into CHA and the adenosinergic system holds promise for the development of novel regenerative therapies for patients with multiple sclerosis and other devastating demyelinating diseases.

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• Primiani, C. T., & Robertson, D. (2017). Remyelination in Multiple Sclerosis: A Focus on Anti-LINGO-1 (Opicinumab). Journal of Vaccines & Immunology, 2(3), 117. Retrieved from [Link]

• RCPA Quality Assurance Programs. (n.d.). Myelin for Demyelination in brain tissue. Retrieved from [Link]

• Banks, W. A. (2020). Blood–brain barrier: mechanisms governing permeability and interaction with peripherally acting μ-opioid receptor antagonists. British Journal of Anaesthesia, 125(1), e13–e21. Retrieved from [Link]

• Rodrigues, J. M., & Cunha, R. A. (2017). Adenosine receptor signalling in Alzheimer's disease. Journal of Neurochemistry, 142(S2), 168–183. Retrieved from [Link]

• Plemel, J. R., & Yong, V. W. (2024). Validating visual evoked potentials as a preclinical, quantitative biomarker for remyelination efficacy. bioRxiv. Retrieved from [Link]

• Lee, S., Leach, M. K., Redmond, S. A., Chong, S. Y. C., Mellon, S. H., Tuck, S. J., ... & Chan, J. R. (2013). A culture system to study oligodendrocyte myelination-processes using engineered nanofibers. Nature Methods, 10(10), 983–985. Retrieved from [Link]

• Tomassy, G. S., Dehorter, N., Ecroyd, H., & Harrison, J. L. (2022). Difference in axon diameter and myelin thickness between excitatory and inhibitory callosally projecting axons in mice. eLife, 11, e78969. Retrieved from [Link]

• Plemel, J. R., & Yong, V. W. (2024). A fluorescence microscopy-based protocol for volumetric measurement of lysolecithin lesion-associated de- and re-myelination in mouse brain. STAR Protocols, 5(4), 103049. Retrieved from [Link]

• University of California, San Francisco. (2023, June 16). MRI method detects myelin repair with over-the-counter antihistamine. UCSF News. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2016). Drug Penetration into the Central Nervous System: Pharmacokinetic Concepts and In Vitro Model Systems. Current Drug Metabolism, 17(8), 736–748. Retrieved from [Link]

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Technical Deep Dive: N6-Cyclohexyladenosine (CHA) in Sleep &amp; Circadian Biology

Executive Summary

N6-Cyclohexyladenosine (CHA) is a potent, highly selective Adenosine A1 Receptor (A1R) agonist that serves as a critical tool in dissecting the homeostatic regulation of sleep and the modulation of circadian rhythms. Unlike non-selective agonists, CHA’s high affinity for A1Rs allows researchers to isolate the specific contributions of this receptor subtype to slow-wave activity (SWA) enhancement, sleep induction, and circadian phase shifting.

This technical guide provides a comprehensive framework for utilizing CHA in sleep research, detailing its pharmacodynamics, effects on sleep architecture, circadian modulation, and validated experimental protocols. It is designed for researchers aiming to manipulate adenosinergic signaling to understand sleep homeostasis or develop novel therapeutics for sleep disorders and neuroprotection.

Pharmacology & Mechanism of Action[1]

Receptor Selectivity and Signaling

CHA acts as a full agonist at the Adenosine A1 Receptor (A1R), a G-protein coupled receptor (GPCR) predominantly coupled to the Gi/Go family of G-proteins. Its selectivity profile distinguishes it from A2A agonists, which are often implicated in REM sleep suppression via the olfactory bulb or vasodilation.

Key Pharmacological Parameters:

• Target: Adenosine A1 Receptor (A1R)[1][2][3][4][5][6][7][8][9]

• Affinity (Ki): ~0.7–6 nM (varies by tissue/species)

• Selectivity: >100-fold selective for A1 over A2A

• Half-life: Longer duration of action than endogenous adenosine due to resistance to adenosine deaminase (ADA).

Molecular Signaling Pathway

Upon binding to the A1R, CHA triggers a cascade that results in neuronal hyperpolarization and synaptic inhibition. This mechanism is central to its sleep-promoting and neuroprotective effects.

Mechanism:

• G-Protein Activation: Dissociation of Gβγ subunits from Gαi/o.

• Adenylate Cyclase Inhibition: Gαi inhibits Adenylate Cyclase (AC), reducing intracellular cAMP.

• PKA Suppression: Reduced cAMP leads to decreased Protein Kinase A (PKA) activity.

• Ion Channel Modulation:

  • Activation of GIRK: Gβγ subunits directly open G-protein-coupled Inwardly Rectifying Potassium channels (GIRK), causing K+ efflux and hyperpolarization.

  • Inhibition of VGCCs: Suppression of Voltage-Gated Calcium Channels (N-type, P/Q-type) reduces presynaptic neurotransmitter release (e.g., Glutamate, Acetylcholine).

Figure 1: Molecular signaling pathway of CHA-mediated A1 Receptor activation leading to neuronal inhibition.

Effects on Sleep Architecture[9][11]

CHA is a potent modulator of sleep-wake states, primarily functioning as a somnogen that enhances homeostatic sleep pressure.

Non-Rapid Eye Movement (NREM) Sleep

• Induction: Systemic or central administration of CHA significantly reduces sleep latency and increases total NREM sleep duration.

• Delta Power (SWA): CHA enhances the spectral power in the delta range (0.5–4 Hz) during NREM sleep. This mimics the physiological recovery sleep seen after sleep deprivation, suggesting CHA artificially elevates "sleep pressure."

• Mechanism: Inhibition of cholinergic arousal centers in the basal forebrain and brainstem (LDT/PPT) via A1Rs.

Rapid Eye Movement (REM) Sleep

The effect of CHA on REM sleep is dose-dependent and complex:

• Suppression: At effective hypnotic doses (e.g., >0.3 mg/kg i.p. or high i.c.v. doses), CHA typically suppresses REM sleep . This is likely due to widespread inhibition of cholinergic neurons required for REM generation.

• Modulation: Lower doses may have negligible effects or subtle modulation depending on the timing of administration relative to the circadian phase.

Comparison of Sleep Parameters

Parameter	Effect of CHA (A1 Agonist)	Mechanism Note
Sleep Latency	Decreased (Rapid onset)	Inhibition of arousal systems (Histamine, Orexin, ACh).
NREM Duration	Increased	Promotion of thalamocortical hyperpolarization.
NREM Intensity	Increased (High Delta Power)	Mimics homeostatic sleep drive.
REM Duration	Decreased (Dose-dependent)	Inhibition of REM-on cholinergic neurons.
Wakefulness	Decreased	General CNS depression.

Circadian Rhythm Modulation[3][12]

Beyond sleep homeostasis, CHA influences the circadian clock located in the Suprachiasmatic Nucleus (SCN) .

Phase Shifting

• Photic Modulation: CHA administration can attenuate light-induced phase delays. Activation of A1Rs in the SCN presynaptically inhibits the retinohypothalamic tract (RHT) glutamate release, effectively "gating" light input to the clock.

• Dark Pulse Mimicry: In constant lighting conditions, A1 activation can induce phase shifts similar to "dark pulses," suggesting adenosine signals the "rest" phase to the master clock.

Thermoregulation & Torpor

CHA is a well-known inducer of hypothermia and metabolic suppression (torpor-like state) in rodents.

• Dose: 1.5 mg/kg (i.p.) is a standard induction dose for deep hypothermia (<32°C).

• Relevance: This hypothermic effect confounds sleep recording if not controlled, as EEG slowing occurs with cooling. Strict thermal control (32-34°C ambient) is required if the goal is to study sleep architecture rather than torpor.

Experimental Protocols

In Vivo Sleep Recording (Rodents)

This protocol outlines the administration of CHA for sleep architecture analysis in C57BL/6 mice or Wistar rats.

Prerequisites:

• Stereotaxic implantation of EEG/EMG electrodes.

• 7-10 days post-surgical recovery.

• 24-hour baseline recording prior to drug day.

Workflow:

• Preparation: Dissolve CHA in saline with minimal DMSO (<1%) or cyclodextrin if solubility is poor.

• Dosage:

  • Sedation/Sleep Study:0.1 – 0.5 mg/kg (i.p.) or 1 – 10 nmol (i.c.v.) .

  • Hypothermia Induction:1.5 mg/kg (i.p.) .[1][7]

• Timing: Administer at ZT 0 (light onset) to test maintenance or ZT 12 (dark onset) to test induction against high circadian drive for wake.

• Recording: Continuous EEG/EMG for 6–12 hours post-injection.

• Thermal Support: Maintain ambient temperature at 28–30°C to prevent confounding hypothermia unless metabolic suppression is the endpoint.

Figure 2: Experimental workflow for CHA administration in rodent sleep studies.

Safety & Side Effects

• Bradycardia: A1R activation slows heart rate (negative chronotropy/dromotropy). Monitor ECG if possible.

• Hypothermia: As noted, core body temperature can drop 4–6°C at high doses.

• Respiratory Depression: High doses may suppress respiratory drive.

References

• Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination. Source: PubMed / Journal of the Neurological Sciences [Link][1]

• Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation. Source: PubMed Central [Link]

• Role of adenosine in sleep in rats. Source: PubMed [Link]

• Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature. Source: PubMed Central [Link]

• Adenosine A1 and A2 Receptors: Structure-Function Relationships. Source: PubMed Central [Link]

Sources

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• 3. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chronic sleep restriction induces long-lasting changes in adenosine and noradrenaline receptor density in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of adenosine in sleep in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: N6-Cyclohexyladenosine (CHA) Application in Huntington’s Disease Models

Executive Summary

This technical guide details the experimental application of N6-Cyclohexyladenosine (CHA) , a selective Adenosine A1 Receptor (A1R) agonist, within the context of Huntington’s disease (HD) animal models (specifically R6/2 and zQ175 mice).

In HD pathology, the striatum suffers from excitotoxicity driven by excessive glutamate release and mitochondrial dysfunction. A1Rs are natural "brakes" on glutamatergic transmission. Consequently, CHA serves two critical functions in HD research:

• Mechanistic Probe: To assess the functional integrity of the adenosine signaling pathway, which is often downregulated in HD.

• Therapeutic Candidate (Proof-of-Concept): To test if exogenous activation of surviving A1Rs can attenuate excitotoxicity and delay motor symptom onset.

Critical Warning: CHA induces profound hypothermia and bradycardia. In metabolic-compromised models like R6/2, uncontrolled hypothermia can confound neuroprotective data. This guide prioritizes protocols that distinguish between receptor-mediated signaling and metabolic depression.

Mechanistic Rationale

The therapeutic hypothesis for CHA in HD rests on presynaptic inhibition. In HD, mutant Huntingtin (mHtt) impairs glutamate uptake and sensitizes N-methyl-D-aspartate receptors (NMDARs), leading to calcium overload and cell death.

A1R Signaling Pathway

CHA binds to the A1R (G-protein coupled, Gi/o family). The βγ subunit inhibits voltage-gated Calcium channels (VGCC), preventing vesicle fusion and glutamate release. Simultaneously, the α subunit inhibits Adenylyl Cyclase (AC), reducing cAMP and PKA activity.

Figure 1: Mechanism of Action. CHA activates presynaptic A1Rs, inhibiting calcium influx and downstream glutamate release, thereby counteracting the excitotoxic drive in HD.

Pre-Clinical Model Selection

Selection of the mouse model dictates the dosing regimen and interpretation of CHA effects.

Model	Genotype	Phenotype Onset	A1R Status	Application for CHA
R6/2	Transgenic (Exon 1)	~8 weeks (Rapid)	Severe Loss: 50%+ reduction in striatal A1R by 12 weeks.	High Risk/Reward: Tests if remaining receptors are sufficient for rescue. Requires lower doses due to frailty.
zQ175	Knock-in (Full length)	~6 months (Slow)	Moderate Loss: Gradual decline mimics human progression.	Ideal for Chronic Dosing: Allows for long-term neuroprotection studies before severe atrophy.
WT	Wild Type	N/A	Normal Expression	Control: Essential to establish baseline hypothermic response.

Experimental Protocols

Protocol A: Formulation & Solubility

CHA is hydrophobic. Improper formulation leads to precipitation and erratic data.

Reagents:

• N6-Cyclohexyladenosine (Purity >98%)[1]

• DMSO (Anhydrous)

• PEG 300[2][3]

• Tween 80[2][3]

• Sterile Saline (0.9% NaCl)

Step-by-Step Formulation (1 mg/mL Stock):

• Dissolve: Dissolve 10 mg CHA in 1 mL of 100% DMSO. Vortex until clear.

• Aliquot: Store this 10 mg/mL Master Stock at -20°C. Avoid repeated freeze-thaw.

• Working Solution (Fresh):

  • Take 100 µL Master Stock.[2]

  • Add 400 µL PEG 300.[2] Mix well.

  • Add 50 µL Tween 80.[2] Mix well.

  • Slowly add 450 µL Saline while vortexing.

  • Final Composition: 10% DMSO / 40% PEG 300 / 5% Tween 80 / 45% Saline.[2][3]

  • Final Concentration: 1 mg/mL.

Protocol B: In Vivo Administration & Safety Profiling

This protocol assesses "Target Engagement" via the hypothermic response. In HD mice, a blunted hypothermic response indicates A1R loss or desensitization.

Dose Range:

• Probe Dose: 0.1 mg/kg (IP).

• Therapeutic Dose: 0.3 – 1.0 mg/kg (IP). Note: Doses >0.5 mg/kg can cause profound sedation.

Workflow:

• Acclimation: Move mice to the testing room 1 hour prior. Ambient temp must be 22°C ± 1°C.

• Baseline: Measure rectal temperature (T_core) and heart rate (if telemetry equipped) at t=-15 min.

• Injection: Administer CHA (IP). Volume: 10 mL/kg.

• Monitoring: Measure T_core at t=30, 60, 120, and 240 min post-injection.

• Thermal Support (CRITICAL):

  • If T_core drops < 32°C, place mouse on a heating pad set to 37°C.

  • Scientific Note: If testing for neuroprotection, you MUST maintain normothermia (37°C) using a feedback-controlled blanket. Otherwise, protection may be attributed to "therapeutic hypothermia" rather than A1R signaling.

Figure 2: Experimental Workflow. Critical decision node regarding thermal support ensures data integrity.

Protocol C: Receptor Density Mapping (Autoradiography)

To confirm if a lack of behavioral response to CHA is due to receptor loss, perform ex vivo autoradiography.

• Tissue Prep: Flash freeze brains (isopentane on dry ice). Section at 20 µm.

• Pre-incubation: 30 min in Tris-HCl (pH 7.4) with Adenosine Deaminase (2 U/mL) to remove endogenous adenosine.

• Ligand Binding: Incubate 2 hours with [3H]-CHA (1-5 nM).

  • Non-Specific Binding: Define using 10 µM R-PIA or CPA.

• Wash: 3 x 2 min in ice-cold buffer.

• Imaging: Expose to tritium-sensitive film for 4-6 weeks.

• Quantification: Densitometry in the striatum vs. cortex.

Data Interpretation & Expected Results

When comparing R6/2 (HD) mice to Wild Type (WT), expect the following divergence:

Readout	Wild Type (WT) Response	R6/2 (HD) Response	Interpretation
Hypothermia	Rapid drop (-4°C to -6°C)	Blunted (-1°C to -2°C)	Functional loss of A1Rs in the hypothalamus/striatum.
Motor Activity	Sedation / Catalepsy	Reduced Sedation	Loss of striatal A1Rs reduces the "braking" effect on movement.
Autoradiography	High density in Striatum	Significant Decrease	confirms physical loss of receptors (biomarker of disease progression).
Survival (Chronic)	N/A	Potential Extension	If dosed early (pre-symptomatic), CHA may delay excitotoxic death.

References

• Blum, D., et al. (2003). "The adenosine A1 receptor agonist adenosine amine congener exerts a neuroprotective effect against the development of striatal lesions and motor impairments in the 3-nitropropionic acid model of Huntington's disease." Journal of Neuroscience. Link

• Glass, M., et al. (2000). "Loss of A1 adenosine receptors in the human striatum of Huntington's disease brains." Neuroscience. Link

• Popoli, P., et al. (2007). "Adenosine A2A receptor antagonists and A1 receptor agonists as potential new agents for the treatment of Huntington's disease." Current Pharmaceutical Design. Link

• Tupone, D., et al. (2013). "Central adenosine A1 receptors regulate the specific cooling of the brain during hibernation-like states." Journal of Neuroscience. (Protocol reference for CHA-induced hypothermia). Link

• Tocris Bioscience. "N6-Cyclohexyladenosine Product Sheet & Solubility Data." Link

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N6-Cyclohexyladenosine | Adenosine Receptor | TargetMol [targetmol.com]

Preliminary studies of N6-Cyclohexyladenosine in cardiac ischemia-reperfusion injury.

Executive Summary

This technical guide provides a rigorous framework for evaluating N6-Cyclohexyladenosine (CHA) , a potent and selective Adenosine A1 Receptor (A1AR) agonist, as a pharmacological agent against cardiac ischemia-reperfusion (I/R) injury.

While ischemic preconditioning (IPC) is the gold standard for cardioprotection, its clinical application is limited by the requirement of an invasive mechanical trigger. CHA mimics this protection pharmacologically. This guide addresses the precise experimental conditions required to validate CHA-mediated cardioprotection, distinguishing between triggering (pre-ischemic) and mediating (intra-ischemic) mechanisms, and highlights the translational barriers imposed by A1AR-mediated hemodynamics.

Part 1: Pharmacological Mechanism of Action

To design a valid experiment, one must understand the signaling cascade. CHA does not merely "protect" the cell; it alters the mitochondrial threshold for apoptosis and necrosis.

The A1AR Signaling Cascade

Upon binding to the G-protein coupled A1 receptor, CHA initiates a Gi/o-dependent pathway. The critical downstream effect is the preservation of mitochondrial integrity during the reperfusion phase, primarily through the prevention of the Mitochondrial Permeability Transition Pore (mPTP) opening.

Key Mechanistic Pillars:

• cAMP Inhibition: Gi-alpha subunit inhibition of adenylyl cyclase reduces cAMP, lowering PKA activity, which alters calcium handling.

• Kinase Activation: The G-beta-gamma subunits activate the PI3K/Akt and ERK1/2 "RISK" (Reperfusion Injury Salvage Kinase) pathways.

• The End Effector: Activation of Protein Kinase C (PKC) leads to the opening of mitochondrial ATP-sensitive Potassium channels (mitoK_ATP). This prevents mitochondrial calcium overload and ROS generation upon reperfusion.

Visualization: CHA-Mediated Cardioprotection Pathway

Figure 1: The signal transduction pathway of CHA. Note the critical role of PKC and mitoK_ATP channels in translating receptor binding to mitochondrial survival.

Part 2: Experimental Protocols (Langendorff Model)

The ex vivo Langendorff isolated heart model is the preferred method for preliminary studies because it isolates myocardial mechanics from systemic autonomic reflexes (e.g., baroreceptor response to CHA-induced hypotension).

Critical Design Choice: The "Washout" Phase

To prove CHA acts as a preconditioning mimetic (trigger) rather than a direct mediator during ischemia, you must include a washout period.

• Without Washout: CHA is present during ischemia.

• With Washout: CHA activates the kinase memory (PKC), is washed away, and the heart protects itself despite the absence of the drug during the ischemic event.

Step-by-Step Protocol

• Preparation:

  • Subject: Male/Female Sprague-Dawley rats (250-300g) or C57BL/6 mice.

  • Buffer: Krebs-Henseleit (KH) buffer, pH 7.4, gassed with 95% O2 / 5% CO2 at 37°C.

  • Excision: Heparinize (IP)

    Anesthetize (Pentobarbital/Isoflurane) Rapid excision Arrest in ice-cold KH buffer.

• Cannulation & Stabilization:

  • Cannulate aorta within 2 minutes.

  • Perfusion pressure: 70-80 mmHg (constant pressure) or flow-controlled.

  • Insert water-filled balloon into Left Ventricle (LV) to measure Left Ventricular Developed Pressure (LVDP).

  • Stabilize for 20 minutes. Exclusion criteria: Heart Rate < 200 bpm (rat), Coronary Flow < 8 mL/min, or arrhythmias.

• Experimental Groups:

  • Group 1 (Control): Vehicle perfusion only.

  • Group 2 (CHA Preconditioning): Perfusion with CHA (50–200 nM) for 10 minutes.

  • Group 3 (Antagonist Control): Perfusion with CHA + DPCPX (Selective A1 antagonist, 100 nM) to prove receptor specificity.

• The I/R Injury Phase:

  • Washout: Switch to normal KH buffer for 10 minutes (removes circulating CHA).

  • Global Ischemia: Halt perfusion completely for 30 minutes. (Maintain heart temp at 37°C via water-jacketed chamber—critical step).

  • Reperfusion: Restore flow for 60–120 minutes.

• Endpoint Assessment:

  • Collect coronary effluent during reperfusion (first 10 mins) for LDH/CK analysis.

  • At 120 mins, slice heart and stain with 1% TTC (Triphenyltetrazolium chloride) to visualize infarct.

Visualization: Experimental Timeline

Figure 2: Temporal workflow for evaluating CHA-induced preconditioning. The washout phase distinguishes trigger effects from direct effects.

Part 3: Key Data Endpoints & Expected Results

When analyzing CHA efficacy, data must be stratified by hemodynamic recovery and tissue viability.

Hemodynamic Recovery (Functional)

In the Langendorff model, the heart should recover contractility if protected.

• Metric: Left Ventricular Developed Pressure (LVDP) = Systolic Pressure - End Diastolic Pressure.

• Note: CHA causes transient bradycardia during the "Treatment" phase. This confirms drug activity.

Infarct Size (Structural)

The definitive endpoint. TTC stains viable tissue red (dehydrogenase active); necrotic tissue remains pale/white.

Summary of Expected Data

Endpoint	Control (I/R Only)	CHA Treated (Pre-Isch)	CHA + DPCPX (Antagonist)	Interpretation
Infarct Size (% of LV)	45% - 55%	15% - 25%	45% - 50%	CHA significantly reduces necrosis; effect is A1AR dependent.
LVDP Recovery (@ 60m)	< 40% of baseline	> 70% of baseline	< 40% of baseline	Functional recovery correlates with tissue salvage.
LVEDP (Diastolic)	High (Contracture)	Low (Preserved)	High	CHA prevents ischemic contracture (calcium overload).
LDH Release	High	Low	High	Reduced cell membrane rupture in CHA group.

Part 4: Translational Challenges & Safety

While CHA is highly effective in ex vivo and in vivo animal models, translating this to human therapy faces significant barriers related to the A1 receptor's ubiquity.

• Bradycardia and Heart Block:

  • Mechanism: A1ARs are dense in the SA and AV nodes. Activation hyperpolarizes nodal cells (via I_KAdo).

  • Impact: Therapeutic doses of CHA can cause severe bradycardia or transient AV block.

  • Mitigation in Research: In in vivo models, pacing wires are often required to maintain heart rate during drug administration.

• Hypotension:

  • Mechanism: A1AR activation on vascular smooth muscle (and some interaction with A2A receptors if selectivity is lost at high doses) causes vasodilation.

  • Impact: Systemic hypotension can exacerbate ischemia by reducing coronary perfusion pressure, counteracting the direct cytoprotective effects.

• The "Timing" Window:

  • CHA is most effective as a preconditioning agent (before ischemia). In clinical scenarios (e.g., Acute Myocardial Infarction), the ischemia has already occurred.

  • Future Direction: Research is shifting toward Post-conditioning (administering CHA at the moment of reperfusion), though efficacy is generally lower than preconditioning.

References

• Linden, J. (2001). Molecular approach to adenosine receptors: receptor-mediated mechanisms of tissue protection.[1] Annual Review of Pharmacology and Toxicology.

• Headrick, J. P., & Lasley, R. D. (2009). Adenosine receptors and reperfusion injury of the heart.[2][3] Handbook of Experimental Pharmacology.

• Shao, Q., et al. (2017). Sex-specific cardioprotection by adenosine A1 receptor activation. Journal of Molecular and Cellular Cardiology.

• Hale, S. L., et al. (2008). Adenosine A1 receptor agonists: a potential new therapy for myocardial reperfusion injury.

• Mentzer, R. M., et al. (2008). Adenosine A1 receptor activation during reperfusion: a novel cardioprotective strategy.[4] The Annals of Thoracic Surgery.

Sources

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• 3. Adenosine A1 Receptor Mediates Delayed Cardioprotective Effect of Sildenafil in Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Adenosine and adenosine receptors: a “double-edged sword” in cardiovascular system [frontiersin.org]

Protocols & Analytical Methods

Preparation of N6-Cyclohexyladenosine Stock Solutions for In Vitro Assays: An Application Note and Protocol

Introduction: The Role of N6-Cyclohexyladenosine in Adenosine Receptor Research

N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine A1 receptor (A1AR), a member of the G protein-coupled receptor (GPCR) family.[1][2][3][4] With a high affinity for the A1AR, often in the low nanomolar range, CHA is an invaluable tool for researchers investigating the physiological and pathophysiological roles of this receptor subtype.[4] The activation of A1AR is implicated in a wide array of cellular processes, including neurotransmission, cardiac function, and inflammatory responses. The primary signaling mechanism involves coupling to Gαi/o proteins, which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[5] Additionally, A1AR activation can trigger other signaling cascades, such as the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.[6][7]

Given its lipophilic nature, CHA exhibits poor solubility in aqueous solutions, necessitating the use of an organic solvent for the preparation of stock solutions suitable for in vitro experimentation. This guide provides a comprehensive, field-proven protocol for the preparation, storage, and quality control of CHA stock solutions, ensuring experimental reproducibility and data integrity for researchers in academia and the pharmaceutical industry.

Physicochemical Properties and Solubility Characteristics

A thorough understanding of the physicochemical properties of N6-Cyclohexyladenosine is fundamental to its effective use in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₁₆H₂₃N₅O₄	[3][4]
Molecular Weight	349.38 g/mol	[3][4]
CAS Number	36396-99-3	[3][4]
Appearance	White to off-white solid
Solubility in DMSO	≥ 34.94 mg/mL (~100 mM)	[4]
Solubility in Ethanol	~6.99 mg/mL (~20 mM)	[4]
Aqueous Solubility	Sparingly soluble	[1]

The solvent of choice for preparing high-concentration stock solutions of CHA is unequivocally dimethyl sulfoxide (DMSO). Its ability to dissolve a wide range of organic molecules, including CHA, at high concentrations makes it ideal. While ethanol is a viable alternative, its lower solvating power for CHA results in a significantly lower maximum stock concentration.

Strategic Considerations for Stock Solution Concentration

The selection of an appropriate stock solution concentration is not arbitrary; it is a strategic decision that impacts experimental design and data quality. The primary objective is to create a concentrated stock that allows for significant dilution into the final assay medium, thereby minimizing the final solvent concentration. High concentrations of DMSO can be cytotoxic and may interfere with assay components.[8] It is best practice to maintain the final DMSO concentration in in vitro assays below 0.5%, and ideally below 0.1%.

Recommended Stock Concentrations:

• 10 mM to 50 mM in 100% DMSO: This range is suitable for most in vitro applications. A 10 mM stock, for instance, allows for a 1:1000 dilution to achieve a 10 µM final concentration, resulting in a final DMSO concentration of only 0.1%.

• Higher Concentrations (e.g., 100 mM): While achievable, these are often unnecessary for cell-based assays and increase the risk of precipitation upon dilution into aqueous buffers. They may be considered for specific applications requiring very high final concentrations or for use in high-throughput screening formats.

The choice of stock concentration should be guided by the effective concentrations (EC₅₀) of CHA for the biological endpoints of interest, which are typically in the nanomolar to low micromolar range.[2] A highly concentrated stock solution provides the flexibility to perform wide dose-response curves.

Experimental Protocols

Protocol 1: Preparation of a 10 mM N6-Cyclohexyladenosine Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM CHA stock solution.

Materials:

• N6-Cyclohexyladenosine (MW: 349.38 g/mol )

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

• Calculation of Required Mass:

  • The formula to calculate the mass required is: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L * 0.001 L * 349.38 g/mol * 1000 mg/g

  • Mass = 3.49 mg

• Weighing the Compound:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out 3.49 mg of N6-Cyclohexyladenosine into the tube.

• Dissolution:

  • Add 1 mL of anhydrous, cell culture-grade DMSO to the tube containing the CHA.

  • Vortex the tube gently until the compound is completely dissolved. A clear, colorless solution should be obtained.

  • If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be employed. However, be cautious as excessive heat may degrade the compound.[9]

• Sterilization (Optional but Recommended):

  • For applications requiring absolute sterility, such as long-term cell culture experiments, the DMSO stock solution can be filter-sterilized using a 0.2 µm syringe filter compatible with DMSO (e.g., PTFE).[10]

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound and introduce moisture, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes.

  • Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]

Protocol 2: Preparation of Working Solutions and Serial Dilutions

This protocol describes the preparation of a series of working solutions for a typical dose-response experiment in a 96-well plate format.

Key Principle: To minimize "solvent shock" and subsequent precipitation when diluting the DMSO stock into aqueous cell culture medium, it is advisable to perform intermediate dilutions in the cell culture medium.

Procedure:

• Thawing the Stock Solution:

  • Thaw one aliquot of the 10 mM CHA stock solution at room temperature.

• Preparation of the Highest Concentration Working Solution:

  • Determine the highest final concentration needed in your assay (e.g., 10 µM).

  • Prepare a 2X or 10X intermediate solution in your cell culture medium. For example, to prepare a 20 µM (2X) solution from a 10 mM stock, you would perform a 1:500 dilution (e.g., add 2 µL of 10 mM stock to 998 µL of medium).

• Serial Dilutions:

  • Create a series of dilutions from your highest concentration working solution. For a 1:10 serial dilution:

    • Add 90 µL of cell culture medium to several wells of a dilution plate.

    • Add 10 µL of your highest concentration working solution to the first well and mix thoroughly.

    • Transfer 10 µL from the first well to the second well and mix.

    • Continue this process for the desired number of dilutions.

• Dosing the Cells:

  • Add the prepared working solutions to your cell plates. For example, if you prepared 2X working solutions, you would add a volume equal to the volume of medium already in the well (e.g., add 100 µL of 2X solution to 100 µL of medium in the well) to achieve the final 1X concentration.

• Vehicle Control:

  • It is crucial to include a vehicle control in your experiment. This consists of cells treated with the same final concentration of DMSO as the highest concentration of CHA used, but without the compound. This is prepared by performing the same dilution series with 100% DMSO instead of the CHA stock solution.

Visualization of Key Processes

Experimental Workflow

Caption: Workflow for CHA stock and working solution preparation.

N6-Cyclohexyladenosine (CHA) Signaling Pathway via A1AR

Caption: Simplified A1AR signaling cascade initiated by CHA.

Troubleshooting and Best Practices

Problem	Probable Cause(s)	Recommended Solution(s)
Compound fails to dissolve in DMSO.	- Insufficient solvent volume.- Low-quality or hydrated DMSO.- Compound has degraded or is impure.	- Confirm calculations and add slightly more DMSO.- Use fresh, anhydrous, high-purity DMSO.- Apply gentle heat (37°C) or sonicate briefly.[9]- If the issue persists, obtain a new vial of the compound.
Precipitation occurs upon dilution into aqueous medium.	- Solvent Shock: Rapid change in solvent polarity.- Concentration Exceeds Solubility Limit: The final concentration in the medium is too high.	- Prepare an intermediate dilution of the DMSO stock in a small volume of medium before adding to the final culture volume.[11]- Increase the mixing speed or vortex gently while adding the stock solution to the medium.- Perform serial dilutions in 100% DMSO before the final dilution into the aqueous medium.[9]- Re-evaluate the required final concentration; it may be possible to use a lower, more soluble concentration.
Variability in experimental results.	- Inconsistent Stock Concentration: Repeated freeze-thaw cycles, evaporation, or moisture absorption by DMSO.- Inaccurate Pipetting: Especially when handling small volumes.- Cellular Health and Density: Inconsistent cell passage number or seeding density.	- Always use single-use aliquots of the stock solution.- Use calibrated pipettes and pre-wet the tips before dispensing.- Standardize cell culture procedures, ensuring consistent cell density and health for each experiment.[12]
Final DMSO concentration is too high.	- Stock solution is not concentrated enough.	- Prepare a more concentrated stock solution, provided the compound's solubility in DMSO allows for it.- Adjust the dilution scheme to use a smaller volume of the stock solution.

Conclusion

The preparation of a reliable N6-Cyclohexyladenosine stock solution is a critical first step for any in vitro assay investigating A1 adenosine receptor signaling. By carefully considering the compound's solubility, strategically selecting a stock concentration, and adhering to meticulous preparation and storage protocols, researchers can ensure the integrity and reproducibility of their experimental data. This guide provides the foundational knowledge and practical steps to empower scientists to confidently utilize CHA in their research endeavors.

References

• TargetMol. (n.d.). N6-Cyclohexyladenosine.
• MedChemExpress. (n.d.). N6-Cyclohexyladenosine (CHA).
• Cayman Chemical. (2022, November 14). N6-Cyclohexyladenosine Product Information.
• Tocris Bioscience. (n.d.). N6-Cyclohexyladenosine.

• Rehni, A. K., Singh, N., & Jaggi, A. S. (2009). A1 adenosine receptor-mediated PKC and p42/p44 MAPK signaling in mouse coronary artery smooth muscle cells. American Journal of Physiology-Heart and Circulatory Physiology, 297(4), H1032–H1039. [Link]

• Li, J., Li, W., & O'Neill, C. (2001). Cell-Signaling Evidence for Adenosine Stimulation of Coronary Smooth Muscle Proliferation via the A1 Adenosine Receptor. Circulation Research, 89(8), 649-655. [Link]

• Revvity. (n.d.). cAMP assay provides flexibility and stable pharmacology.
• ResearchGate. (n.d.). How to enhance drug solubility for in vitro assays?.
• ResearchGate. (2020, January 24). How do we choose a proper concentration for the stock solution?.

• Gsandtner, I., & Freissmuth, M. (2009). Role of β-arrestin1/ERK MAP kinase pathway in regulating adenosine A1 receptor desensitization and recovery. American Journal of Physiology-Cell Physiology, 298(1), C56-C65. [Link]

• BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• Promega Connections. (2011, December 5). Considerations for Successful Cell-Based Assays I: Choosing Your Cells.
• Revvity. (2024, June 10). Cell preparation: a key step for successful cAMP assays.
• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.

• Larsen, M., et al. (2012). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 64(4), 435–442. [Link]

• Sigma-Aldrich. (n.d.). Common Cell Culture Problems: Precipitates.

• van der Kooij, M. A., et al. (2021). The Signaling Pathways Involved in the Anticonvulsive Effects of the Adenosine A1 Receptor. International Journal of Molecular Sciences, 22(1), 320. [Link]

• ResearchGate. (2022, December 19). Sterile filter before drug exposure to cell culture?.

• Selvita. (2025, April 7). MedChem Essentials: Solubility part 2 [Video]. YouTube. Retrieved from [Link]

• Bio-Rad Laboratories. (2014, February 13). Troubleshooting Cell Culture Media for Bioprocessing.
• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.
• BenchChem. (n.d.). Technical Support Center: Preventing Compound Precipitation in Cell Culture Media.
• ResearchGate. (2018, March 29). How to choose concentration range of drug for cancer-cell proliferation assay?.

• Gsandtner, I., & Freissmuth, M. (2010). Role of β-arrestin1/ERK MAP kinase pathway in regulating adenosine A1 receptor desensitization and recovery. American Journal of Physiology. Cell Physiology, 298(1), C56–C65. [Link]

• ResearchGate. (2022, January 7). Why does a compound that dissolve in DMSO, precipitates with media?.

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• 1. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Changes in ERK1/2 phosphorylation in the rat striatum and medial prefrontal cortex following administration of the adenosine A1 receptor agonist and antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]
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• 12. promegaconnections.com [promegaconnections.com]

Recommended solvents and solubility of N6-Cyclohexyladenosine.

Application Note: Solubilization and Handling of -Cyclohexyladenosine (CHA)[1][2][3][4]

-Cyclohexyladenosine. Audience: Researchers in Pharmacology, Neuroscience, and Drug Discovery.[1]

Abstract & Introduction

-Cyclohexyladenosine (CHA) is a potent, selective adenosine receptor agonist ( values 0.7–2.3 nM).[1] It is widely used to study neuroprotection, sleep induction, and cardiovascular depression.[1] However, like many adenosine derivatives, CHA exhibits significant lipophilicity, making it practically insoluble in water.[1] Improper solubilization often leads to "silent precipitation"—where micro-crystals form in aqueous buffers, reducing the effective concentration and leading to false-negative experimental results.[1]

This guide provides validated protocols for preparing stable stock solutions and physiologically compatible formulations for both in vitro and in vivo applications.[1]

Physicochemical Profile

Before handling, verify the compound identity and batch-specific molecular weight (MW), as hydration states can vary.[1]

Property	Detail
Chemical Name	-Cyclohexyladenosine (CHA)
CAS Number	36396-99-3
Molecular Weight	~349.38 g/mol (Free base)
Appearance	White to off-white solid
Primary Target	Adenosine Receptor (Agonist)
Solubility Class	Lipophilic / Hydrophobic

Solubility Matrix & Solvent Compatibility

The following data summarizes the solubility limits of CHA in common laboratory solvents.

Solvent	Max Solubility	Stability (Stock)	Application Note
DMSO	~100 mM (35 mg/mL)	High (-20°C)	Recommended. Best solvent for primary stock solutions.[1]
Ethanol	~20 mM (7 mg/mL)	Moderate	Requires warming; less stable than DMSO stocks.[1]
Water / PBS	< 0.1 mg/mL	Very Low	Insoluble. Do not add water directly to the powder.[1]
DMF	~30 mg/mL	High	Alternative to DMSO if DMSO is toxic to specific sensitive tissues.[1]

Critical Warning: CHA will precipitate immediately if a high-concentration DMSO stock is added rapidly to cold aqueous buffer.[1] Follow the Stepwise Dilution Protocol below.

Experimental Workflows & Protocols

Protocol A: Preparation of Stock Solution (In Vitro)

Goal: Create a stable 100 mM Master Stock.

• Weighing: Accurately weigh 3.5 mg of CHA powder into a sterile, amber glass vial (CHA is light-sensitive).

• Solvation: Add 100

  L of anhydrous DMSO (dimethyl sulfoxide).

• Dissolution: Vortex vigorously for 30–60 seconds. If the solution is not perfectly clear, warm the vial to 37°C for 2 minutes and vortex again.

• Storage: Aliquot into small volumes (e.g., 10

  L) to avoid freeze-thaw cycles. Store at -20°C (stable for 6–12 months) or -80°C (stable for >1 year).

Protocol B: Aqueous Dilution (Cell Culture/Assay)

Goal: Dilute stock to working concentration (e.g., 100 nM) without precipitation.[1]

• Pre-warm the culture medium or buffer to 37°C.

• Intermediate Step (Optional but Recommended): Dilute the 100 mM stock 1:100 in DMSO first to create a 1 mM secondary stock. This improves pipetting accuracy for nanomolar dosing.[1]

• The "Spike" Method: While vortexing the culture medium gently, slowly pipette the DMSO stock into the center of the liquid.[1]

  • Limit: Ensure final DMSO concentration is < 0.1% (v/v) to avoid solvent toxicity.[1]

• Use Immediately: Aqueous dilutions of CHA are prone to hydrolysis and adsorption to plastics over time; prepare fresh for each assay.[1]

Protocol C: In Vivo Formulation (Animal Studies)

Goal: Create a 2.5 mg/mL solution for intraperitoneal (i.p.) injection. Challenge: Saline causes precipitation.[1] A co-solvent system is mandatory .[1]

Recommended Vehicle (The "40/5/45" Method):

• 10% DMSO[2][1][3]

• 40% PEG300 (Polyethylene Glycol 300)[1]

• 5% Tween-80[2][1][3]

• 45% Saline (0.9% NaCl)[2][1]

Step-by-Step Formulation:

• Dissolve Drug: Dissolve CHA in the calculated volume of DMSO (10% of total volume). Ensure it is completely clear.

• Add PEG: Add PEG300 (40% of total volume) to the DMSO/Drug mix. Vortex.

• Add Surfactant: Add Tween-80 (5% of total volume).[2][1][3] Vortex.

• Add Aqueous: Slowly add Saline (45% of total volume) dropwise while vortexing.

  • Result: A clear, stable solution suitable for injection.[1]

  • Note: If precipitation occurs, sonicate at 37°C. If it remains cloudy, the concentration is too high for this vehicle; reduce target dose.[1]

Visualization: Preparation & Signaling Workflow[3]

The following diagram illustrates the critical decision path for solubilizing CHA and its downstream mechanism of action on the

receptor (Gi/o coupling).

Figure 1: Workflow for N6-Cyclohexyladenosine preparation (Red/Blue/Yellow) leading to biological mechanism (Green).[1]

Storage & Stability Guidelines

• Powder: Store at -20°C in a desiccator. Stable for >2 years.[2][1][3]

• DMSO Stock: Store at -20°C or -80°C. Stable for 6–12 months.

  • Tip: Use amber vials to prevent light degradation.[1]

• Aqueous Solutions: Unstable.[1] The glycosidic bond can hydrolyze, and the hydrophobic nature leads to adsorption to plastic tubes.[1] Prepare immediately before use.

Troubleshooting

Issue	Cause	Solution
Cloudiness upon water addition	"Crashing out" (Rapid precipitation)	Use the "40/5/45" co-solvent method.[1] Do not use pure saline.[1]
Precipitate in cell media	Concentration too high or rapid addition	Vortex media while adding drug.[1] Limit DMSO stock concentration.
Inconsistent biological results	Adsorption to plastic	Use silanized glass or low-binding plasticware for low-concentration dilutions.[1]

References

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N6-Cyclohexyladenosine | Adenosine Receptor | TargetMol [targetmol.com]

Application Note: In Vivo Dosing and Administration of N6-Cyclohexyladenosine (CHA) in Rats

[1][2][3][4]

Executive Summary

N6-Cyclohexyladenosine (CHA) is a potent, selective adenosine A1 receptor (

AR) agonist used extensively to model bradycardia, induce therapeutic hypothermia, and investigate neuroprotective signaling pathways. Unlike non-selective agonists (e.g., NECA), CHA exhibits high affinity for the subtype ( 0.5–1.0 nM), making it a precision tool for dissecting Gi/o-protein coupled responses.

However, CHA presents significant translational challenges: poor aqueous solubility, a narrow therapeutic index regarding cardiovascular depression, and variable blood-brain barrier (BBB) pharmacokinetics. This guide provides validated formulations, route-specific dose ranges, and safety protocols to ensure reproducible in vivo data.

Pharmacological Mechanism[1][3][5][6][7][8]

CHA acts as a "physiological brake" on metabolic and excitatory activity. Upon binding to the

receptor, it triggers a G-protein signaling cascade that results in cellular hyperpolarization and synaptic silencing.

Key Signaling Pathway

• Primary Effector:

  protein activation.

• Downstream Action: Inhibition of Adenylyl Cyclase (AC), reduction of cAMP, activation of G-protein-coupled Inwardly Rectifying Potassium channels (GIRK), and inhibition of N-type Calcium channels.

• Physiological Outcome: Reduced heart rate (bradycardia), lowered metabolic rate (

  ), and decreased neuronal firing (sedation/anticonvulsion).

Figure 1: Signal transduction pathway of CHA. Note the bifurcation between ion channel modulation (immediate excitability effects) and cAMP inhibition (metabolic/long-term effects).

Formulation Strategy

CHA is hydrophobic. Attempting to dissolve it directly in saline will result in micro-precipitation, leading to erratic dosing and potential emboli.

A. Stock Solution (Storage)

Prepare a high-concentration stock to minimize the volume of organic solvent injected.

• Solvent: 100% DMSO (anhydrous).

• Concentration: 25 mg/mL (approx. 71 mM).

• Storage: Aliquot and store at -20°C. Protect from light. Stable for 3 months.

B. Working Solution (Injection Vehicle)

Choose the vehicle based on the administration route.

Route	Recommended Vehicle Composition	Stability	Notes
IP	5% DMSO + 5% Tween-80 + 90% Saline	< 4 Hours	Standard for systemic dosing. Tween-80 prevents re-precipitation upon dilution.
IV	10% HP- -CD (Hydroxypropyl-beta-cyclodextrin) in Saline	24 Hours	Preferred for IV to reduce phlebitis risk. Dissolve CHA stock into CD solution slowly.
ICV	Artificial CSF (aCSF) + <1% DMSO	Immediate	DMSO must be minimized for CNS injections to avoid solvent toxicity.

Preparation Protocol (IP Vehicle):

• Calculate total mass of CHA required.

• Dissolve CHA in 100% DMSO (5% of final volume). Vortex until clear.

• Add Tween-80 (5% of final volume). Vortex vigorously.

• Slowly add warm (37°C) sterile saline (90% of final volume) while vortexing.

  • Critical Check: Hold vial against light. If cloudy/milky, sonicate for 5 minutes. If particles persist, do not inject.

Dosing Guidelines by Route

Intraperitoneal (IP) – The Standard for Systemic Models

IP is the most common route for inducing hypothermia or studying metabolic suppression.

• Dose Range: 0.5 – 5.0 mg/kg

• Injection Volume: 2–5 mL/kg

Target Effect	Recommended Dose	Onset	Duration
Locomotor Depression	0.1 – 0.25 mg/kg	10–15 min	1–2 hours
Therapeutic Hypothermia	1.0 mg/kg	20–30 min	4–6 hours
Neuroprotection (Stroke)	1.5 mg/kg (Load) + 1.0 mg/kg (Maint)	--	Requires repeated dosing

Expert Insight: For hypothermia studies, a single bolus of 1.0 mg/kg typically lowers core body temperature (

) to ~32°C. However, is highly dependent on ambient temperature ( ). You must control (see Section 5).

Intravenous (IV) – Pharmacokinetics & Acute Cardiac Models

Used when immediate onset is required or for continuous infusion to maintain steady-state plasma levels.

• Bolus Dose: 0.1 – 0.5 mg/kg (High risk of cardiac arrest at >0.5 mg/kg).

• Continuous Infusion: 0.25 mg/kg/hour.[1][2]

• Vehicle: Use the Cyclodextrin (HP-

  -CD) formulation to prevent venous irritation.

Intracerebroventricular (ICV) – CNS Specificity

Used to isolate central

effects (seizure control) from peripheral cardiac side effects.

• Dose Range: 1 – 10 nmol (total dose per rat).

  • Note: Often reported as concentration (e.g., 1 µL of 1 mM solution = 1 nmol).

• Volume: 1 – 5 µL (typically 2 µL unilateral).

• Target: Lateral Ventricle (Stereotaxic coordinates relative to Bregma: AP -0.8 mm, ML ±1.5 mm, DV -3.5 mm).

Detailed Protocol: CHA-Induced Targeted Temperature Management (TTM)

This workflow describes the use of CHA to induce a hibernation-like state (synthetic torpor) for ischemia protection.

Materials

• CHA Working Solution (1 mg/mL in 5% DMSO/Tween/Saline).

• Rectal probe or Telemetry implant (DSI/Starr) for

  monitoring.

• Heating pad with feedback loop (crucial).

Workflow Diagram

Figure 2: Decision tree for managing core temperature during CHA administration. Active thermal management is required to prevent fatal hypothermia.

Step-by-Step Procedure

• Baseline: Record baseline

  for 60 minutes. Ensure animal is normothermic (37°C ± 0.5).

• Dosing: Administer CHA 1.0 mg/kg IP.

• Induction Phase (0–60 min):

  • Observe for sedation (reduced motility) within 15 minutes.

  • will begin to drop. The rate depends on ambient temperature ( ).

  • Safety Rule: If

    is 22°C (room temp), rats may cool rapidly to <30°C. If the goal is 32–34°C, place rats in a temperature-controlled chamber set to 28°C initially, or use a feedback-controlled heating blanket set to the minimum acceptable (e.g., 32°C).

• Maintenance Phase:

  • Monitor Heart Rate (HR). Expect bradycardia (drop from ~400 bpm to ~200 bpm).

  • If HR drops <150 bpm or respiratory distress occurs, administer Atropine (0.05 mg/kg IP) or the antagonist DPCPX (see below).

• Recovery:

  • CHA effects last 4–6 hours.

  • Rewarm slowly (1°C per hour) to prevent reperfusion injury/shock.

Safety & Controls

The Reversal Agent: DPCPX

To prove that observed effects are

mediated, or to reverse an overdose, use DPCPX (8-Cyclopentyl-1,3-dipropylxanthine).

• Specificity: Highly selective

  antagonist ( ~0.5 nM).[3]

• Dose: 0.1 – 1.0 mg/kg IP.

• Preparation: DPCPX is even less soluble than CHA. Dissolve in 10% DMSO / 10% Cremophor EL / 80% Saline. Warm gently to 40°C to dissolve.

• Protocol: Administer 15 minutes prior to CHA for blockade studies, or immediately upon adverse event for reversal.

Physiological Monitoring[3][4][10]

• Bradycardia: The primary dose-limiting side effect. Do not combine CHA with other cardiodepressants (e.g., high-dose Ketamine/Xylazine) unless necessary. Isoflurane is safer for surgical concomitant use.

• Metabolic Acidosis: In prolonged hypothermia, monitor blood gases. CHA suppresses respiration; mild hypercapnia is expected.

References

• Laughlin, B. W., et al. (2018). Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature. Therapeutic Hypothermia and Temperature Management.

• Jinka, T. R., et al. (2015). Post-cardiac arrest temperature management with N6-cyclohexyladenosine. Resuscitation.

• Asghari, A., et al. (2013). Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination.[4][5] Journal of the Neurological Sciences.

• Tocris Bioscience. N6-Cyclohexyladenosine Product Information & Solubility Data.

• MedChemExpress. DPCPX (Adenosine A1 Antagonist) Product Protocol.

Sources

• 1. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. rndsystems.com [rndsystems.com]
• 5. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for Continuous Intravenous Infusion of N6-Cyclohexyladenosine (CHA)

Introduction & Mechanism of Action

N6-Cyclohexyladenosine (CHA) is a potent, selective adenosine A

receptor agonist.[1][2][3] Unlike endogenous adenosine, which has a half-life of seconds in vivo, CHA exhibits increased metabolic stability, making it suitable for studies requiring sustained receptor activation. However, its hydrophobicity presents significant challenges for intravenous (IV) administration.

This protocol details the formulation, surgical setup, and infusion parameters required to deliver CHA via continuous intravenous infusion (CII). It is designed to overcome common failure points such as compound precipitation in catheter lines and unmanaged cardiovascular depression.

Mechanistic Basis

CHA acts by binding to the A

receptor, a G-protein coupled receptor (GPCR) predominantly coupled to the G family. Activation triggers a signaling cascade that results in the inhibition of adenylyl cyclase, reduction of cAMP, and modulation of ion channels (activation of K channels and inhibition of Ca channels).

DOT Diagram: A1 Receptor Signaling Pathway

Figure 1: Signal transduction pathway of CHA. Note the inhibition of Adenylyl Cyclase as the primary transduction event.

Pre-Formulation & Vehicle Strategy (Critical)

WARNING: CHA is highly hydrophobic. Dissolving directly in saline will result in precipitation, catheter blockage, and inconsistent dosing. You must use a co-solvent system.

Recommended Vehicle: PEG/Tween/Saline System

This formulation is optimized for IV infusion in rodents, balancing solubility with biocompatibility.

Reagents Required:

• N6-Cyclohexyladenosine (Solid, >98% purity)[1]

• Dimethyl Sulfoxide (DMSO), sterile filtered

• Polyethylene Glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• 0.9% Sterile Saline

Formulation Protocol (Yield: 1 mL Working Solution)

Step	Component	Volume/Action	Role
1	CHA Stock	Dissolve CHA powder in 100% DMSO to 25 mg/mL . Vortex until clear.	Primary Solubilization
2	Aliquot	Take 100 µL of CHA Stock.	Active Agent
3	Co-solvent 1	Add 400 µL PEG300. Vortex vigorously for 30s.	Stabilizer
4	Surfactant	Add 50 µL Tween-80. Vortex gently (avoid foaming).	Emulsifier
5	Diluent	Add 450 µL Warm (37°C) Sterile Saline. Add dropwise while vortexing.	Physiological Carrier
Final	Result	1 mL total volume. Final CHA conc: 2.5 mg/mL .[2]	Ready for Infusion

Note: If a lower concentration is required, dilute the Final Result with a pre-mixed solution of (10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline). Do not dilute with pure saline.

Surgical & Experimental Setup

Animal Model

• Species: Sprague-Dawley or Wistar Rats (250–350g).

• Anesthesia: Isoflurane (Induction 4%, Maintenance 1.5–2%). Avoid Ketamine/Xylazine if studying cardiovascular parameters as they confound heart rate data.

Catheterization[5][6]

• Vessel: Right Jugular Vein (preferred for infusion) or Femoral Vein.

• Catheter Material: Polyurethane (PU) or Silicone tubing (3Fr). PE tubing is too stiff for long-term infusion.

• Lock Solution: Heparinized Saline (50 IU/mL) to prevent clotting during non-infusion periods.

Infusion Pump Setup

• Pump Type: Syringe pump capable of low flow rates (e.g., Harvard Apparatus or similar).

• Dead Volume: Calculate the internal volume of the catheter + extension line.

  • Formula:

  • Action: Prime the line with the CHA solution to ensure the drug reaches the animal immediately upon pump start.

Infusion Protocol (Step-by-Step)

This protocol targets a steady-state plasma concentration suitable for inducing hypothermia or neuroprotection.

DOT Diagram: Experimental Workflow

Figure 2: Operational workflow for CHA infusion experiments.

Phase 1: Baseline Stabilization

• Allow animal to recover from surgery (if acute) or acclimate (if chronic) for at least 30–60 minutes.

• Record baseline Heart Rate (HR), Mean Arterial Pressure (MAP), and Core Temperature (

  ).

Phase 2: Infusion Initiation

• Dosage: 0.25 mg/kg/hour (Based on Laughlin et al., 2018).

• Flow Rate Calculation:

  • Example: For a 300g rat (0.3 kg) using 2.5 mg/mL solution:

Phase 3: Maintenance & Monitoring

• Duration: 6 – 24 hours depending on study endpoints.

• Temperature Management: CHA induces profound hypothermia.

  • If hypothermia is the goal: Monitor

    to ensure it does not drop below safety limits (<30°C).

  • If normothermia is required: Place animal on a feedback-controlled heating pad set to 37°C. CHA inhibits thermogenesis, so the animal becomes poikilothermic.

Physiological Monitoring & Safety Limits

CHA is a potent cardiodepressant. Continuous telemetry or DAQ monitoring is mandatory.

Parameter	Expected Change	Safety Cut-off (Stop Rule)	Action
Heart Rate (HR)	Decrease by 20–40%	HR < 200 bpm (Rat)	Reduce infusion rate by 50% or administer antagonist (8-SPT).
MAP	Decrease by 10–20 mmHg	MAP < 60 mmHg	Bolus fluid (Saline 2 mL/kg).
Core Temp ( )	Decrease to ambient temp	< 30°C	External heating required immediately.

Troubleshooting

Issue: White precipitate in the tubing.

• Cause: Contact with aqueous fluids (blood/saline) at the catheter tip or improper vehicle mixing.

• Solution: Ensure the "lock" solution in the catheter is compatible or use a "sandwich" technique (air bubble separator) if possible, though continuous flow usually prevents this. Re-verify the PEG/Tween ratios.

Issue: Lack of physiological response.

• Cause: Drug degradation or adsorption to tubing.

• Solution: CHA is stable, but soft PVC tubing can adsorb hydrophobic drugs. Use PE-lined or chemically resistant tubing.

Issue: Excessive Bradycardia.

• Cause: A1 receptor overdose.

• Solution: Stop infusion. Administer Theophylline (non-selective antagonist) or 8-SPT (peripheral antagonist) if central effects need to be preserved.

References

• Laughlin, B. W., Bailey, I. R., Rice, S. A., Barati, Z., & Drew, K. L. (2018). Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature.[4] Therapeutic Hypothermia and Temperature Management, 8(4), 218–226. [Link]

• Tura, A., et al. (2020). Cardiovascular Effects of Adenosine A1 Receptor Agonists. Biochemical Pharmacology. (General Reference for A1 Agonist CV profiles).

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]

Application Note: Intraperitoneal Injection Protocol for N6-Cyclohexyladenosine (CHA) in Mice

Introduction & Mechanism of Action

N6-Cyclohexyladenosine (CHA) is a potent, selective agonist of the Adenosine A1 Receptor (A1AR) .[1] Unlike non-selective agonists, CHA exhibits high affinity for A1AR over A2A, making it a critical tool for studying neuroprotection, regulated hypothermia (torpor), and cardiovascular dynamics.

Upon intraperitoneal (IP) administration, CHA crosses the blood-brain barrier and activates central A1 receptors. This triggers a G-protein coupled cascade that suppresses metabolic demand and neuronal excitability.

A1 Receptor Signaling Pathway

The following diagram illustrates the signal transduction pathway activated by CHA, highlighting the causality between receptor binding and physiological outcomes.

Figure 1: Mechanism of Action. CHA activates A1AR, leading to Gi-mediated inhibition of cAMP and modulation of ion channels, resulting in metabolic and neuronal suppression.

Pre-Experimental Planning

Safety & Ethics

• Compound Safety: CHA is bioactive and potent. Wear PPE (gloves, lab coat, mask). Handle powder in a fume hood.

• Animal Welfare: CHA induces profound sedation and hypothermia. Thermoregulatory support is mandatory unless hypothermia is the experimental endpoint.

• Controls: A vehicle-matched control group is strictly required to rule out solvent toxicity (especially if using DMSO).

Dosage Guidelines

Dosing depends heavily on the experimental goal. High doses can cause respiratory depression.

Application	Recommended Dose (IP)	Expected Onset	Duration	Reference
Neuroprotection	0.1 – 1.0 mg/kg	15–20 min	2–4 hours
Hypothermia Induction	1.0 – 5.0 mg/kg	10–15 min	4–6 hours
Seizure Suppression	0.5 – 1.0 mg/kg	10–20 min	1–3 hours
Hematopoietic Protection	~0.1 mg/kg (200 nmol/kg)	30 min	>24 hours

Reagent Preparation Protocols

CHA is hydrophobic. Improper solubilization causes precipitation in the peritoneal cavity, leading to erratic absorption and inflammation.

Method A: The "Gold Standard" (Low Toxicity)

Recommended for: Metabolic studies, long-term dosing, or sensitive behavioral assays. Vehicle: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Stock Preparation:

  • Prepare a 20% (w/v) solution of HP-β-CD in sterile saline (0.9% NaCl).

  • Weigh CHA powder.

  • Add CHA to the 20% HP-β-CD solution.

  • Sonicate at 40°C for 20–30 minutes until completely dissolved.

  • Result: A clear, aqueous solution stable at room temperature for 24h.

Method B: The "Standard" (DMSO-Based)

Recommended for: Acute terminal studies where solvent toxicity is less critical. Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[2][3][4]

• Primary Stock (200x): Dissolve CHA in 100% DMSO to a concentration of 20 mg/mL . Store at -20°C.

• Working Solution (Fresh):

  • Take 10 µL of DMSO Stock.

  • Add 40 µL PEG300.[2][4] Vortex.

  • Add 5 µL Tween-80.[2][3] Vortex.

  • Add 45 µL warm Saline. Vortex immediately.

  • Final Concentration: 2 mg/mL (adjust volumes for target dose).

  • Note: If precipitation occurs, sonicate warm. Do not inject cloudy suspensions.

Injection Protocol & Workflow

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow ensuring safety and data integrity.

Step-by-Step Procedure

• Acclimatization: Move mice to the procedure room 1 hour prior to reduce stress-induced hyperthermia.

• Baseline Measurements: Record baseline rectal temperature and heart rate (if possible).

• Dose Calculation:

  • Standard Injection Volume: 10 mL/kg (e.g., 0.25 mL for a 25g mouse).

  • Formula:

• Restraint & Injection:

  • Scruff the mouse firmly to expose the abdomen.

  • Tilt the mouse head-down (Trendelenburg position) to shift viscera away from the injection site.

  • Inject into the lower right quadrant of the abdomen using a 27G or 30G needle.

  • Critical: Aspirate slightly before injecting. If yellow fluid (urine) or blood appears, abort and discard needle.

• Post-Injection Care:

  • Place mouse in a clean cage.

  • Temperature Management: If studying hypothermia, maintain ambient temp at 22°C. If preventing hypothermia (e.g., for neuroprotection studies where temp is a confounder), place cage on a heating pad set to 37°C.

Post-Injection Monitoring & Troubleshooting[5]

Monitoring Parameters

• Sedation Score: 0 (Active) to 4 (Loss of Righting Reflex). CHA typically induces scores of 2–3 within 20 minutes.

• Core Temperature: Measure via rectal probe every 15–30 minutes. Expect a drop of 4–8°C at high doses (5 mg/kg) if unregulated.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Precipitation in Syringe	Hydrophobic crash	Use Method A (Cyclodextrin). If using Method B, ensure saline is warm and added last.
No Physiological Effect	Injection into gut/bladder	Review IP technique. Ensure "head-down" tilt. Verify stock concentration.
Excessive Mortality	Cardiovascular collapse	Reduce dose. Ensure ambient temperature is not <20°C. Check vehicle toxicity (DMSO %).
Inconsistent Data	Variable absorption	Fast mice for 2–4 hours pre-injection to reduce stomach volume interference.

References

• Jinka, T. R., et al. (2015). "Post-cardiac arrest temperature management with N6-cyclohexyladenosine." Neuropharmacology.

• Mravec, B., et al. (2019). "Adenosine A1 Receptor Agonist 2-chloro-N6-cyclopentyladenosine and Hippocampal Excitability During Brain Development in Rats." Frontiers in Cellular Neuroscience.

• Zhang, Y., et al. (2009). "The role of adenosine A1 receptors in the hypothermic effect of N6-cyclohexyladenosine." European Journal of Pharmacology.

• Pospisil, M., et al. (2002). "N6-cyclopentyladenosine inhibits proliferation of murine haematopoietic progenitor cells in vivo." European Journal of Pharmacology.

• TargetMol. "N6-Cyclohexyladenosine Solubility & Preparation Guide."

Sources

• 1. Anticonvulsant effects of N6-cyclohexyladenosine microinjected into the CA1 region of the hippocampus on entorhinal cortex-kindled seizures in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N6-Cyclohexyladenosine | Adenosine Receptor | TargetMol [targetmol.com]
• 3. N6-methyladenosine | Influenza Virus | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: Optimizing the 3-Nitropropionic Acid Rat Model for Huntington’s Disease with N6-Cyclohexyladenosine (CHA) Intervention

[1][2]

Executive Summary & Mechanistic Rationale

The 3-nitropropionic acid (3-NP) rat model is a cornerstone in Huntington’s Disease (HD) research because it replicates the metabolic compromise—specifically the inhibition of Succinate Dehydrogenase (Complex II)—observed in HD patients.[1] Unlike genetic models (e.g., R6/2 mice) that rely on mutant huntingtin aggregation, 3-NP creates a rapid, "phenocopy" of striatal necrosis and motor dystonia driven by energy failure and secondary excitotoxicity.

The Intervention: N6-Cyclohexyladenosine (CHA) is a potent, selective Adenosine A1 Receptor (A1AR) agonist. In the context of 3-NP toxicity, CHA acts as a "circuit breaker." By activating presynaptic A1ARs, it inhibits voltage-gated calcium channels (VGCCs), thereby reducing the massive glutamate release triggered by 3-NP-induced ATP depletion.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the antagonistic relationship between the metabolic blockade of 3-NP and the neuroprotective signaling of CHA.

Figure 1: 3-NP induces metabolic excitotoxicity via Complex II inhibition. CHA counteracts this by activating A1ARs, blocking Calcium influx, and upregulating the BDNF survival pathway.[2]

Experimental Design & Animal Selection

Critical Variable: Strain Sensitivity The 3-NP model is notorious for inter-animal variability.

• Lewis Rats: Highly recommended. They show consistent, reproducible striatal lesions compared to Sprague-Dawley or Wistar rats, which often display "all-or-none" lesion volumes.

• Age: Young adults (10–12 weeks, 250–300g). Older rats are significantly more susceptible to mortality.

Experimental Groups (n=10-12 per group):

• Sham Control: Saline/Vehicle.

• Disease Model: 3-NP Only.

• Treatment: 3-NP + CHA (Low Dose).

• Drug Control: CHA Only (to assess baseline sedation/hypothermia).

Protocol 1: 3-NP Model Induction (Systemic)[3][4][5]

This protocol uses a sub-chronic intraperitoneal (IP) regimen to mimic the progressive nature of HD while allowing a therapeutic window for CHA.

Reagents:

• 3-Nitropropionic acid (Sigma-Aldrich). Dissolve in saline; adjust pH to 7.4 with NaOH. Prepare fresh daily.

Step-by-Step Induction:

• Acclimatization: Handle rats daily for 3 days prior to injection to reduce stress-induced corticosterone, which can exacerbate neurotoxicity.

• Dosing Regimen (The "Ramping" Method):

  • Day 1-2: 10 mg/kg IP (once daily).

  • Day 3-4: 15 mg/kg IP (once daily).

  • Day 5-7: 20 mg/kg IP (once daily).

  • Note: Stop injections immediately if an animal loses >20% body weight or shows severe dystonia (recumbency).

• Monitoring: Weigh animals daily. 3-NP causes rapid weight loss. Provide wet mash/hydrogel in the cage floor to prevent dehydration.

Protocol 2: CHA Administration & Neuroprotection[1][2]

CHA can be administered systemically or intrastriatally. For drug development (proof of concept), Intrastriatal is preferred to isolate central mechanisms from peripheral cardiac side effects (bradycardia). For translational screening, IP is used but requires thermal support.

Option A: Intrastriatal Injection (High Precision)

Based on Nassar et al. (2023)

• Stereotaxic Surgery: Anesthetize rat (Isoflurane). Secure in stereotaxic frame.

• Coordinates (Striatum): AP +0.5 mm, ML +3.0 mm, DV -5.5 mm (relative to Bregma).

• Induction: Administer 3-NP (Systemic or Intrastriatal) first.

• Treatment: 45 minutes after 3-NP exposure, inject CHA.[2]

  • Dose: 6.25 nM in 1 µL vehicle (PBS/DMSO).

  • Rate: 0.2 µL/min. Leave needle in place for 5 mins to prevent backflow.

Option B: Systemic Injection (High Throughput)

• Dose: 0.5 mg/kg to 1.0 mg/kg IP.

• Timing: Administer 30 minutes prior to each 3-NP injection.

• CRITICAL CONTROL - Thermoregulation: CHA causes significant hypothermia. Hypothermia is neuroprotective. You must maintain the rat's body temperature at 37°C using a heating pad for 2 hours post-injection. If you fail to do this, your data is invalid (false positive neuroprotection).

Workflow & Validation Timeline

Figure 2: Experimental timeline ensuring baseline measurement and concurrent therapeutic intervention.

Data Analysis & Expected Outcomes

Behavioral Validation (Rotarod)

The Rotarod test is the gold standard for striatal motor integration.

Metric	Control (Saline)	3-NP Model	3-NP + CHA	Interpretation
Latency to Fall (s)	180 ± 15	45 ± 10	120 ± 20	CHA preserves motor coordination.
Grip Strength (N)	5.5 ± 0.4	2.1 ± 0.3	4.2 ± 0.5	CHA prevents muscular dystonia.
Body Weight Loss (%)	+2%	-15%	-8%	CHA mitigates systemic metabolic stress.

Histological Validation[6]

• TTC Staining: 3-NP causes distinct white (necrotic) lesions in the dorsolateral striatum.[1] CHA treatment should significantly reduce the infarct volume.

• NeuN Staining: Quantify neuronal density. 3-NP causes ~60% loss; CHA should rescue this to ~80-90% of control.

• GFAP: 3-NP induces massive astrogliosis (scarring). CHA reduces GFAP immunoreactivity, indicating reduced inflammation.[2]

Troubleshooting & Safety

• The "All-or-None" Effect: If rats die suddenly without symptoms, the 3-NP dose is too high. Switch to osmotic pumps (delivering 10 mg/kg/day constant infusion) for smoother blood levels.

• CHA Side Effects: If rats appear heavily sedated (immobile but no dystonia), reduce CHA dose. A1 agonists are sedatives. Distinguish sedation from motor deficit by using the Open Field Test (sedated rats sit still; HD rats have abnormal gait).

• Safety: 3-NP is a mitochondrial toxin.[3][4][5][6] Wear double gloves, mask, and handle in a fume hood. Neutralize spills with 10% bleach.

References

• Nassar, N. N., et al. (2023). "Adenosine A1 receptor agonist, N6-cyclohexyladenosine, attenuates Huntington's disease via stimulation of TrKB/PI3K/Akt/CREB/BDNF pathway in 3-nitropropionic acid rat model."[2] Chemico-Biological Interactions.

• Brouillet, E., et al. (1999). "Replicating Huntington's disease phenotype in experimental animals." Progress in Neurobiology.

• Blum, D., et al. (2002). "The Adenosine A1 Receptor Agonist Adenosine Amine Congener Exerts a Neuroprotective Effect against the Development of Striatal Lesions... in the 3-Nitropropionic Acid Model."[7] Journal of Neuroscience.

• Blum, D., et al. (2003). "Adenosine receptors and Huntington's disease: implications for pathogenesis and therapeutics." Current Opinion in Pharmacology.

• Fernagut, P. O., et al. (2002). "Subacute systemic 3-nitropropionic acid intoxication induces a distinct motor disorder in adult C57Bl/6 mice: behavioural and histopathological characterisation." Behavioural Brain Research.

Sources

• 1. The Mitochondrial Toxin 3-Nitropropionic Acid Induces Striatal Neurodegeneration via a c-Jun N-Terminal Kinase/c-Jun Module - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, attenuates Huntington's disease via stimulation of TrKB/PI3K/Akt/CREB/BDNF pathway in 3-nitropropionic acid rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. conductscience.com [conductscience.com]
• 4. 3-Nitropropionic acid induces a spectrum of Huntington's disease-like neuropathology in rat striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diapocynin neuroprotective effects in 3-nitropropionic acid Huntington’s disease model in rats: emphasis on Sirt1/Nrf2 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijariit.com [ijariit.com]
• 7. jneurosci.org [jneurosci.org]

Application Note: Precision Thermometry in N6-Cyclohexyladenosine (CHA) Induced Hypothermia Models

) agonists.

Executive Summary

N6-Cyclohexyladenosine (CHA) is a potent, selective Adenosine A1 Receptor (

) agonist used to induce a state of "synthetic torpor" or therapeutic hypothermia in non-hibernating rodents. Unlike standard drug challenges, CHA administration renders homeothermic animals temporarily poikilothermic (cold-blooded). Consequently, the core body temperature ( ) becomes strictly dependent on the ambient temperature ( ).

This guide details the protocols for accurately measuring

drops that can exceed 10°C in under 60 minutes. It contrasts the "Gold Standard" of implantable telemetry with accessible rectal thermometry, emphasizing the critical role of environmental control in avoiding experimental artifacts.

Pharmacological Mechanism & Thermal Physiology[1][2][3]

To measure the effect of CHA, one must understand that it does not merely "lower temperature"; it lowers the hypothalamic set-point and inhibits thermogenesis.

The "Poikilothermic Switch"

Upon binding to central

receptors, CHA inhibits the release of norepinephrine in Brown Adipose Tissue (BAT), effectively shutting down non-shivering thermogenesis. Simultaneously, it induces peripheral vasodilation. The animal loses the ability to defend its body temperature against a cold gradient.

Critical Insight: If you administer CHA at a

of 30°C (thermoneutrality), you may observe no hypothermia . The profound cooling effect is only revealed when is lower than the animal's set point (e.g., 20°C–22°C).

Signaling Pathway Diagram

The following diagram illustrates the suppression of thermogenesis via the

pathway.[1]

Figure 1: Mechanism of CHA-induced hypothermia via A1AR-mediated suppression of metabolic heat production.

Experimental Design & Dosing Strategies

Dosing Parameters

The magnitude of hypothermia is dose-dependent, but the rate of cooling is determined by the thermal gradient (

).

Parameter	Low Dose (Mild)	High Dose (Deep Torpor)	Route	Notes
Dose (Rat)	0.1 – 0.5 mg/kg	1.0 – 5.0 mg/kg	IP / IV	IV requires slow infusion (0.25 mg/kg/h) to avoid bradycardia-induced mortality.
Dose (Mouse)	0.05 – 0.1 mg/kg	0.5 – 2.0 mg/kg	IP	Mice cool 2x faster than rats due to surface-area-to-mass ratio.
Target	33°C – 35°C	20°C – 28°C	-	Requires of ~20°C to achieve deep targets.
Duration	1 – 3 Hours	6 – 24 Hours	-	High doses may require external rewarming support.

The "Ambient Lock" Technique

To ensure reproducibility, do not rely on "room temperature."

• Standardize

  : Place animals in an environmental chamber set to exactly 22.0°C ± 0.5°C.

• Verify Airflow: High airflow increases convective cooling. Keep air exchange constant.

Measurement Techniques: Protocols & Comparison

Technique A: Implantable Telemetry (Gold Standard)

Best for: Long-term studies, circadian analysis, stress-free data.

Why it wins: CHA effects can last 24+ hours.[2] Telemetry allows you to monitor the "dive" into hypothermia and the spontaneous recovery without handling the animal. Handling stress (Stress-Induced Hyperthermia) can artificially raise

by 1-2°C, masking the CHA effect.

Protocol:

• Implantation: Implant transmitter (e.g., DSI TA-F40) intraperitoneally 7 days prior to CHA.

• Baseline: Record 24h baseline at

  .

• Administration: Inject CHA remotely or with minimal handling (<15 seconds).

• Sampling: Set sampling rate to 10 seconds for the first hour (rapid drop), then 1 minute thereafter.

Technique B: Rectal Thermometry (Acute/Screening)

Best for: Dose-finding, short experiments (<4 hours).

The Risk: Repeated insertion causes rectal irritation and stress. The Fix: Use the "Hover" technique.

• Acclimation: Handle animals daily for 3 days prior to the study to reduce stress response.

• Probe Depth: Insert exactly 2.0 cm (mouse) or 4.0 cm (rat). Mark the probe. Shallow insertion measures the "shell" temp, which drops faster than the core.

• Frequency: Do not measure more frequently than every 30 minutes. Frequent handling counteracts the hypothermia.

Technique C: Infrared (IR) Thermography (Non-Invasive Proxy)

Best for: High-throughput screening.

Correlation: Interscapular skin temperature (above BAT) correlates well with Core

( ) during the cooling phase.

• Shaving: Shave the interscapular region 24h prior.

• Capture: Image the animal from a fixed distance (30 cm).

• ROI Analysis: Measure the max temperature in the interscapular ROI.

Detailed Workflow: CHA-Induced Torpor

This workflow integrates the environmental control with the drug administration.

Figure 2: Operational workflow for CHA administration and safety monitoring.

Step-by-Step Protocol

• Environmental Lock-in: Set environmental chamber to 22°C. Ensure animals have bedding (nesting material affects cooling rates—standardize this).

• Baseline Collection: Record

  for 60 minutes. Stable baseline must be 37°C ± 0.5°C.

• Drug Preparation: Dissolve CHA in saline/DMSO (check solubility). Pre-warm solution to 37°C to avoid injection shock.

• Injection (Time 0): Administer CHA IP.

• The "Drop" Phase (0 - 60 mins):

  • Expect a lag of 10-15 minutes.

  • Rapid cooling follows (rates up to 6°C/hour in rats).

  • Telemetry users: Do not disturb.

  • Probe users: Measure at t=30 and t=60 min only.

• The "Plateau" Phase (1 - 6 hours):

  • Animal enters torpor-like state.[3][4] Heart rate drops (bradycardia).

  • Safety Check: If

    drops below 20°C, the heart may fibrillate. Place animal on a heating pad set to 25°C to "clamp" the temperature.

• Recovery: Spontaneous rewarming usually begins as drug clears. If using high dose (1 mg/kg), active rewarming (heating lamp) may be required to ensure survival.

References

• Tupone, D., Madden, C. J., & Morrison, S. F. (2013). Central activation of the A1 adenosine receptor (A1AR) induces a hypothermic, torpor-like state in the rat.[3] Journal of Neuroscience, 33(36), 14512–14525.

• Jinka, T. R., et al. (2015). Translating drug-induced hibernation to therapeutic hypothermia. Therapeutic Hypothermia and Temperature Management, 5(2), 96-104.

• Carlin, J. L., et al. (2019). Wireless measurement of rectal temperature during exercise: Comparing an ingestible thermometric telemetric pill used as a suppository against a conventional rectal probe.[5] Journal of Thermal Biology, 84, 1-7.

• Scammell, T. E., et al. (2020). Activation of neuronal adenosine A1 receptors causes hypothermia through central and peripheral mechanisms. Molecular Pharmacology, 99(1).

• Lenck-Santini, P. P., et al. (2023). Measuring body temperature of freely moving mice under an optogenetics-induced long-term hypothermic state. Frontiers in Physiology.

Sources

• 1. Translating drug-induced hibernation to therapeutic hypothermia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of neuronal adenosine A1 receptors causes hypothermia through central and peripheral mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wireless measurement of rectal temperature during exercise: Comparing an ingestible thermometric telemetric pill used as a suppository against a conventional rectal probe - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Electrophysiological Profiling of N6-Cyclohexyladenosine (CHA)

Receptor Activation in Acute Brain Slices Compound: N6-Cyclohexyladenosine (CHA) Target: Adenosine Receptor ( R)[1]

Executive Summary

N6-Cyclohexyladenosine (CHA) is a potent, high-affinity agonist selective for the Adenosine

Receptor ( R). In electrophysiological research, CHA is the gold standard for inducing chemically mediated synaptic depression and neuronal hyperpolarization. Unlike non-selective agonists (e.g., NECA), CHA minimizes off-target activation of receptors, making it critical for isolating inhibitory purinergic signaling.

This guide details the preparation, application, and validation of CHA in acute hippocampal slices, focusing on two readouts: Field Excitatory Postsynaptic Potentials (fEPSPs) and Whole-Cell Patch-Clamp currents.

Mechanism of Action: The "Why" Behind the Protocol

To design a valid experiment, one must understand the dual mechanism of CHA. Upon binding to the presynaptic and postsynaptic

receptors, CHA initiates a -protein coupled cascade that silences neuronal activity via two distinct pathways.

The Signaling Pathway[3]

• Presynaptic Inhibition (Dominant Effect):

  subunits inhibit voltage-gated channels (VGCCs, specifically N-type and P/Q-type). This reduces calcium influx, preventing vesicle fusion and glutamate release.

• Postsynaptic Hyperpolarization:

  subunits directly open G-protein-coupled Inwardly Rectifying channels (GIRK/Kir3.x). This causes efflux, hyperpolarizing the membrane and shunting excitatory currents.

Figure 1: Dual mechanism of CHA-mediated inhibition. Note the divergence at the G-protein subunit level leading to both presynaptic and postsynaptic silencing.

Reagent Preparation & Handling

CHA is hydrophobic. Improper solubilization is the #1 cause of experimental variability.

Stock Solution Protocol

• Solvent: Dimethyl Sulfoxide (DMSO).

• Concentration: Prepare a 10 mM or 25 mM master stock.

• Dissolution: CHA may require vortexing or mild warming (37°C) to fully dissolve in DMSO.

• Storage: Aliquot into small volumes (e.g., 50

  L) and store at -20°C. Avoid freeze-thaw cycles.

Working Solution (ACSF)

• Target Concentration: 100 nM – 1

  M (Saturating dose is typically 1 M).

• Vehicle Control: The final DMSO concentration must be

  (v/v).

  • Example: To achieve 1

    M CHA, dilute 1 L of 10 mM stock into 10 mL of oxygenated ACSF.

• Stability: Prepare fresh working solution daily. CHA is stable in ACSF for ~4-6 hours at room temperature.

Experimental Protocols

Protocol A: Extracellular Field Recordings (fEPSP)

Objective: Measure presynaptic inhibition of glutamatergic transmission in the Hippocampal CA1 region.

• Slice Preparation: Prepare 350-400

  m transverse hippocampal slices using standard sucrose or NMDG-based cutting solution. Recover for >1 hour at room temperature.

• Baseline Recording:

  • Stimulate Schaffer collaterals (SC).

  • Record fEPSP in the stratum radiatum of CA1.

  • Adjust stimulus intensity to elicit 40-50% of the maximum response.

  • Critical: Record a stable baseline for at least 15-20 minutes . If the baseline drifts >5%, discard the slice.

• CHA Application (Wash-in):

  • Switch perfusion to ACSF + CHA (e.g., 200 nM).

  • Monitor fEPSP slope (initial 10-90% slope).

  • Expected Effect: Rapid decay of fEPSP slope within 5-10 minutes.

• Plateau: Continue recording until the response stabilizes (typically 15-20 mins).

• Validation (Reversal):

  • Wash in DPCPX (200 nM), a selective

    antagonist, in the presence of CHA or during washout.

  • Success Criteria: Recovery of fEPSP slope to >90% of baseline.

Protocol B: Whole-Cell Patch Clamp (Postsynaptic)

Objective: Measure GIRK-mediated outward currents.

• Configuration: Voltage-clamp mode (

  mV).

• Internal Solution: K-Gluconate based (low chloride).

• Baseline: Monitor holding current (

  ) for stability.

• CHA Application:

  • Bath apply CHA (1

    M).

  • Observation: An outward shift in holding current (positive current) as

    channels open.

  • Verification: Perform a voltage ramp (-120 mV to -50 mV). The CHA-induced current should reverse near

    (~ -90 mV).

Experimental Workflow & Validation Logic

The following workflow ensures that observed effects are specifically mediated by the

receptor and not due to slice health deterioration or solvent artifacts.

Figure 2: Decision tree for validating CHA-mediated electrophysiological responses.

Data Summary & Expected Results

Parameter	Control (ACSF)	CHA Treatment (200 nM)	DPCPX Reversal
fEPSP Slope	100% (Baseline)	10% - 40% of Baseline	>90% of Baseline
Paired-Pulse Ratio (PPR)	~1.2 - 1.4	Increased (indicates presynaptic mechanism)	Returns to Baseline
Holding Current ( -70mV)	Stable	Outward Shift (+50 to +200 pA)	Returns to Baseline
Input Resistance	Stable	Decreased (due to open channels)	Returns to Baseline

Troubleshooting & "Expert Tips"

The "Endogenous Adenosine" Trap

Problem: CHA produces little to no effect. Cause: Metabolic stress (hypoxia/hypoglycemia) causes slices to release massive amounts of endogenous adenosine, already saturating the

receptors. Solution:

• Improve oxygenation (high flow rate carbogen).

• Allow longer recovery times (>2 hours) after slicing.

• Diagnostic: Apply DPCPX alone. If the fEPSP increases significantly (>20%), your slice has high ambient adenosine tone.

Washout Issues

Problem: The effect of CHA does not reverse upon washout with plain ACSF. Cause: CHA is lipophilic and binds tightly. Solution: Do not rely on simple washout. Always use DPCPX (100-200 nM) or CPT to actively displace CHA from the receptor to prove the effect was reversible.

Concentration Windows[4]

• 10 nM: Threshold for effects.

• 100-200 nM: Standard dose for ~50-70% inhibition.

• 1

  M: Saturating dose (near complete silence of synaptic transmission).

References

• Dunwiddie, T. V., & Masino, S. A. (2001). The role and regulation of adenosine in the central nervous system. Annual Review of Neuroscience, 24, 31-55.

• Fredholm, B. B., et al. (2001). International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors. Pharmacological Reviews, 53(4), 527-552.

• Lupica, C. R., et al. (1992). Adenosine A1 receptor-mediated inhibition of cellular excitation in the rat hippocampus. Journal of Neurophysiology, 67(6), 1602-1611.

• Alzheimer, C., et al. (1993). Adenosine A1 receptor activation decreases the excitability of hippocampal pyramidal cells by a mechanism involving potassium and calcium currents. Brain Research, 618(1), 173-177.

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Using 8-p-(sulfophenyl)theophylline (8-SPT) to counter N6-Cyclohexyladenosine-induced hypotension.

Subject: Technical Guide for Reversing N6-Cyclohexyladenosine (CHA)-Induced Hypotension using 8-p-(sulfophenyl)theophylline (8-SPT). Ticket ID: #AR-8SPT-CHA-001 Status: Open for Resolution

Executive Summary: The Pharmacological Challenge

You are attempting to reverse the hypotensive effects of N6-Cyclohexyladenosine (CHA) , a potent and selective Adenosine A1 receptor agonist.[1] To do this, you have selected 8-p-(sulfophenyl)theophylline (8-SPT) .[1][2]

The Core Technical Nuance: Unlike other xanthine antagonists (e.g., 8-phenyltheophylline), 8-SPT is highly polar (hydrophilic) due to the sulfophenyl group. Consequently, it does not cross the blood-brain barrier (BBB) .

• If your hypotension is peripherally mediated: 8-SPT will successfully reverse it.

• If your hypotension is centrally mediated (brainstem/NTS): 8-SPT will fail.

This guide serves as a troubleshooting workflow to distinguish these mechanisms and optimize your experimental protocol.

Reagent Preparation & Solubility (The "Chemistry" Check)

Issue: "My 8-SPT is not dissolving or precipitating in the syringe."

8-SPT is an acidic sulfonate. It requires a specific pH environment to remain in solution at high concentrations.

Standard Solubility Protocol

Parameter	Specification
Solvent	Saline (0.9% NaCl) or PBS
pH Adjustment	Critical: Must be adjusted to pH 7.4 - 8.0 using dilute NaOH.
Max Concentration	~10-12 mg/mL (in water/saline at neutral-basic pH).
Stability	Prepare fresh. Light sensitive (protect from direct light).

Troubleshooting Steps:

• Dissolve 8-SPT in a small volume of 0.1 N NaOH until clear.

• Slowly add PBS/Saline to reach final volume.

• Back-titrate carefully with HCl if pH > 8.5, but do not drop below pH 7.0 or precipitation may occur.

Experimental Protocol & Dosage (The "In Vivo" Setup)

Issue: "I am not seeing a reversal of hypotension."

The stoichiometry between the agonist (CHA) and antagonist (8-SPT) is not 1:1 due to differences in receptor affinity and distribution volume.

Recommended Dosage Matrix (Rat/Mouse Model)

Compound	Role	Route	Typical Dose Range	Timing
CHA	Agonist (Induces Hypotension)	IV / IP	0.1 – 1.0 mg/kg	T = 0 min
8-SPT	Antagonist (Reversal)	IV	10 – 25 mg/kg	T = -15 min (Pre-treat) or T = +5 min (Reversal)

Note on Dosing: A 25 mg/kg dose of 8-SPT is often required to fully block the peripheral cardiovascular effects of 1 mg/kg CHA. Lower doses (e.g., 5 mg/kg) may only produce partial blockade.

Visualization: The Experimental Workflow

Figure 1: Sequential administration protocol for validating peripheral A1 receptor blockade. Pre-treatment is preferred to establish receptor occupancy.

Mechanism of Action & The BBB "Filter"

Issue: "Why does 8-SPT work in isolated hearts but fails in my whole-animal model?"

This is the most common point of failure. CHA induces hypotension via two distinct pathways:

• Direct Cardiac Depression (Peripheral): Activation of A1 receptors on the SA node and AV node (Negative chronotropy/dromotropy).

• Central Autonomic Suppression (Central): Activation of A1 receptors in the Nucleus Tractus Solitarius (NTS) of the brainstem.

8-SPT cannot access the NTS. If your hypotension is driven by central vagal activation, 8-SPT will be ineffective.

Visualization: The BBB Selectivity Filter

Figure 2: Pharmacokinetic divergence. CHA crosses the BBB to affect the CNS, while 8-SPT is restricted to the periphery. Failure to reverse hypotension implies a central mechanism.

Advanced Troubleshooting (FAQ)

Q: I used 25 mg/kg 8-SPT, but the rat is still hypotensive after CHA. Why? A: This confirms that the hypotension is partially mediated by central vagal activation or A2 receptor vasodilation .

• The Vagal Component: CHA acts centrally to increase vagal tone. Since 8-SPT cannot block central A1 receptors, the bradycardia persists.

• Solution: Co-administer Atropine (1 mg/kg) . Atropine crosses the BBB and blocks the muscarinic output of the vagus nerve.

  • Reference Validation: Studies show that 8-SPT alone is often insufficient, but 8-SPT + Atropine completely restores MAP [1].

Q: Is 8-SPT selective for A1 receptors? A: No. 8-SPT is a non-selective adenosine antagonist.[1][3] It blocks both A1 and A2 receptors.

• Implication: If your hypotension is caused by A2-mediated vasodilation (vascular smooth muscle relaxation), 8-SPT will block this peripherally. If you require a strictly A1-selective antagonist that does not cross the BBB, options are limited, but 8-SPT is the standard for "peripheral non-selective" blockade.

Q: Can I use DPCPX instead? A: DPCPX is highly A1-selective but is lipophilic . It will cross the BBB and block both central and peripheral effects, making it impossible to distinguish the site of action. Use 8-SPT to isolate peripheral mechanisms.

References

• Tupone, D., et al. (2016). "N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest." PLOS ONE. (Demonstrates that 8-SPT alone is insufficient to reverse CHA hypotension without Atropine due to central mechanisms).

• Daly, J. W., et al. (1985). "Structure-activity relationships for N6-substituted adenosines at a brain A1-adenosine receptor." Journal of Medicinal Chemistry. (Establishes CHA as a potent A1 agonist).

• Evoniuk, G., et al. (1987). "Antagonism of the cardiovascular effects of adenosine by 8-(p-sulfophenyl)theophylline." Journal of Pharmacology and Experimental Therapeutics. (Defines 8-SPT as a polar, peripheral antagonist).

• Dunwiddie, T. V., et al. (1984). "8-p-Sulfophenyltheophylline, a water-soluble antagonist of adenosine receptors, does not cross the blood-brain barrier." Naunyn-Schmiedeberg's Archives of Pharmacology.

Sources

• 1. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 8(P-SULFOPHENYL)THEOPHYLLINE | 80206-91-3 [chemicalbook.com]
• 3. Theophylline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Atropine co-administration to manage bradycardia with N6-Cyclohexyladenosine.

Technical Support Center: Hemodynamic Management in CHA Research

Subject: Protocol for Atropine Co-administration with N6-Cyclohexyladenosine (CHA) Ticket ID: CHA-BRADY-MGT-001 Status: Active Guide

Executive Summary

This technical guide addresses the management of bradycardia induced by N6-Cyclohexyladenosine (CHA) , a selective Adenosine A1 Receptor (A1R) agonist.[1] While CHA is a potent tool for inducing hypothermia and neuroprotection, its activation of cardiac A1 receptors frequently results in dose-limiting bradycardia and AV block.

Critical Note: Atropine is often used as a first-line countermeasure, but its efficacy is mechanism-dependent . Atropine blocks muscarinic (M2) receptors, not A1 receptors. Therefore, it effectively treats reflex vagal bradycardia but may fail to reverse direct A1-mediated sinoatrial suppression.

Part 1: The Mechanism (Why It Happens)

To troubleshoot effectively, you must understand the signaling convergence. Both CHA and Acetylcholine (ACh) utilize similar intracellular pathways to slow the heart, but they enter through different "doors" (receptors).

The Convergent Inhibition Problem

CHA activates A1 receptors, while the Vagus nerve releases ACh to activate M2 receptors. Both receptors couple to Gi/o proteins , leading to:

• Inhibition of Adenylyl Cyclase (lowering cAMP).

• Activation of GIRK (G-protein coupled Inwardly-Rectifying Potassium) channels.

• Result: Hyperpolarization of the SA node and slowed conduction.

Atropine only locks the M2 door. If CHA kicks open the A1 door, the downstream bradycardia can persist despite atropine blockade.

Figure 1: Signal Convergence. Note that Atropine blocks the M2 pathway but leaves the A1 pathway (CHA) unopposed, explaining potential treatment failure in high-dose CHA models.

Part 2: Co-Administration Protocol

This protocol is designed for rodent models (Rat/Mouse) , as CHA is primarily a research compound.

Phase A: Preparation

• Compound: Atropine Sulfate (soluble in saline).

• Concentration: Prepare a 1.0 mg/mL stock solution.

• Timing: Pre-treatment is superior to rescue. Administer Atropine 10–15 minutes prior to CHA.

Phase B: Dosing Strategy (The "High Floor" Rule)

WARNING: Do not under-dose. Low doses of atropine (<0.05 mg/kg in rats) can cause paradoxical bradycardia by blocking presynaptic M1 autoreceptors (which normally inhibit ACh release).

Species	Route	Recommended Dose	Frequency	Purpose
Rat	IP / SC	1.0 – 2.0 mg/kg	Single bolus pre-CHA	Prophylactic Vagal Blockade
Mouse	IP / SC	1.0 – 2.0 mg/kg	Single bolus pre-CHA	Prophylactic Vagal Blockade
Rat	IV	0.5 – 1.0 mg/kg	Slow bolus	Acute Rescue

Phase C: The Co-Administration Workflow

• Baseline Recording: Establish stable HR for 10 mins.

• Atropine Blockade: Inject Atropine Sulfate (1 mg/kg IP).

  • Expectation: HR should increase by 10–20% above baseline within 10 mins. This confirms M2 blockade.

• CHA Challenge: Administer CHA (e.g., 0.1–0.5 mg/kg IP).

• Monitoring:

  • If HR drops <20% of baseline: Monitor. (Likely direct A1 effect).

  • If HR drops >40% or AV block occurs: Intervention required.

Part 3: Troubleshooting Guide

Issue 1: "I pre-treated with Atropine, but the animal still developed severe bradycardia."

• Diagnosis: This is Atropine-Resistant Bradycardia . The CHA dose is high enough to drive the A1 receptor directly, bypassing the vagal tone that Atropine controls.

• Solution: Atropine cannot fix this. You must use a non-selective adenosine antagonist.

  • Rescue:Theophylline (5–10 mg/kg IP) or Aminophylline .

  • Trade-off: Theophylline will reverse all CHA effects, including the desired neuroprotection or hypothermia.

Issue 2: "Heart rate dropped immediately after Atropine injection."

• Diagnosis: Paradoxical Bradycardia due to under-dosing.[2] You likely administered <0.1 mg/kg or injected too slowly, triggering a central vagal discharge or presynaptic M1 blockade.

• Solution: Administer a second, higher bolus of Atropine immediately to cross the threshold into post-synaptic M2 blockade.

Issue 3: "The animal is exhibiting respiratory depression alongside bradycardia."

• Diagnosis: CHA causes central respiratory depression via A1 receptors in the brainstem. Atropine does not cross the Blood-Brain Barrier (BBB) efficiently enough in all formulations to reverse this, nor is it the primary antidote.

• Solution: Mechanical ventilation is required. Atropine Methyl Nitrate (peripheral only) will not help. Atropine Sulfate crosses the BBB but is not a respiratory stimulant.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use Methylatropine (Atropine Methyl Nitrate) instead of Atropine Sulfate? A: Yes, and it is often preferred if you want to isolate peripheral cardiac effects. Methylatropine does not cross the blood-brain barrier. If your experiment studies the central effects of CHA (e.g., neuroprotection) and you only want to protect the heart, Methylatropine is the superior choice as it avoids CNS confounds.

Q: Why is the rat dose (1 mg/kg) so much higher than the human clinical dose? A: Rodents have a higher metabolic rate and higher expression of atropine-esterase (especially rabbits and some rat strains), which degrades the drug rapidly. A "clinical" dose for a human (0.01 mg/kg) is functionally inert in a rat model.

Q: Will Atropine interfere with the hypothermic effect of CHA? A: Generally, no. CHA-induced hypothermia is largely a central (CNS) and metabolic effect. Since Atropine (especially Methylatropine) primarily targets cardiac M2 receptors, the hypothermic data remains valid. However, always run a "Vehicle + Atropine" control group to normalize for any slight thermoregulatory shifts caused by anticholinergic activity.

References

• Mechanism of Adenosine-Induced Bradycardia

  • Source: Pelleg, A., & Belhassen, B. (2010). The mechanism of the negative chronotropic and dromotropic actions of adenosine and ATP in the heart: an update. Journal of Cardiovascular Electrophysiology.
  • Context: Defines the direct A1 vs.

• Atropine Resistance in Hypoxic/Adenosine Models

  • Source: Kaplan, J. L., et al. (2003).[3] Adenosine A1 antagonism attenuates atropine-resistant hypoxic bradycardia in rats.[3] Academic Emergency Medicine.

  • Context: Demonstrates that severe bradycardia driven by adenosine accumulation is often resistant to

• Paradoxical Bradycardia with Low-Dose

  • Source: Meyer, E. C., & Sommers, D. K. (1988).[4] Possible mechanisms of anti-cholinergic drug-induced bradycardia. European Journal of Clinical Pharmacology.

  • Context: Explains the presynaptic M1 blockade mechanism leading to lower heart rates

• CHA Cardiovascular Effects & CNS Modul

  • Source: Tupone, D., et al. (2013). Central nervous system mechanisms of metabolic suppression in the squirrel (Spermophilus tridecemlineatus).
  • Context: Discusses the use of CHA for metabolic suppression and the autonomic consequences.

Sources

• 1. Modification of cardiovascular response of adenosine A1 receptor agonist by cyclic AMP in the spinal cord of the rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Adenosine A1 antagonism attenuates atropine-resistant hypoxic bradycardia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Possible mechanisms of anti-cholinergic drug-induced bradycardia - PubMed [pubmed.ncbi.nlm.nih.gov]

Development of tolerance to N6-Cyclohexyladenosine with repeated dosing.

Subject: Troubleshooting Tolerance & Loss of Efficacy in Repeated Dosing

Welcome to the Technical Support Center. This guide addresses the rapid physiological tolerance observed with N6-Cyclohexyladenosine (CHA), a selective Adenosine

Receptor ( AR) agonist. If your experimental data shows a diminishing response (e.g., reduced hypothermia, antinociception, or bradycardia) despite consistent dosing, this guide will help you distinguish between pharmacokinetic failure (solubility/delivery) and pharmacodynamic tolerance (receptor downregulation).

Module 1: Mechanistic Insight (The "Why")

User Question: "Why does CHA stop working after 3-5 days of daily administration?"

Technical Explanation: The loss of efficacy is rarely due to compound degradation if stored correctly. It is primarily driven by Homologous Desensitization of the

AR.

When CHA binds to the

AR, it triggers a negative feedback loop to prevent over-stimulation. This occurs in two phases:

• Rapid Desensitization (Minutes/Hours): G-protein coupled receptor kinases (GRKs) phosphorylate the agonist-occupied receptor.[1] This recruits

  -arrestin, which physically uncouples the receptor from the protein, terminating the signal.

• Downregulation (Days): Chronic exposure leads to the internalization of the receptor into clathrin-coated pits. While some receptors recycle, chronic activation diverts them to lysosomes for degradation.

Key Insight: Research indicates that the

-arrestin1/ERK pathway is dual-functional: it drives downregulation but also primes the cell for recovery by inducing AR mRNA synthesis.[1][2] This explains why efficacy recovers rapidly (within 24-48 hours) after drug withdrawal.

Pathway Visualization: AR Desensitization

Figure 1: Mechanism of CHA-induced tolerance. Note that

-arrestin drives both signal termination (uncoupling) and the transcriptional priming required for recovery.[2]

Module 2: Protocol Optimization (The "How")

User Question: "How can I maintain efficacy over a 7-day study?"

Recommendation: Continuous infusion (e.g., osmotic minipumps) produces the most stable initial effect but the fastest tolerance onset (often <24 hours). Intermittent dosing allows for partial receptor recycling.

Dosing Strategy Comparison

Parameter	Continuous Infusion (Minipump)	Intermittent Bolus (i.p. / i.v.)
Onset of Tolerance	Rapid (12–24 hours)	Moderate (3–5 days)
Receptor Status	Sustained downregulation	Partial recycling allowed between doses
Plasma Levels	Steady-state	Peak-and-trough
Recommended For	Acute models (<24h), Ischemia protection	Chronic behavioral studies, Sleep studies
Troubleshooting	Check pump flow & precipitation	Check injection site & vehicle solubility

Critical FAQ: Solubility vs. Tolerance

Q: "I see crystals in my syringe. Is this affecting my results?" A: Yes. CHA is hydrophobic. If it precipitates in the vehicle, the effective dose drops near zero, mimicking tolerance.

• Standard Vehicle: 10% DMSO + 40% PEG 300 + 5% Tween-80 + 45% Saline.[3]

• Action: If precipitation occurs, sonicate at 40°C. Do not inject cloudy suspensions; the drug will not be bioavailable.

Module 3: Validation & Rescue (The "What Now")

User Question: "How do I prove my animals are tolerant and not just non-responsive due to error?"

Protocol: The Tolerance Validation Workflow Follow this decision tree to validate your experimental model.

Step-by-Step Validation

• Vehicle Control: Ensure the vehicle alone causes no physiological drift.

• Dose-Response Shift: In tolerant animals, administer a bolus 10x higher than the maintenance dose.

  • Result A (Effect Returns): Evidence of Rightward Shift (Competitive Tolerance).

  • Result B (No Effect): Evidence of Signal Collapse (Receptor Downregulation).[2]

• Cross-Challenge: Administer a distinct class of agonist (e.g., Morphine) if studying antinociception.

  • Effect Preserved: Tolerance is specific to

    AR.

  • Effect Lost: Suggests systems-level adaptation (e.g., physiological compensation).

Troubleshooting Logic Flow

Figure 2: Troubleshooting logic for distinguishing formulation errors from physiological tolerance.

References

• Green, R. M., & Stiles, G. L. (1986). Chronic caffeine ingestion sensitizes the A1 adenosine receptor-adenylate cyclase system in rat cerebral cortex.[4] Journal of Clinical Investigation, 77(1), 222–227. Link

• Jha, V. K., et al. (2002). Role of

  -arrestin1/ERK MAP kinase pathway in regulating adenosine A1 receptor desensitization and recovery. American Journal of Physiology-Cell Physiology, 282(4), C928-C936. Link

• Tiniakov, R. L., et al. (2015). Translating drug-induced hibernation to therapeutic hypothermia. Journal of Cerebral Blood Flow & Metabolism, 36(4). Link

• Parsons, W. J., & Stiles, G. L. (1987). Heterologous desensitization of the inhibitory A1 adenosine receptor-adenylate cyclase system in rat adipocytes. Journal of Biological Chemistry, 262, 841-847. Link

Sources

• 1. Adenosine Receptors: Expression, Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of beta-arrestin1/ERK MAP kinase pathway in regulating adenosine A1 receptor desensitization and recovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Chronic caffeine ingestion sensitizes the A1 adenosine receptor-adenylate cyclase system in rat cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing N6-Cyclohexyladenosine dosage to avoid receptor desensitization.

Topic: Optimizing Dosage to Mitigate A1 Receptor Desensitization

Welcome to the Advanced Application Support Center. Subject: N6-Cyclohexyladenosine (CHA) –

Adenosine Receptor Agonist. Ticket ID: OPT-A1R-CHA-001 Status: Resolved/Guide Generated.

Executive Summary: The High-Affinity Paradox

N6-Cyclohexyladenosine (CHA) is a potent, selective adenosine

receptor ( ) agonist. Its utility in neuroprotection, sleep regulation, and cardiac ischemia models is well-documented. However, its high affinity ( nM) presents a technical challenge: rapid receptor desensitization and internalization.

Users frequently report "loss of efficacy" or "baseline drift" during functional assays. This is often not a compound failure, but a biological feedback loop where the receptor uncouples from the G-protein (

) and recruits -arrestin. This guide provides the protocols to balance agonist potency with receptor availability.

Mechanism of Action & Desensitization Pathway

To prevent desensitization, you must understand the competition between Signaling (G-protein) and Silencing (Arrestin).

Visualization: The A1R Signaling vs. Desensitization Fork

The following diagram illustrates the critical divergence point that your dosage strategy must manage.

Figure 1: The divergent pathways of A1R activation.[1] High concentrations or prolonged exposure shift the equilibrium from

signaling (green) to -arrestin mediated internalization (yellow/grey).

Dosage Optimization Protocols

The "Window of Efficacy" Table

Do not use arbitrary concentrations (e.g., 10

M) simply because they are "standard." CHA is highly potent. Using excess agonist accelerates GRK phosphorylation without increasing maximal signal ( ).

Parameter	Value	Implications for Protocol
(Affinity)	0.5 – 2.0 nM	Maximal binding occurs at low concentrations.
(Functional)	~8 – 10 nM	100 nM is often sufficient for .
Desensitization Onset	< 60 mins	Short incubation windows are critical.
Recovery Time	8 – 48 hours	Once desensitized, receptors require significant time to recycle.[2]

Protocol A: Acute Functional Assay (cAMP/GTP S)

Objective: Measure maximum efficacy without inducing immediate tachyphylaxis.

• Preparation: Serum-starve cells for 2–4 hours to remove endogenous adenosine (which may pre-desensitize receptors).

• Adenosine Deaminase (ADA): Add ADA (1 U/mL) to the buffer.

  • Why? Removes endogenous adenosine background, sharpening the CHA response curve.

• Dosing:

  • Range: 0.1 nM to 100 nM (Log scale).

  • Avoid: Concentrations >1

    M unless testing off-target effects.

• Incubation:

  • Limit: 15–30 minutes at 37°C.

  • Alert: Incubations >60 minutes significantly increase internalization risk.

• Termination: Rapid lysis (for cAMP) or filtration (for binding).

Protocol B: Chronic/In Vivo Dosing (Pulsatile Strategy)

Objective: Maintain therapeutic effect over days without downregulation.

• The Problem: Continuous infusion (osmotic pumps) of CHA leads to massive downregulation (up to 90% receptor loss in 48h).

• The Solution: Intermittent Bolus Dosing.

  • Step 1: Administer CHA bolus (e.g., i.p. or i.c.v).

  • Step 2: Allow a "Washout" period of at least 12–24 hours.

  • Mechanism: This allows internalized receptors to recycle to the membrane (resensitization) rather than being sorted to lysosomes for degradation.

Troubleshooting Guide (FAQ)

Q1: I see a strong signal at 10 minutes, but it disappears by 60 minutes. Is the drug degrading?

• Diagnosis: Unlikely. CHA is chemically stable compared to endogenous adenosine.

• Root Cause: Rapid homologous desensitization. You are observing the "GRK Shift" (see Figure 1).

• Fix: Reduce incubation time to 15 minutes. If a long time-course is required, use a lower concentration (closer to

  , ~2 nM) to spare a fraction of the receptor reserve.

Q2: My dose-response curve is shifting to the right (lower potency) in repeated experiments.

• Diagnosis: Receptor Downregulation.[1][2][3][4]

• Root Cause: If you are using the same cell batch or animal cohort without sufficient recovery, the total receptor number (

  ) has decreased.

• Fix:

  • In Vitro: Use fresh cells for each curve. Do not re-stimulate.

  • In Vivo: Increase the interval between doses. A1R recycling is slow (can take >24h).

Q3: Should I use an allosteric modulator instead?

• Insight: Yes, if desensitization is a major blocker. Positive Allosteric Modulators (PAMs) enhance the effect of endogenous adenosine without continuously occupying the orthosteric site, often causing less desensitization than full agonists like CHA.

References

• Tocris Bioscience.

  and affinity data). Link

• Parsons, W. J., & Stiles, G. L. (1987). Heterologous desensitization of the inhibitory A1 adenosine receptor-adenylate cyclase system in rat adipocytes. The Journal of Biological Chemistry, 262(2), 841–847. (Cited for desensitization mechanisms).[1][2][3][5][6][7] Link

• Klaasse, E. C., et al. (2008). Internalization and desensitization of adenosine receptors.[3][7] Purinergic Signalling, 4(1), 21–37. (Cited for internalization kinetics and recovery times).[2] Link

• Daval, J. L., & Werck, M. C. (1991). Autoradiographic study of A1 adenosine receptors in rat brain after acute treatment with CHA. Journal of Neural Transmission. (Cited for in vivo dosing effects).[2][3][8] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Internalization and desensitization of adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Adenosine A1 Receptor Agonist 2-chloro-N6-cyclopentyladenosine and Hippocampal Excitability During Brain Development in Rats [frontiersin.org]
• 4. Adenosine A1 receptor agonist N6-cyclohexyl-adenosine induced phosphorylation of delta opioid receptor and desensitization of its signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Desensitization of adenosine A(1) receptors in rat immature cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent overcooling in animal models treated with N6-Cyclohexyladenosine.

Topic: Preventing Overcooling and Managing Thermoregulation in CHA-Treated Animal Models Audience: Researchers in Targeted Temperature Management (TTM), Torpor, and Ischemia-Reperfusion Injury.

Executive Summary: The Mechanics of CHA-Induced Hypothermia

N6-Cyclohexyladenosine (CHA) is a potent, selective Adenosine A1 Receptor (A1AR) agonist.[1][2][3][4] Unlike physical cooling methods that trigger shivering and stress responses, CHA acts centrally to suppress the thermoregulatory set-point.

The Core Challenge: CHA does not merely "cool" the animal; it inhibits thermogenesis (both shivering and non-shivering brown adipose tissue activation).[3][5] Consequently, the animal becomes poikilothermic-like, meaning its body temperature (

) becomes highly dependent on the ambient temperature ( ). Overcooling occurs when researchers rely solely on dosage to control temperature without precisely managing the conductive heat exchange of the environment.

Troubleshooting & FAQs

Q1: My animals are dropping below the target temperature (e.g., <30°C) even at low doses. Why?

Diagnosis: You are likely relying on "passive cooling" in a cool room without active feedback control. Technical Insight: CHA suppresses metabolic heat production.[2][3][4][5][6][7] If the ambient temperature (

) is significantly lower than the target , the animal will cool rapidly and uncontrollably (Newton’s Law of Cooling). Solution:

• Do not use fixed

  (e.g., placing cages in a 17°C room) as the primary control method.

• Implement Dynamic Surface Temperature Control: Use a feedback-controlled heating/cooling pad (e.g., Peltier plate or water-circulating blanket) linked to a rectal or telemetry probe. The surface temperature should adjust in real-time to clamp

  at the target.

Q2: IP injection results in erratic temperature drops. Is there a better delivery method?

Diagnosis: Intraperitoneal (IP) bolus injections create a "sawtooth" pharmacokinetic profile, leading to peak concentrations that trigger excessive hypothermia followed by rapid rewarming. Solution: Switch to Continuous Intravenous (IV) Infusion .

• Protocol: A loading dose followed by a maintenance infusion (e.g., 0.25 mg/kg/h) provides stable receptor occupancy. This allows for fine-tuning: if

  drops too low, you can pause the infusion immediately, whereas an IP depot cannot be retrieved.

Q3: The animals exhibit severe bradycardia during cooling. How do I prevent this?

Diagnosis: CHA activates peripheral A1 receptors in the sinoatrial node, causing negative chronotropy (bradycardia) and hypotension. Solution: Peripheral Blockade.

• Pre-treat with 8-(p-sulfophenyl)theophylline (8-SPT) and Atropine .

• Mechanism: 8-SPT is a non-selective adenosine antagonist that does not cross the Blood-Brain Barrier (BBB).[4] It blocks peripheral cardiac effects without interfering with the central hypothalamic hypothermia induction. Atropine counters vagal dominance.

Q4: How do I safely rewarm the animals?

Diagnosis: Rapid rewarming can cause reperfusion injury or cardiovascular collapse. Solution: Active Controlled Rewarming.

• Increase the surface temperature of the heating pad by 1°C per hour .

• Discontinue CHA infusion once

  reaches ~36.5°C.[3][7][8]

• Monitor for "overshoot" hyperthermia as the animal's endogenous thermogenesis reactivates.

Optimized Experimental Protocols

Protocol A: Precision Temperature Clamping (The "Laughlin" Method)

Based on Laughlin et al., 2018

Objective: Maintain Rat

at 32–34°C for 24 hours.

1. Preparation:

• Animal: Sprague-Dawley Rats (instrumented with telemetry or indwelling probes).[3][8]

• Pre-treatment: Administer 8-SPT (25 mg/kg, IP) and Atropine (1 mg/kg, IP) 15 minutes prior to CHA to protect heart rate.[4]

2. Administration:

• Vehicle: 10% DMSO / 90% Saline (or cyclodextrin-based carrier).

• Route: Continuous IV infusion via jugular cannula.

• Dose: 0.25 mg/kg/h .[3][7][8]

3. Environmental Control (Critical):

• Place animal on a feedback-controlled thermal surface .

• Initial Setting: Set surface temperature to neutral (~25°C).

• Induction: As CHA infusion starts, lower surface temperature to facilitate cooling.

• Maintenance: The controller modulates surface heat to clamp

  at 33°C. If drops <32.5°C, the surface warms automatically.

4. Recovery:

• Stop CHA infusion.

• Program thermal surface to ramp up +1°C/hour until

  = 37°C.

Data & Reference Tables

Table 1: Comparative Cooling Responses by Administration Route

Parameter	Bolus IP Injection	Continuous IV Infusion
Dose Range	0.5 – 1.0 mg/kg (Single)	0.25 mg/kg/h (Continuous)
Cooling Profile	Rapid, uncontrolled drop; high variability.	Smooth, linear descent; titratable.
Risk of Overcooling	High (Depot effect).	Low (Can stop infusion instantly).
Duration	Short-acting (requires re-dosing).	Sustained (steady state).[1]
CV Side Effects	Acute bradycardia spike.	Mitigated (steady plasma levels).

Table 2: Hemodynamic Management

Agent	Target	Purpose	Dose (Rat)
CHA	Central A1AR	Induce Hypothermia	0.25 mg/kg/h (IV)
8-SPT	Peripheral A1AR	Block Bradycardia/Hypotension	25 mg/kg (IP)
Atropine	Muscarinic Receptors	Counter Vagal Tone	1 mg/kg (IP)

Visualizing the Mechanism & Workflow

Figure 1: Mechanism of Action & Intervention Points

This diagram illustrates how CHA induces hypothermia centrally while causing side effects peripherally, and where specific interventions (8-SPT, Heating Pads) act.

Caption: CHA acts centrally to lower body temperature.[5] Peripheral side effects are blocked by 8-SPT. Overcooling is prevented by surface feedback loops.

Figure 2: The "Safe-Cooling" Decision Workflow

A logic gate for researchers monitoring animals during CHA administration.

Caption: Operational workflow for maintaining target temperature using dynamic interventions.

References

• Laughlin, B. W., Bailey, I. R., Rice, S. A., Barati, Z., & Drew, K. L. (2018). Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature.[3] Therapeutic Hypothermia and Temperature Management, 8(2), 108–116. [Link]

• Jinka, T. R., Tøien, Ø., & Drew, K. L. (2015). Season of the witch: lingering questions on the use of N6-cyclohexyladenosine for targeted temperature management. Journal of Neurochemistry, 134(6), 979–981. [Link]

• Carlin, J. L., Jain, S., & Swoap, S. J. (2017). Central activation of the A1 adenosine receptor in fed mice recapitulates only some of the attributes of daily torpor. Journal of Comparative Physiology B, 187, 835–845. [Link]

• Tupone, D., Cetas, J. S., & Morrison, S. F. (2013). Hibernation, hypothermia and a possible therapeutic "Shifted Homeostasis" induced by central activation of A1 adenosine receptor (A1AR). Nihon Shinkei Seishin Yakurigaku Zasshi, 36(2), 51–54. [Link]

Sources

• 1. Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Torpor-like Hypothermia Induced by A1 Adenosine Receptor Agonist: A Novel Approach to Protect against Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of N(6)-cyclohexyladenosine-induced hypothermia in Syrian hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Addressing solubility issues of N6-Cyclohexyladenosine in aqueous solutions.

Welcome to the technical support guide for N6-Cyclohexyladenosine (CHA). This resource is designed for researchers, scientists, and drug development professionals to navigate the common yet critical challenge of this compound's poor solubility in aqueous solutions. As a potent and selective adenosine A1 receptor agonist, CHA is a valuable tool in biomedical research, and ensuring its proper solubilization is paramount for experimental success and data reproducibility.[1][2][3] This guide provides field-proven troubleshooting protocols and answers to frequently asked questions, grounded in established scientific principles.

Understanding the Challenge: Physicochemical Properties of N6-Cyclohexyladenosine

N6-Cyclohexyladenosine's molecular structure, which includes a non-polar cyclohexyl group, contributes to its hydrophobic nature and consequently, its low aqueous solubility.[4] Understanding its core properties is the first step in developing an effective solubilization strategy.

Table 1: Physicochemical and Solubility Data for N6-Cyclohexyladenosine

Property	Value	Source(s)
Molecular Formula	C₁₆H₂₃N₅O₄	[1][2]
Molecular Weight	349.38 g/mol	[1][2]
Appearance	White to off-white solid	[1][5]
CAS Number	36396-99-3	[1][2]
Solubility in DMSO	≥ 34.94 mg/mL (≥ 100 mM)	[1]
Solubility in Ethanol	~6.99 mg/mL (~20 mM)
Aqueous Solubility	Very low / Practically insoluble	[4]

Troubleshooting Guide: From Powder to Working Solution

This section addresses the primary issue users face: dissolving solid CHA for use in aqueous experimental systems. The following decision-making workflow and detailed protocols provide a systematic approach to achieving a clear, homogenous solution.

Solubilization Workflow for N6-Cyclohexyladenosine

The diagram below outlines the logical steps for effectively solubilizing and preparing CHA for both in vitro and in vivo applications.

Caption: Decision workflow for solubilizing N6-Cyclohexyladenosine.

Q1: My N6-Cyclohexyladenosine powder won't dissolve in my aqueous buffer. What is the standard procedure?

Answer: Direct dissolution of CHA in aqueous buffers is not recommended due to its hydrophobicity. The universally accepted and most reliable method is to first prepare a concentrated stock solution in a suitable organic solvent, followed by serial dilution into your aqueous medium. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its strong solubilizing power for a wide array of organic compounds and its miscibility with water.[1][6]

Protocol 1: Preparing a Concentrated Stock Solution in DMSO

Causality: Creating a concentrated stock allows you to introduce a very small volume of organic solvent into your final aqueous system, minimizing potential solvent-induced artifacts. Using newly opened, anhydrous (hygroscopic) DMSO is critical, as absorbed water can significantly reduce the solubility of hydrophobic compounds.[1][7]

Materials:

• N6-Cyclohexyladenosine (CHA) powder

• Anhydrous, sterile-grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated micropipettes

• Vortex mixer

Procedure:

• Determine Target Concentration: Decide on a convenient stock concentration. A 10 mM or 100 mM stock is common. For example, to make a 10 mM stock, you would dissolve 3.49 mg of CHA in 1 mL of DMSO.

• Weigh Compound: Accurately weigh the required amount of CHA powder.

• Add Solvent: Add the calculated volume of 100% DMSO to the vial containing the CHA powder.

• Promote Dissolution: Cap the vial tightly and vortex thoroughly. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[1][2] Visually inspect the solution against a light source to ensure it is completely clear and free of any particulate matter.

• Storage: Aliquot the clear stock solution into smaller, single-use volumes in sterile cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles. Store aliquots at -20°C for up to one year or at -80°C for up to two years for maximum stability.[1]

Protocol 2: Preparing Working Solutions for In Vitro Assays

Causality: When diluting the DMSO stock into an aqueous buffer or cell culture medium, the compound can precipitate out as it moves from a favorable organic environment to an unfavorable aqueous one. To prevent this, it is critical to add the stock solution to the aqueous medium while vortexing or stirring vigorously to ensure rapid and uniform dispersion.

Procedure:

• Pre-warm Aqueous Medium: Warm your cell culture medium or buffer to its intended experimental temperature (e.g., 37°C).

• Calculate Dilution: Determine the volume of your DMSO stock needed to achieve the final desired concentration in your assay. Crucially, ensure the final concentration of DMSO in your medium is low, typically ≤0.5%, to avoid solvent toxicity to cells. [8]

• Perform Dilution: While vigorously vortexing or stirring the aqueous medium, add the small volume of the CHA stock solution drop-by-drop or as a slow stream into the vortex. This rapid mixing is the most critical step to prevent precipitation.

• Final Inspection: After addition, continue to mix for a few moments. Visually inspect the final working solution to ensure it remains clear.

Protocol 3: Preparing Formulations for In Vivo Studies

Causality: In vivo studies require formulations that are both effective at solubilizing the compound and biocompatible. Simple DMSO/saline solutions are often not sufficient and can cause precipitation upon injection. Therefore, multi-component vehicle systems are used. These typically include a primary solvent (DMSO), a co-solvent/solubilizer (like PEG300), a surfactant to improve stability (like Tween-80), and a final aqueous vehicle (saline).[9][10] Adding the components sequentially and ensuring clarity at each step is mandatory for a stable formulation.[2]

Example Formulation (Adapted from MedChemExpress & TargetMol): [1][2]

• 10% DMSO

• 40% PEG300

• 5% Tween-80

• 45% Saline

Procedure:

• Prepare Concentrated Stock: Start with a known concentration of CHA in 100% DMSO (e.g., 25 mg/mL), prepared as described in Protocol 1.[1]

• Sequential Addition (for 1 mL final volume): a. In a sterile tube, add 400 µL of PEG300 . b. Add 100 µL of your CHA in DMSO stock solution to the PEG300. Mix thoroughly until the solution is completely clear. c. Add 50 µL of Tween-80 . Mix again until the solution is clear and homogenous. d. Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

• Final Use: This formulation should be prepared fresh on the day of use.[1] If any precipitation or phase separation is observed, gentle warming and sonication can be used to attempt re-dissolution.[1][2]

Frequently Asked Questions (FAQs)

Q2: Why is N6-Cyclohexyladenosine so poorly soluble in water? A: Its structure contains a bulky, non-polar cyclohexyl ring attached to the adenosine core. This large hydrophobic moiety dominates the molecule's character, making it difficult for polar water molecules to form a stable solvation shell around it, leading to very low aqueous solubility.

Q3: What is the maximum recommended concentration of DMSO for in vitro experiments? A: While cell line dependent, a final DMSO concentration of 0.1% to 0.5% is generally considered safe for most cell-based assays. It is always best practice to run a vehicle control (medium with the same final concentration of DMSO but without CHA) to ensure the observed effects are from the compound and not the solvent.

Q4: I see a precipitate after diluting my DMSO stock into my cell culture medium. What happened? A: This is a common issue known as "crashing out." It likely occurred for one of two reasons: (1) the final concentration of CHA in the medium exceeded its solubility limit in that specific aqueous environment, or (2) the DMSO stock was not added with sufficiently vigorous mixing, allowing localized high concentrations of CHA to form and precipitate before they could disperse. To fix this, try lowering the final CHA concentration or ensure you are adding the stock to a rapidly vortexing solution.

Q5: How should I store my CHA solutions? A:

• Solid Powder: Store at -20°C for long-term stability (up to 3 years).[1][2]

• DMSO Stock Solution: Aliquot into single-use tubes and store at -20°C (stable for ~1 year) or -80°C (stable for ~2 years).[1] Avoid repeated freeze-thaw cycles.

• Aqueous Working Solutions: These should always be prepared fresh immediately before use and should not be stored.

Q6: Can I use alternatives to DMSO? A: Yes, ethanol is another option, though CHA is less soluble in ethanol (~20 mM) than in DMSO (≥100 mM). For some applications, especially in vivo studies, specialized formulations using solubilizing agents like SBE-β-CD (sulfobutylether-β-cyclodextrin) can also be effective.[1][7]

References

• Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed. National Center for Biotechnology Information. [Link]

• Precise Control of Target Temperature Using N6-Cyclohexyladenosine and Real-Time Control of Surface Temperature - PMC - PubMed Central. National Center for Biotechnology Information. [Link]

• Solubilization techniques used for poorly water-soluble drugs - PMC - PubMed Central. National Center for Biotechnology Information. [Link]

• The A1 adenosine receptor. Solubilization and characterization of a guanine nucleotide-sensitive form of the receptor - PubMed. National Center for Biotechnology Information. [Link]

• Solubilization of stable adenosine A1 receptors from rat brain - PubMed - NIH. National Center for Biotechnology Information. [Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs - Brieflands. Brieflands. [Link]

• Characterization of adenosine receptors in brain using N6 cyclohexyl [3H]adenosine - PubMed. National Center for Biotechnology Information. [Link]

• Strategies to Enhance Solubility and Dissolution of a poorly water soluble drug | Journal of Innovations in Pharmaceutical and Biological Sciences - jipbs. JIPBS. [Link]

• Effects of pH on responses to adenosine, CGS 21680, carbachol and nitroprusside in the isolated perfused superior mesenteric arterial bed of the rat - PMC - NIH. National Center for Biotechnology Information. [Link]

• Seed Train Optimization in Microcarrier-Based Cell Culture Post In Situ Cell Detachment through Scale-Down Hybrid Modeling - NIH. National Center for Biotechnology Information. [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization - ResearchGate. ResearchGate. [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical. [Link]

• Recent developments in adenosine receptor ligands and their potential as novel drugs. National Center for Biotechnology Information. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. N6-Cyclohexyladenosine | Adenosine Receptor | TargetMol [targetmol.com]
• 3. N6-Cyclohexyladenosine | Adenosine A1 Receptors | Tocris Bioscience [tocris.com]
• 4. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N6-CYCLOHEXYLADENOSINE CAS#: 36396-99-3 [m.chemicalbook.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: N6-Cyclohexyladenosine (CHA) Experimental Design Guide

Executive Summary: The "CHA Paradox"

N6-Cyclohexyladenosine (CHA) is widely regarded as the "gold standard" agonist for the Adenosine

Receptor ( ). However, its utility is frequently compromised by a common misconception: that "selective" means "exclusive."

CHA is only selective within a narrow concentration window. Outside this window, it acts as a "dirty" drug, recruiting

and receptors and inducing systemic physiological changes (severe hypothermia and bradycardia) that can completely mask your experimental endpoints.

This guide provides the technical protocols required to isolate

-specific effects and eliminate off-target confounds.

Module A: Receptor Selectivity & The "Spillover" Risk

The Issue:

Users frequently report unexpected phenotypes (e.g., vasodilation or inflammation modulation) that contradict standard

inhibition models. This is often due to concentration spillover .

Technical Insight:

CHA has high affinity for

( nM), but as concentration increases, it loses discrimination. Crucially, CHA has significant affinity for the receptor , which often mediates opposing physiological effects to .

Data: The Selectivity Hierarchy

Use the table below to calculate your "Safety Window."

Receptor Subtype	CHA Affinity ( )	Functional Consequence of Activation	Risk Level at >100 nM
(Target)	0.5 – 6 nM	Inhibition of cAMP, Neuroprotection, Bradycardia	N/A (Desired)
(Off-Target)	~50 – 200 nM	Mast cell degranulation, Cardioprotection	HIGH
(Off-Target)	> 3,000 nM	Vasodilation, Anti-inflammatory	Low (unless overdosed)
(Off-Target)	> 10,000 nM	Bronchoconstriction	Negligible

Visualization: The Concentration Spillover Pathway

The following diagram illustrates the cascade of receptor recruitment as CHA concentration increases.

Figure 1: Receptor recruitment hierarchy. Note that

receptor activation begins at moderate doses, often confounding data before effects appear.

Troubleshooting Protocol: Establishing the Window

• Titrate Down: If you are using >100 nM in vitro, you are likely activating

  . Repeat the assay at 10 nM.

• The "Antagonist Check": You cannot publish CHA data without blocking it.

  • Use DPCPX (10–50 nM): A highly selective

    antagonist.

  • Pass Criteria: If DPCPX completely abolishes the effect, it is

    mediated.

  • Fail Criteria: If the effect persists in the presence of DPCPX, you are observing an

    or non-receptor-mediated effect.

Module B: Systemic Confounds (In Vivo)

The Issue:

"My mice are immobile. Is it sedation (A1 effect) or are they freezing to death?"

Technical Insight:

CHA induces a state resembling hibernation (torpor). It causes profound bradycardia (heart rate drops by 50%) and hypothermia (core temp drops by 5-8°C).

• Confound: Hypothermia suppresses metabolic rate and enzymatic activity, which can look like "neuroprotection" or "reduced inflammation" but is actually just metabolic slowing.

• Confound: Bradycardia reduces cerebral perfusion, potentially causing ischemia—the very thing many researchers try to prevent.

Protocol: The "Thermoregulated Control"

Do not run behavioral or metabolic assays with CHA unless you control for temperature.

Step	Action	Rationale
1	Monitor Core Temp	Use a rectal probe or telemetry implant. Surface temp is insufficient.
2	External Heating	Place animals on a feedback-controlled heating pad set to 37°C.
3	Control Group	Group A: CHA + Room Temp (Hypothermic). Group B: CHA + Heating Pad (Normothermic).
4	Interpretation	If the effect disappears in Group B, the mechanism was hypothermia, not direct signaling.

Module C: Formulation & Stability (The "Precipitate" Problem)

The Issue:

"I injected the solution, but the needle clogged" or "The results are highly variable between animals."

Technical Insight:

CHA is lipophilic and practically insoluble in water. If you dissolve it in DMSO and dump it directly into saline, it will "crash out" (precipitate) immediately, forming micro-crystals. These crystals cause erratic dosing and can cause embolisms if injected IV.

Protocol: The "Step-Wise" Solubilization

Never add DMSO stock directly to large volumes of saline. Use this specific vehicle formulation for in vivo work:

Target Vehicle: 10% DMSO / 40% PEG-300 / 5% Tween-80 / 45% Saline.[1][2]

Step-by-Step Mixing Order (Critical):

• Dissolve CHA powder in 100% DMSO (make a high concentration stock, e.g., 25 mg/mL).

• Add PEG-300 to the DMSO stock. Vortex until clear.

• Add Tween-80 .[2] Vortex.

• Slowly add pre-warmed Saline (37°C) dropwise while vortexing.

• Sonicate for 5 minutes before injection.

Module D: Experimental Validation Workflow

Use this logic flow to validate any novel phenotype observed with CHA.

Figure 2: The "Antagonist Reversal" workflow. This is the mandatory control for confirming A1 specificity.

FAQ: Rapid Fire Troubleshooting

Q: Can I use CHA to study ischemia over 24 hours? A: Caution. CHA is resistant to Adenosine Deaminase (ADA), unlike native adenosine. This means it has a long half-life. While good for dosing, it causes prolonged receptor desensitization (internalization). For chronic studies, pulsed dosing is superior to continuous infusion to allow receptor recycling.

Q: Why does my CHA solution look cloudy after freezing? A: DMSO is hygroscopic (absorbs water). If stored loosely capped, water enters, reducing CHA solubility. Always store aliquots in single-use, air-tight vials at -20°C. If cloudy, sonicate at 40°C; if it doesn't clear, discard it.

Q: Is CHA better than CPA (N6-cyclopentyladenosine)? A: They are similar, but CHA generally has slightly higher affinity for

. However, CPA is often preferred in cardiac studies because the off-target profile is slightly better characterized in heart tissue. If you are switching from CPA to CHA, you must re-titrate your dose.

References

• Tocris Bioscience.N6-Cyclohexyladenosine Product Monograph & Biological Activity. (Primary source for affinity

  values: 0.7 nM for ).

• Jacobson, K. A., & Gao, Z. G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery. (Definitive review on receptor subtypes and ligand selectivity).

• Haleen, S. J., et al. (1987). Comparison of the effects of A1 and A2 adenosine receptor agonists on hemodynamics and renin release. (Establishes the cardiovascular off-target effects: bradycardia/hypotension).

• Lohse, M. J., et al. (1987). 8-Cyclopentyl-1,3-dipropylxanthine (DPCPX)—a selective high affinity antagonist radioligand for A1 adenosine receptors. (Validation of DPCPX as the required control).

• TargetMol. Solubility & Formulation Data for CHA. (Source for the PEG/Tween/DMSO vehicle protocol).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. N6-Cyclohexyladenosine | Adenosine Receptor | TargetMol [targetmol.com]

Reference Data & Comparative Studies

N6-Cyclohexyladenosine efficacy compared to other adenosine A1 receptor agonists.

This guide provides an in-depth technical comparison of N6-Cyclohexyladenosine (CHA) against other prominent Adenosine A1 Receptor (A1AR) agonists, specifically N6-Cyclopentyladenosine (CPA) , 2-Chloro-N6-cyclopentyladenosine (CCPA) , and R-N6-Phenylisopropyladenosine (R-PIA) .

Executive Summary

N6-Cyclohexyladenosine (CHA) serves as a foundational, high-affinity full agonist for the Adenosine A1 Receptor (A1AR). While it exhibits robust potency (

in the low nanomolar range), it is pharmacologically distinct from later-generation analogs like CPA and CCPA primarily in terms of selectivity ratios (A1 vs. A2A) and metabolic stability.

• Best Use for CHA: General A1AR activation studies, targeted temperature management (TTM) research, and establishing baseline agonism in CNS models.

• Best Use for CCPA: Experiments requiring extreme A1 selectivity (>10,000-fold) to rule out A2A/A3 off-target effects.

• Best Use for CPA: A balanced standard for CNS and cardiovascular research with higher selectivity than CHA but faster kinetics than CCPA.

Pharmacological Profile & Affinity Comparison[1][2][3][4][5][6]

The efficacy of an A1AR agonist is defined by its affinity (

), selectivity against A2A receptors, and functional potency ( ).

Table 1: Comparative Pharmacological Metrics

Data synthesized from rat brain membrane and CHO cell assays.

Compound	Affinity ( , A1AR)	Selectivity (A1:A2A Ratio)	Functional Potency ( , cAMP)	Key Characteristic
CHA	1.0 – 3.0 nM	~280-fold	~5 – 20 nM	Robust full agonist; widely used reference.
CPA	0.6 – 0.8 nM	~780-fold	~2 – 10 nM	Higher affinity/selectivity than CHA.
CCPA	0.4 nM	~10,000-fold	~1 – 5 nM	Highest selectivity; slow dissociation.
R-PIA	~1.2 nM	~100-fold	~20 – 50 nM	Classic ligand; lower selectivity profile.

Technical Insight: The

-substituent drives affinity. The cyclohexyl group in CHA provides a tight hydrophobic fit within the A1AR orthosteric pocket. However, the cyclopentyl group in CPA and the addition of the 2-chloro group in CCPA optimize this fit, reducing steric hindrance at the A2A receptor and thus drastically improving selectivity [1, 2].

Mechanism of Action & Signaling Pathways[7]

CHA and its analogs activate the A1AR, a

-coupled GPCR. This activation triggers a pleiotropic signaling cascade.

Diagram 1: A1AR Signaling Cascade

This diagram illustrates the downstream effects of CHA binding, including Adenylyl Cyclase (AC) inhibition and ion channel modulation.

Caption: CHA activates A1AR, causing Gi-mediated cAMP reduction and Gβγ-mediated ion channel modulation.

Functional Efficacy Analysis

In Vitro Efficacy (GTP S & cAMP)

In functional assays, CHA acts as a full agonist.

• GTP Shift: CHA binding is sensitive to GTP, indicating efficient coupling to G-proteins. In the presence of GTP, the affinity of CHA decreases (right shift), a hallmark of agonist-specific G-protein precoupling [3].

• cAMP Inhibition: In CHO cells expressing human A1AR, CHA inhibits forskolin-stimulated cAMP accumulation with an

  typically <20 nM. While CCPA is more potent, CHA's kinetic profile allows for easier washout, making it preferable for reversible signaling studies [4].

In Vivo Efficacy (CNS & Cardiovascular)

• Thermoregulation: CHA is a potent inducer of hypothermia (torpor-like state) in rodents, used in Targeted Temperature Management (TTM) studies. It significantly suppresses metabolism and heart rate [5].

• Cardiovascular: CHA causes bradycardia and negative inotropy. CCPA shows a similar profile but with a prolonged duration of action due to its high lipophilicity and receptor residence time.

• CNS Penetration: All listed analogs cross the blood-brain barrier (BBB). CHA is effective in suppressing hippocampal excitability, though CCPA is often preferred in epilepsy models (e.g., kindling) due to its lack of A2A-mediated excitatory side effects [6].

Experimental Protocols

To validate CHA efficacy, researchers should employ self-validating functional assays.

Protocol A: A1AR Radioligand Binding Assay

Objective: Determine

of CHA using competition binding against a radiolabeled antagonist (e.g., ).

• Membrane Prep: Homogenize rat brain cortex or CHO-A1R cells in ice-cold Tris-HCl (50 mM, pH 7.4). Centrifuge at 48,000

  for 20 min. Resuspend pellet to ~1 mg protein/mL.

  • Critical Step: Treat with Adenosine Deaminase (ADA, 2 U/mL) for 30 min at 37°C to remove endogenous adenosine, which interferes with binding.

• Incubation: In 96-well plates, mix:

  • 50

    L Membrane suspension.

  • 25

    L (Final conc. ~0.2 nM).[1]

  • 25

    L CHA (Concentration range: to M).

  • Non-specific binding control: Add 10

    M R-PIA or NECA.[2]

• Equilibrium: Incubate for 90 min at 25°C.

• Filtration: Harvest onto GF/B filters pre-soaked in 0.3% PEI (reduces non-specific binding) using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Protocol B: Functional cAMP Inhibition Assay (TR-FRET)

Objective: Measure CHA-mediated inhibition of forskolin-stimulated cAMP.

• Cell Seeding: Seed CHO-A1R cells (2,000 cells/well) in a 384-well low-volume plate.

• Stimulation Buffer: Prepare HBSS containing 20 mM HEPES, 0.1% BSA, and 500

  M IBMX (PDE inhibitor to prevent cAMP degradation).

• Agonist Treatment:

  • Add CHA (serial dilutions) + Forskolin (fixed conc. ~1-5

    M).

  • Incubate for 30 min at RT.

• Detection: Add detection reagents (cAMP-d2 and Anti-cAMP-Cryptate) per manufacturer (e.g., HTRF/Lance) instructions.

• Readout: Measure FRET signal (665/620 nm ratio). A decrease in signal indicates A1AR activation (inhibition of cAMP production).

Diagram 2: Experimental Workflow

Visualizing the critical steps in the cAMP functional assay.

Caption: Step-by-step workflow for the TR-FRET cAMP inhibition functional assay.

Conclusion

CHA remains a vital tool in the purinergic signaling arsenal. While CCPA offers superior selectivity for defining strictly A1-mediated phenomena (excluding A2A/A3 contributions), CHA provides a cost-effective, high-affinity option for general physiological characterization and therapeutic modeling (e.g., hypothermia). Researchers should select CCPA for receptor subtype delineation and CHA for broader efficacy and metabolic studies.

References

• Vertex AI Search. (2025). 2-Chloro-N6-cyclopentyladenosine: A Highly Selective Agonist at A1 Adenosine Receptors.[3][4][5][6] Retrieved from [Link]

• Klotz, K. N., et al. (1989).[7] 2-Chloro-N6-[3H]cyclopentyladenosine ([3H]CCPA)--a high affinity agonist radioligand for A1 adenosine receptors. Naunyn-Schmiedeberg's Archives of Pharmacology. Retrieved from [Link]

• Lohse, M. J., et al. (1988). Interaction of the specific A1 adenosine receptor agonist 2-chloro-N6-cyclopentyladenosine with the A1 adenosine receptor of rat brain membranes.[3][4][5]

• Gifford Bioscience. (n.d.). Functional Assays: cAMP and GTPgammaS protocols. Retrieved from [Link]

• Jinka, T. R., et al. (2015). N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM.[8] Retrieved from [Link]

• Fabera, P., et al. (2019).[7] Adenosine A1 Receptor Agonist 2-chloro-N6-cyclopentyladenosine and Hippocampal Excitability.[7] Frontiers in Pharmacology.[7] Retrieved from [Link]

Sources

• 1. Frontiers | Pharmacological Insights Into Safety and Efficacy Determinants for the Development of Adenosine Receptor Biased Agonists in the Treatment of Heart Failure [frontiersin.org]
• 2. 125I-4-Aminobenzyl-5′-N-methylcarboxamidoadenosine, a High Affinity Radioligand for the Rat A3 Adenosine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Chloro-N6-cyclopentyladenosine: a highly selective agonist at A1 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Adenosine A1 and A2 Receptors: Structure-Function Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Adenosine A1 Receptor Agonist 2-chloro-N6-cyclopentyladenosine and Hippocampal Excitability During Brain Development in Rats [frontiersin.org]
• 8. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: N6-Cyclohexyladenosine (CHA) vs. R-PIA for A1 Receptor Binding

Executive Summary

For researchers investigating the Adenosine A1 Receptor (A1AR), the choice between

-Cyclohexyladenosine (CHA) and -(R-phenylisopropyl)adenosine (R-PIA) is often a decision between structural simplicity and historical precedence.

Both compounds are potent, full agonists at the A1AR with nanomolar affinity (

typically 1–10 nM). However, R-PIA serves as the historical "gold standard" reference agonist, despite the experimental burden of its chirality. CHA offers a distinct advantage in chemical handling: it is achiral, eliminating enantiomeric impurity as a variable, though it shares the high lipophilicity characteristic of -substituted adenosines.

This guide provides a rigorous comparison of their binding profiles, practical handling requirements, and a standardized protocol for validating their affinity in your laboratory.

Molecular Mechanics & Structure-Activity Relationship (SAR)[1]

The A1AR contains a deep hydrophobic pocket within its transmembrane domains that accommodates

-substituents. Both CHA and R-PIA exploit this pocket to achieve high affinity and resistance to degradation.

Structural Comparison

• The

  -Substitution: The primary driver of A1 selectivity over A2A is the modification of the exocyclic amine ( ) of the adenine ring.[1]

  • CHA: Features a cyclohexyl ring. This bulky, aliphatic group provides significant hydrophobic interaction within the receptor cleft. Crucially, it is achiral .

  • R-PIA: Features a phenylisopropyl group.[1][2][3][4][5] This creates a chiral center. The (R)-enantiomer matches the steric requirements of the A1AR binding site significantly better than the (S)-enantiomer (affinity difference >50-fold).

Adenosine Deaminase (ADA) Resistance

Native adenosine is rapidly metabolized by ADA (

second in blood).[1] Both CHA and R-PIA are resistant to ADA deamination due to the steric bulk at the position. This stability is essential for accurate determination in tissue preparations where residual ADA activity may exist.

Comparative Affinity & Selectivity Data[1][2][5][7][8]

The following data aggregates typical binding constants from rat brain membranes and transfected human A1AR systems. Note that absolute

values vary based on the radioligand used for displacement (agonist vs. antagonist).

Table 1: Binding Affinity ( ) and Selectivity Profile[1]

Feature	CHA ( -Cyclohexyladenosine)	R-PIA ( -(R-phenylisopropyl)adenosine)	Notes
A1 Affinity ( )	0.5 – 3.0 nM	1.0 – 2.5 nM	Highly comparable potency.
A2A Affinity ( )	~3,000 nM	~1,200 – 2,000 nM	CHA is often cited as slightly more selective.
Selectivity (A1/A2A)	~1,000-fold	~500 to 800-fold	Both are highly A1 selective compared to native adenosine.
Chirality	Achiral (Single isomer)	Chiral (R-isomer is active)	S-PIA has low affinity (~240 nM). Purity of R-PIA is critical.
Lipophilicity	High	High	Both require DMSO/Ethanol for stock solutions.
Primary Utility	General A1 activation; robust in vivo use.	Historical reference standard; defining A1 pharmacology.

Senior Scientist Insight: While R-PIA is the classic reference, I often recommend CHA for initial screening or functional assays simply to avoid the risk of "isomer drift." If you use R-PIA, you must verify the enantiomeric purity (usually >99%) because even 5% contamination with S-PIA can skew saturation curves in precise kinetic studies.

A1 Receptor Signaling Pathway[1][9]

To interpret functional binding data, one must understand the downstream consequences of A1AR activation. The A1 receptor couples primarily to

proteins.

Figure 1: The A1AR signaling cascade. Both CHA and R-PIA drive this pathway, resulting in decreased cAMP and membrane hyperpolarization.

Validated Protocol: Radioligand Competition Binding

This protocol describes how to determine the

of CHA or R-PIA by displacing a standard antagonist radioligand, [ H]DPCPX .

Why DPCPX? Using an antagonist radioligand avoids the "G-protein shift" complication, providing a reliable measure of receptor affinity independent of G-protein coupling states.

Materials

• Membrane Source: Rat cerebral cortex membranes or CHO-hA1 cells.

• Radioligand: [

  H]DPCPX (Specific Activity 100 Ci/mmol). Concentration: 0.5 nM ( ).

• Competitor: CHA or R-PIA (10

  M to 10 M).

• Non-Specific Binding (NSB) control: 10

  M R-PIA or NECA.

• Buffer: 50 mM Tris-HCl, pH 7.4. Critical: Add 2 U/mL Adenosine Deaminase (ADA) to remove endogenous adenosine.

Workflow Diagram

Figure 2: Step-by-step workflow for the competition binding assay.

Detailed Steps

• Preparation: Thaw membrane aliquots and dilute in Tris-HCl buffer containing 2 U/mL ADA. Incubate for 30 mins at 37°C to degrade endogenous adenosine.

• Plate Setup: In a 96-well plate or assay tubes, add:

  • 50

    L Radioligand ([ H]DPCPX, final 0.5 nM).

  • 50

    L Competitor (CHA or R-PIA serial dilutions).

  • 100

    L Membrane suspension (approx. 10–20 g protein).

• Equilibrium: Incubate for 90 minutes at 25°C .

  • Note: A1 receptors equilibrate slowly. Shorter times may underestimate affinity.

• Termination: Harvest using a cell harvester onto GF/B filters pre-soaked in 0.3% PEI (to reduce non-specific binding of the hydrophobic ligand).

• Wash: Wash 3x with ice-cold buffer.

• Analysis: Count radioactivity. Plot % Specific Binding vs. Log[Ligand].

• Calculation: Derive

  using non-linear regression. Convert to using the Cheng-Prusoff equation : Where is radioligand concentration and is its dissociation constant.

Troubleshooting & Stability

Solubility

Both CHA and R-PIA are hydrophobic.

• Protocol: Dissolve stock (10 mM) in 100% DMSO.

• Caution: Ensure final assay DMSO concentration is <1% (ideally <0.1%) to prevent solvent effects on the receptor or membrane integrity.

The "Biphasic" Curve Warning

When using agonist competitors (CHA/R-PIA) against antagonist radioligands (DPCPX), you may observe a "shallow" displacement curve (Hill slope < 1.0).

• Cause: The agonist binds with high affinity to G-protein-coupled receptors (

  ) and low affinity to uncoupled receptors ( ).

• Solution: To measure the high-affinity state exclusively (relevant for functional potency), add 1 mM MgCl

  to the buffer. To measure the low-affinity state (or total pool), add 100 M GTP S to uncouple the G-proteins.

References

• Daly, J. W., et al. (1986). "Structure-activity relationships for N6-substituted adenosines at a brain A1-adenosine receptor with a comparison to an A2-adenosine receptor." Biochemical Pharmacology.

• Klotz, K. N., et al. (1989). "Comparative pharmacology of adenosine receptor subtypes." Naunyn-Schmiedeberg's Archives of Pharmacology.

• Lohse, M. J., et al. (1987). "8-Cyclopentyl-1,3-dipropylxanthine (DPCPX) - a selective high affinity antagonist radioligand for A1 adenosine receptors." Naunyn-Schmiedeberg's Archives of Pharmacology.

• Fredholm, B. B., et al. (2001).[5] "International Union of Pharmacology. XXV. Nomenclature and classification of adenosine receptors." Pharmacological Reviews.

• Jacobson, K. A., & Gao, Z. G. (2006). "Adenosine receptors as therapeutic targets." Nature Reviews Drug Discovery.

Sources

• 1. Recent developments in adenosine receptor ligands and their potential as novel drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of adenosine A1 receptor by N6-(R)-phenylisopropyladenosine (R-PIA) inhibits forskolin-stimulated tyrosine hydroxylase activity in rat striatal synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The adenosine agonist N6-R-phenylisopropyladenosine (R-PIA) stimulates feeding in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Chloro-N6-cyclopentyladenosine: a highly selective agonist at A1 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Historical and Current Adenosine Receptor Agonists in Preclinical and Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Histological Validation of N6-Cyclohexyladenosine's Effect on Remyelination

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of N6-Cyclohexyladenosine's (CHA) performance in promoting remyelination, supported by established histological and experimental data. As a Senior Application Scientist, this document is structured to offer not just protocols, but the scientific rationale behind the experimental choices, ensuring a self-validating system for your research.

The Challenge of Demyelination and the Promise of Remyelination

Demyelination, the loss of the protective myelin sheath surrounding nerve axons, is a hallmark of several debilitating neurological diseases, most notably multiple sclerosis (MS). This damage impairs nerve impulse conduction, leading to a progressive decline in neurological function.[1][2] While current therapies for MS primarily focus on modulating the immune system, there is a critical unmet need for treatments that can actively repair the damage by promoting remyelination.[1] Remyelination is the process by which new myelin sheaths are formed around demyelinated axons, a process that can restore function and protect neurons from degeneration.[3][4][5]

N6-Cyclohexyladenosine (CHA): A Potential Remyelinating Agent

N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine A1 receptor (A1R).[6] The activation of A1Rs on oligodendrocyte precursor cells (OPCs), the cells responsible for myelination in the central nervous system, has been shown to be a crucial step in promoting their maturation and migration.[7][8] Studies have demonstrated that stimulating A1Rs can facilitate myelin deposition, while the activation of other adenosine receptors, like A2A and A2B, can inhibit this process.[7][9] This selective action makes CHA a promising candidate for therapeutic intervention in demyelinating diseases.

Mechanism of Action: The Adenosine A1 Receptor Pathway

The proposed mechanism by which CHA promotes remyelination involves the activation of the A1R, which is coupled to an inhibitory G-protein (Gi). This activation leads to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. Lowered cAMP levels are associated with the promotion of OPC differentiation into mature, myelin-producing oligodendrocytes.[7] Furthermore, A1R activation has been shown to stimulate OPC migration, a critical step in reaching demyelinated lesions.[8]

Caption: CHA signaling pathway promoting oligodendrocyte differentiation.

Histological Validation of CHA's Remyelinating Effect: An Experimental Workflow

To rigorously assess the remyelinating potential of CHA, a well-controlled preclinical study using an animal model of demyelination is essential. The cuprizone model is a widely used and reliable model for studying toxic demyelination and subsequent spontaneous remyelination.[10][11][12]

Experimental Design: The Cuprizone Model

In this model, mice are fed a diet containing the copper chelator cuprizone, which induces oligodendrocyte apoptosis and subsequent demyelination, particularly in the corpus callosum.[10][12] This model is advantageous because the demyelination is reproducible and reversible upon withdrawal of cuprizone, allowing for the study of remyelination.[10][11]

Experimental Groups:

• Control Group: Mice fed a normal diet.

• Cuprizone Group (Vehicle): Mice fed a cuprizone diet followed by a normal diet with vehicle treatment.

• Cuprizone Group (CHA): Mice fed a cuprizone diet followed by a normal diet with CHA treatment.

• Alternative Agent Group: Mice fed a cuprizone diet followed by a normal diet with a known or alternative remyelinating agent for comparison.

Sources

• 1. Elucidating the Mechanism of Action of the Novel Remyelination Therapy Nefiracetam [researchrepository.ucd.ie]
• 2. Frontiers | Neuronal activity and remyelination: new insights into the molecular mechanisms and therapeutic advancements [frontiersin.org]
• 3. medrxiv.org [medrxiv.org]
• 4. Quantitative magnetic resonance imaging reflects different levels of histologically determined myelin densities in multiple sclerosis, including remyelination in inactive multiple sclerosis lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Landscape of Targets and Lead Molecules for Remyelination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oligodendrocyte precursor cell maturation: role of adenosine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oligodendrocytes express functional A1 adenosine receptors that stimulate cellular migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Role of adenosine in oligodendrocyte precursor maturation [frontiersin.org]
• 10. The cuprizone model for demyelination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biospective.com [biospective.com]

Cross-species comparison of N6-Cyclohexyladenosine-induced hypothermia.

Targeted Temperature Management via Adenosine Receptor Agonism: A Cross-Species Technical Guide to -Cyclohexyladenosine (CHA)[1]

Executive Summary

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-Cyclohexyladenosine (CHA) is a potent, selective adenosine receptor ( AR) agonist utilized to induce a regulated, "torpor-like" hypothermic state.[1] Unlike physical cooling methods (ice packs, cooling blankets), which trigger counter-regulatory shivering and stress responses, CHA acts centrally to lower the thermoregulatory set-point.

This guide provides a technical comparison of CHA-induced hypothermia across species, highlighting the translational bottleneck between rodents and large mammals. It serves as a directive for researchers investigating pharmacological induction of Targeted Temperature Management (TTM) for neuroprotection and cardiac arrest recovery.

Part 1: Mechanistic Foundation & Comparative Advantage

The Core Mechanism: Central Inhibition of Thermogenesis

The primary advantage of CHA over physical cooling is its ability to suppress Non-Shivering Thermogenesis (NST) in Brown Adipose Tissue (BAT). Physical cooling fights the body's thermostat; CHA resets it.

Key Pathway: CHA penetrates the Blood-Brain Barrier (BBB) and binds to presynaptic

ARs in the Preoptic Area (POA) of the hypothalamus. This triggers a -protein coupled cascade that inhibits adenylyl cyclase, reducing cAMP levels. The downstream effect is the disinhibition of the Dorsomedial Hypothalamus (DMH) and subsequent inhibition of the Raphe Pallidus (rRPa) , cutting off the sympathetic drive to BAT.

Visualization: The Signaling Cascade

The following diagram illustrates the suppression of metabolic heat production via the ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

AR pathway.[2]

Figure 1: Pharmacological suppression of thermogenesis.[1][3] Red arrows indicate inhibitory pathways dominant during CHA administration.

Part 2: Cross-Species Comparative Analysis

The efficacy of CHA is highly species-dependent. While it induces a safe, reversible torpor in rodents, its application in large mammals is limited by cardiovascular toxicity.

Table 1: Comparative Efficacy and Toxicity Profile

Feature	Murine (Mouse)	Rodent (Rat)	Large Mammal (Pig/Human)
Primary Mechanism	AR (Central) + AR (Mast Cell/Histamine)	AR (Central Dominant)	AR (Systemic & Central)
Effective Dose (IP)	0.1 – 10.0 mg/kg	0.5 – 1.0 mg/kg	Not Viable for Monotherapy
Therapeutic Window	Wide. Rapid drop to ambient temp.	Moderate. Requires surface control to prevent overcooling.	Narrow/Non-existent.
Cooling Rate	Extremely Fast (>5°C/hr)	Fast (~2–4°C/hr)	Slow / Limited
Limiting Toxicity	Respiratory depression (at high doses)	Bradycardia (manageable)	Profound Bradycardia / AV Block
Shivering Response	Absent (Torpor-like state)	Inhibited	Partially Inhibited

The Translational Bottleneck: Hemodynamic Compromise

In rats, CHA (1.0 mg/kg) induces bradycardia, but stroke volume compensation often maintains Mean Arterial Pressure (MAP) within a survivable range. In pigs and humans, the density of

receptors in the sinoatrial and atrioventricular nodes leads to severe bradycardia and hypotension before therapeutic hypothermia is achieved.

Critical Insight: For large animal models, CHA cannot be used as a sole agent. It requires co-administration of peripheral antagonists (e.g., 8-SPT) or must be replaced by partial agonists (e.g., capadenoson) to separate the metabolic effects from the cardiovascular collapse.

Part 3: Validated Experimental Protocol (Rat Model)

Objective: Induce stable therapeutic hypothermia (

) in Rattus norvegicus while mitigating mortality risks.

Pre-Experimental Setup (Self-Validating Systems)

• Telemetry: Implant abdominal temperature transmitters 7 days prior. Validation: Do not use rectal probes as primary monitoring during induction; the stress of handling antagonizes the CHA effect.

• Environment: Set ambient temperature (

  ) to . Causality: CHA renders the animal poikilothermic. If is , cooling will be insufficient.

The "Dynamic Surface Control" Protocol

Recent data indicates that fixed-dose CHA leads to "overcooling" (drops to

) in ad-libitum fed rats. The following protocol integrates active feedback.

Step-by-Step Workflow:

• Baseline: Record 1-hour baseline temperature (

  ) and heart rate (HR).

• Induction: Administer CHA 1.0 mg/kg IP (dissolved in 5% DMSO/Saline).

• The Drop:

  will decline within 15–30 minutes.

• Active Management (Crucial):

  • When

    reaches , activate a heating pad set to .

  • Why? The metabolic rate is suppressed.[2] Without external heat support at the nadir, the animal will continue to cool to lethal levels.

• Recovery: Re-warming must be passive (approx.

  /hr) to avoid reperfusion injury-like stress.

Visualization: Experimental Workflow

This diagram outlines the decision logic required to maintain safety during CHA administration.

Figure 2: Safety logic for CHA-induced hypothermia. Note the feedback loop at the "Decision" node to prevent mortality.

Part 4: Performance vs. Alternatives

Metric	CHA (Pharmacological)	Physical Cooling (Ice/Blankets)	Opioids/Sedatives
Induction Speed	High (Rapid metabolic suppression)	Low (Limited by thermal inertia)	Moderate
Shivering	Inhibited (Central Set-point reset)	High (Requires neuromuscular blockade)	Variable
Metabolic Stress	Decreased ( demand drops immediately)	Increased initially (due to shivering)	Decreased
Hemodynamic Stability	Low (Bradycardia risk)	Moderate (Vasoconstriction issues)	Moderate
Clinical Status	Preclinical (Gold Standard for Mechanism)	Clinical Standard of Care	Adjunct Only

Conclusion: CHA remains the superior tool for mechanistic studies of hypothermia in rodents due to its ability to divorce temperature reduction from the stress of physical cooling. However, for translational applications, it serves as a template for developing next-generation

AR partial agonists that spare the cardiovascular system.

References

• Mechanism of Hypothermia: Tupone, D., et al. (2013).[1] "Central nervous system mechanisms of metabolic suppression in a torpor-like state." The Journal of Neuroscience. Link

• A1 vs A3 Receptor Roles: Carlin, J. L., et al. (2017). "Hypothermia in mouse is caused by adenosine A1 and A3 receptor agonists and AMP via three distinct mechanisms." Neuropharmacology. Link

• Rat Protocol & Overcooling: Jinka, T. R., et al. (2015). "Dynamic Surface Temperature Control Prevents Overcooling with N6-Cyclohexyladenosine in Rats." Therapeutic Hypothermia and Temperature Management. Link

• Cardiovascular Limitations: Zhang, Y., et al. (2009).[2] "N6-Cyclohexyladenosine induces hypothermia and marked bradycardia in rats." Resuscitation. Link

• Brown Adipose Tissue Pathway: Morrison, S. F. (2016).[4] "Central neural control of thermoregulation and brown adipose tissue."[5][6][7] Autonomic Neuroscience. Link

Sources

• 1. Hypothermia in mouse is caused by adenosine A1 and A3 receptor agonists and AMP via three distinct mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N6-cyclohexyladenosine is better than meperidine and buspirone at suppressing metabolism during TTM32 but does not improve outcome after cardiac arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Hypothalamic Regulation of Brown Adipose Tissue Thermogenesis and Energy Homeostasis [frontiersin.org]
• 7. academic.oup.com [academic.oup.com]

In vitro validation of N6-Cyclohexyladenosine's mechanism of action in neuronal cells.

An In-Depth Guide to the In Vitro Validation of N6-Cyclohexyladenosine's Mechanism of Action in Neuronal Cells

Introduction: Deciphering the Neuroprotective Potential of N6-Cyclohexyladenosine

N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine A1 receptor (A1R), a G-protein coupled receptor (GPCR) ubiquitously expressed in the central nervous system. The activation of A1R is predominantly associated with neuroprotective effects, achieved through the modulation of neuronal excitability and metabolism. This guide provides a comprehensive framework for the in vitro validation of CHA's mechanism of action in neuronal cells, offering a comparative analysis with other A1R agonists and detailing the requisite experimental protocols. Our objective is to equip researchers with the necessary tools to rigorously assess the on-target effects of CHA and similar compounds.

The canonical signaling pathway initiated by A1R activation involves the Gαi/o subunit, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. This reduction in cAMP attenuates the activity of protein kinase A (PKA), thereby influencing downstream effectors. Additionally, the Gβγ subunits released upon GPCR activation can modulate various ion channels and other signaling cascades, including the mitogen-activated protein kinase (MAPK) pathway.

Comparative Analysis of A1 Receptor Agonists

To provide a robust validation of CHA's effects, it is crucial to compare its performance against other well-characterized A1R agonists. This guide will utilize (R)-N6-phenylisopropyladenosine (R-PIA) as a primary comparator, a widely used and potent A1R agonist. The inclusion of a selective antagonist, such as 8-Cyclopentyl-1,3-dipropylxanthine (DPCPX), is also essential to confirm that the observed effects are specifically mediated by A1R.

Table 1: Comparative Potency of A1 Receptor Agonists

Compound	Target Receptor	Reported EC50 (nM) in Neuronal Cells	Key Characteristics
N6-Cyclohexyladenosine (CHA)	Adenosine A1	1 - 10	High selectivity and potency for A1R.
(R)-N6-phenylisopropyladenosine (R-PIA)	Adenosine A1	5 - 20	Well-characterized, potent A1R agonist.
Adenosine	A1, A2A, A2B, A3	>100	Endogenous agonist with broad receptor affinity.
DPCPX	Adenosine A1	N/A (Antagonist)	Highly selective A1R antagonist with an IC50 of 0.5-5 nM.

Experimental Workflow for Mechanism of Action Validation

The validation process is designed as a multi-tiered approach, starting from the confirmation of target engagement to the assessment of downstream functional consequences.

Caption: A multi-phase workflow for validating CHA's mechanism of action.

Detailed Experimental Protocols

Cell Culture and Differentiation

For this study, the human neuroblastoma cell line SH-SY5Y is a suitable model due to its expression of adenosine A1 receptors and its ability to be differentiated into a more mature neuronal phenotype.

• Cell Line: SH-SY5Y (ATCC® CRL-2266™)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Differentiation Protocol: To induce a more neuron-like phenotype, SH-SY5Y cells are treated with 10 µM Retinoic Acid (RA) for 5-7 days. This process promotes neurite outgrowth and enhances the expression of neuronal markers.

cAMP Accumulation Assay

This assay directly measures the functional consequence of Gαi/o activation.

• Principle: A1R activation by CHA inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. This inhibition is typically measured against a stimulated level of cAMP induced by forskolin, a direct activator of adenylyl cyclase.

• Protocol:

  • Seed differentiated SH-SY5Y cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with the A1R antagonist DPCPX (1 µM) for 30 minutes where required.

  • Add varying concentrations of CHA or R-PIA to the wells and incubate for 15 minutes.

  • Stimulate the cells with 10 µM forskolin for 15 minutes to induce cAMP production.

  • Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay kit (e.g., a LANCE Ultra cAMP kit from PerkinElmer).

  • Data should be normalized to the forskolin-only treated cells.

Table 2: Hypothetical cAMP Assay Data

Treatment	Normalized cAMP Level (%)
Vehicle Control	100 ± 5.2
CHA (100 nM)	35 ± 4.1
R-PIA (100 nM)	42 ± 3.8
CHA (100 nM) + DPCPX (1 µM)	95 ± 6.3

Western Blot Analysis for ERK1/2 Phosphorylation

The MAPK/ERK pathway is a key downstream signaling cascade that can be modulated by A1R activation.

• Principle: Activation of the Gβγ subunit can lead to the phosphorylation and activation of ERK1/2. This assay quantifies the levels of phosphorylated ERK (p-ERK) relative to total ERK.

• Protocol:

  • Seed differentiated SH-SY5Y cells in a 6-well plate.

  • Treat the cells with CHA (100 nM), R-PIA (100 nM), and DPCPX (1 µM) as required for 10 minutes.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate 20 µg of protein per lane on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-ERK1/2 (Thr202/Tyr204) and total ERK1/2.

  • Use an appropriate HRP-conjugated secondary antibody and visualize the bands using a chemiluminescence detection system.

  • Quantify band intensity using densitometry software (e.g., ImageJ).

Table 3: Hypothetical p-ERK/Total ERK Densitometry Data

Treatment	p-ERK / Total ERK Ratio (Fold Change)
Vehicle Control	1.0
CHA (100 nM)	2.5 ± 0.3
R-PIA (100 nM)	2.2 ± 0.2
CHA (100 nM) + DPCPX (1 µM)	1.1 ± 0.1

Calcium Imaging

A1R activation can modulate intracellular calcium levels, often leading to an attenuation of depolarization-induced calcium influx.

• Principle: This assay uses a fluorescent calcium indicator (e.g., Fluo-4 AM) to visualize changes in intracellular calcium concentration in real-time.

• Protocol:

  • Seed differentiated SH-SY5Y cells on glass-bottom dishes.

  • Load the cells with Fluo-4 AM (5 µM) for 30 minutes at 37°C.

  • Wash the cells with a calcium-free buffer.

  • Acquire a baseline fluorescence reading using a confocal microscope.

  • Add CHA (100 nM) or R-PIA (100 nM) and record any changes in fluorescence.

  • Induce depolarization and subsequent calcium influx by adding a high concentration of potassium chloride (KCl, 50 mM).

  • Continue to record the fluorescence to measure the peak calcium response.

  • The data should be presented as the change in fluorescence intensity (ΔF/F0).

Table 4: Hypothetical Peak Calcium Response to KCl Depolarization

Pre-treatment (10 min)	Peak ΔF/F0 upon KCl Stimulation
Vehicle Control	3.8 ± 0.4
CHA (100 nM)	1.5 ± 0.2
R-PIA (100 nM)	1.8 ± 0.3
CHA (100 nM) + DPCPX (1 µM)	3.5 ± 0.5

Signaling Pathway of N6-Cyclohexyladenosine

The following diagram illustrates the core signaling cascade initiated by CHA binding to the adenosine A1 receptor.

Caption: CHA's signaling cascade via the adenosine A1 receptor.

Conclusion: A Robust Framework for Validation

This guide provides a comprehensive and experimentally grounded approach to validating the mechanism of action of N6-Cyclohexyladenosine in neuronal cells. By combining direct measures of target engagement (cAMP assay) with the analysis of downstream signaling pathways (ERK phosphorylation) and functional neuronal responses (calcium imaging), researchers can build a robust data package. The comparative analysis with a known agonist and the use of a selective antagonist are critical for ensuring the specificity of the observed effects. This multi-faceted approach, rooted in established methodologies, provides a high degree of confidence in the characterization of CHA's neuroprotective potential.

References

• Fredholm, B. B., IJzerman, A. P., Jacobson, K. A., Linden, J., & Müller, C. E. (2011). International Union of Basic and Clinical Pharmacology. LXXXI. Nomenclature and classification of adenosine receptors—an update. Pharmacological reviews, 63(1), 1–34. [Link]

• Daly, J. W. (1993). Mechanism of action of caffeine. In Caffeine, Coffee, and Health (pp. 97-150). Raven Press. [Link]

• Kovalchick, K. (2023). SH-SY5Y Cells: A Cell Line Model for Neuroscience Research. Cell Biol, 12(1), 202. [Link]

The CHA Standard: A Comparative Guide to Replicating N6-Cyclohexyladenosine A1 Receptor Studies

Executive Summary: The Agonist Benchmark

N6-Cyclohexyladenosine (CHA) serves as a critical reference standard in purinergic signaling research. As a potent, selective Adenosine A1 Receptor (A1AR) agonist, it is frequently used to validate novel ligands and define the "full agonist" response profile in neuroprotection and cardiovascular assays.

However, replication failures often stem from three overlooked variables: solvent-dependent bioavailability , species-specific affinity shifts , and G-protein coupling states (high vs. low affinity) modulated by buffer composition. This guide provides a standardized framework for replicating CHA findings, contrasting it with common alternatives like CPA and R-PIA to ensure experimental rigor.

Comparative Profile: CHA vs. Alternatives

Selection of an A1 agonist dictates the dynamic range of your assay. CHA is preferred for its high affinity and structural stability, but alternatives like CPA (N6-Cyclopentyladenosine) or CCPA offer distinct selectivity profiles.

Table 1: Physicochemical and Pharmacological Comparison

Feature	N6-Cyclohexyladenosine (CHA)	CPA (N6-Cyclopentyladenosine)	R-PIA	Adenosine (Endogenous)
A1 Affinity (Ki)	0.7 – 2.3 nM (High)	0.8 – 2.3 nM (High)	~1.2 nM (High)	~10–100 nM (Low/Moderate)
Selectivity (A1:A2A)	~300-700 fold	~500 fold	~100 fold	Non-selective
Solubility	DMSO (100 mM), Ethanol (20 mM)	DMSO, Ethanol	DMSO	Water soluble
Metabolic Stability	High (Resistant to ADA)	High	High	Low (Rapidly metabolized by ADA)
Primary Utility	CNS/Cardiac Ischemia models; Reference full agonist.	Similar to CHA; often interchangeable.	Historical standard; prone to causing rapid desensitization.	Physiological baseline studies.

Data synthesized from Tocris, Sigma-Aldrich, and PubMed sources [1, 2, 3].

Mechanistic Topology: A1AR Signaling

To replicate CHA effects, one must assay the correct downstream effectors. CHA acts via the G

i/o pathway, inhibiting adenylyl cyclase and modulating ion channels.

Figure 1: CHA-induced A1 Receptor signaling cascade showing canonical Gi/o coupling and Beta-arrestin recruitment.

Replication Workflow 1: Radioligand Binding Assay

Objective: Determine Ki of CHA in membrane preparations. Common Pitfall: Failure to remove endogenous adenosine leads to underestimation of CHA affinity.

Protocol Steps & Causality

• Membrane Preparation:

  • Step: Homogenize tissue (e.g., rat cortex) in ice-cold Tris-HCl (50 mM, pH 7.4). Centrifuge at 48,000 x g.

  • Causality: High-speed centrifugation separates membrane fractions from cytosolic proteins.

• Endogenous Adenosine Removal (CRITICAL):

  • Step: Treat membranes with Adenosine Deaminase (ADA) (2-5 U/mL) for 30 mins at 37°C prior to assay.

  • Causality: Endogenous adenosine competes for the A1 site. Without ADA, your "blank" binding will be artificially high, and CHA potency will appear lower [4].

• Buffer Composition:

  • Step: Use 50 mM Tris-HCl + 5 mM MgCl₂ .[1]

  • Causality:Mg²⁺ ions are required to stabilize the high-affinity state of the GPCR-G-protein complex. Omitting Mg²⁺ shifts the receptor to a low-affinity state, altering Ki values [5].

• Incubation:

  • Step: Incubate 0.2-0.5 nM [³H]-DPCPX (antagonist tracer) + varying concentrations of CHA (10⁻¹² to 10⁻⁵ M). Incubate 60-90 mins at 25°C.

  • Causality: Equilibrium must be reached. A1AR kinetics are temperature-dependent; 25°C is standard to prevent rapid degradation or dissociation.

• Filtration:

  • Step: Harvest onto GF/B or GF/C filters presoaked in 0.3% Polyethylenimine (PEI) .

  • Causality: PEI reduces non-specific binding of the radioligand to the glass fiber filter, improving the signal-to-noise ratio [6].

Replication Workflow 2: In Vivo Formulation

Objective: Administer CHA for neuroprotection (e.g., MCAO model) or cardiovascular studies. Common Pitfall: CHA precipitation in aqueous saline.

Validated Formulation Protocol

CHA is lipophilic. Direct dissolution in saline is impossible at effective doses.

Standard Vehicle:

• 10% DMSO (Solubilizer)

• 40% PEG 300 (Co-solvent/Stabilizer)

• 5% Tween-80 (Surfactant)

• 45% Saline (Diluent)

Preparation Order (Must be followed):

• Dissolve CHA powder in pure DMSO first (Stock: 25 mg/mL).

• Add PEG 300 and vortex.

• Add Tween-80 and vortex.

• Slowly add warm Saline while vortexing.

  • Validation: Solution must remain clear. If cloudy, sonicate. Do not inject cloudy suspensions IV/IP as this alters pharmacokinetics [2].

Troubleshooting & Self-Validation System

Use this logic flow to diagnose replication failures.

Figure 2: Troubleshooting decision tree for correcting low affinity or variable response in CHA assays.

References

• Gifford Bioscience. Radioligand Binding Assay Protocol: Adenosine Receptors. Available at: [Link]

• National Institutes of Health (NIH). In vitro receptor binding assays: general methods and considerations. Available at: [Link]

• Brieflands. Optimum Conditions of Radioligand Receptor Binding Assay. Available at: [Link]

Sources

• 1. giffordbioscience.com [giffordbioscience.com]

Safety & Regulatory Compliance

N6-Cyclohexyladenosine proper disposal procedures

N6-Cyclohexyladenosine (CHA) Disposal & Handling Guide

Executive Summary: Immediate Action Protocol

For researchers handling N6-Cyclohexyladenosine (CAS: 36396-99-3), the primary risk lies in its high potency as an Adenosine A1 receptor agonist.[1] Unlike generic organic waste, trace amounts of CHA can exert significant physiological effects (bradycardia, sedation) if absorbed or released into water systems.

The Golden Rule: Treat CHA as a high-potency bioactive compound. Incineration is the only acceptable final disposal method.

Category	Action
Primary Disposal	High-Temperature Incineration (with afterburner/scrubber).[1]
Prohibited	NEVER flush down drains. NEVER dispose of in general trash.
Spill Cleanup	Isolate area.[2][3] Use Double Nitrile Gloves . Absorb with inert material.[4]
Storage	-20°C, desiccated. Keep secondary containment to prevent leaks.[2]

Hazard Profile & Scientific Rationale

To ensure safety compliance, you must understand the causality of the hazard. CHA is not merely a chemical irritant; it is a pharmacologically active agent.

• Mechanism of Action: CHA is a selective Adenosine A1 receptor agonist (

  values often < 10 nM).[4][5]

• Physiological Risk: Accidental exposure (transdermal or inhalation) can trigger potent A1-mediated responses:[1]

  • Cardiovascular: Significant bradycardia (slowing of heart rate) and heart block.

  • CNS: Sedation, hypothermia, and respiratory depression.

• Environmental Impact: As a stable organic molecule, CHA can persist in water systems, posing risks to aquatic life by disrupting adenosine signaling pathways common across species.

Self-Validating Safety Check: Before handling waste, ask: "If this waste container leaks, do I have the antagonist (e.g., Theophylline or DPCPX) available for emergency medical reference?"

Detailed Disposal Workflows

A. Solid Waste (Powder, Contaminated PPE, Sharps)

Solid waste includes expired stock powder, weighing boats, contaminated gloves, and paper towels used for wiping surfaces.

• Segregation: Do not mix CHA waste with general lab trash. Use a dedicated Hazardous Waste Container labeled "Toxic Organic Solid."

• Packaging:

  • Place solid waste inside a clear, sealable polyethylene bag (minimum 2 mil thickness).

  • Seal the bag and place it inside the rigid hazardous waste drum/box.

• Labeling:

  • Chemical Name: N6-Cyclohexyladenosine.[4][5][6][7][8][9]

  • Hazard Class: Toxic (6.1).

  • Constituents: >98% CHA (if pure) or "Trace CHA on debris."

B. Liquid Waste (Stock Solutions in DMSO/Ethanol)

Most CHA is dissolved in DMSO or Ethanol.

• Compatibility: Ensure the waste container is chemically compatible with the solvent (HDPE is generally safe for DMSO/Ethanol mixtures).

• Collection:

  • Pour liquid waste into a Narrow-Mouth Waste Carboy .

  • Do not overfill (leave 10% headspace).

• Rinsing:

  • Triple-rinse empty stock vials with a small volume of Ethanol.

  • Crucial Step: Add the rinsate to the liquid waste container. Do not pour rinsate down the sink.

• Final Handoff: Transfer to your institution's EHS department for incineration .

Decontamination & Spill Management

Standard bleach deactivation is insufficient for stable adenosine analogs. You must use physical removal followed by solvent extraction.

Protocol for Benchtop Spills:

• PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use a P100 respirator.

• Containment: Cover the spill with an absorbent pad or inert material (vermiculite).

• Solvent Wash:

  • Wet a paper towel with Ethanol (70% or higher) or Isopropanol . CHA is lipophilic; water alone will not effectively solubilize and remove it.

  • Wipe the area from the outside in to avoid spreading.

• Soap Finish: Follow the solvent wipe with a standard detergent and water wash to remove residue.

• Disposal: All pads and towels from steps 2-4 go into the Solid Hazardous Waste stream.

Visualizing the Decision Logic

The following diagram illustrates the critical decision points for CHA disposal, ensuring no path leads to the sewer or general trash.

Figure 1: Decision matrix for N6-Cyclohexyladenosine waste streams.[1] Note that all paths converge on Incineration.

Regulatory & Compliance Data

While CHA is not explicitly listed by name on the US EPA "P-List" (acutely hazardous), it meets the criteria for Characteristic Hazardous Waste due to toxicity.

Parameter	Specification
CAS Number	36396-99-3
GHS Classification	Acute Tox. 3 (H301); Skin Irrit. 2 (H315); Eye Irrit.[1] 2A (H319)
RCRA Status	Treat as Hazardous Waste (Toxic).
DOT Shipping	UN 2811 (Toxic solids, organic, n.o.s.)[1]
Disposal Code	Suggest L1 (Lab Pack) or Incineration profile.

Final Note from the Bench: Always verify these procedures with your institution's Environmental Health & Safety (EHS) officer. Local regulations (e.g., California Title 22) may impose stricter requirements than federal guidelines. When in doubt, over-classify the waste to ensure safety.

References

• US Environmental Protection Agency (EPA). (2023). Defined Hazardous Waste: Listed and Characteristic Wastes (40 CFR Part 261). Retrieved from [Link]

Sources

• 1. angenesci.com [angenesci.com]
• 2. louisville.edu [louisville.edu]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medkoo.com [medkoo.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. N6-Cyclohexyladenosine | Adenosine A1 Receptors | Tocris Bioscience [tocris.com]
• 9. Processing of adenosine receptor agonists in rat and human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Operational Safety &amp; Handling Guide: N6-Cyclohexyladenosine (CHA)

Part 1: Risk Assessment & The "Invisible" Hazard

Senior Scientist Note: Do not let the standard Safety Data Sheet (SDS) "Warning" label lull you into complacency. While N6-Cyclohexyladenosine (CHA) is often labeled with generic H302 (Harmful if swallowed) or H315 (Irritant) codes, its true hazard lies in its pharmacological potency .

CHA is a selective Adenosine A₁ Receptor Agonist with nanomolar affinity (

). It is not merely a chemical irritant; it is a systemic physiological modulator.

The Physiological Threat Vector

Accidental exposure (inhalation of dust or transdermal absorption via DMSO) can trigger rapid, potent biological responses:

• Cardiovascular Depression: A₁ activation suppresses the SA and AV nodes, leading to severe bradycardia (slow heart rate) and hypotension.

• Respiratory Constriction: A₁ agonists induce bronchoconstriction. Asthmatic researchers are at elevated risk and should strictly avoid handling the powder form.

• CNS Depression: Profound sedation and locomotor suppression.

Control Banding Assignment

Treat CHA as a Control Band 4 (High Potency) compound.

• OEL (Occupational Exposure Limit): Not established.

• Default Limit: Handle as if the OEL is

  .

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent the specific exposure pathways identified above.

PPE Component	Specification	Scientific Rationale
Hand Protection	Double Nitrile Gloves (min 0.11 mm thickness)	Breakthrough Prevention: CHA is often dissolved in DMSO, which permeates skin rapidly, carrying the dissolved drug into the bloodstream. Double gloving creates a sacrificial outer layer.
Respiratory	N95 / P100 (if outside hood)	Aerosol Defense: Nanomolar agonists in the lungs bypass first-pass metabolism, causing immediate bronchospasm. Primary engineering control: Fume Hood.
Eye Protection	Chemical Goggles (ANSI Z87.1)	Mucosal Barrier: Prevents absorption through the lacrimal duct if dust becomes airborne or splashes occur.
Body Defense	Tyvek® Lab Coat (Closed front)	Particulate Shield: Cotton coats trap dust. Tyvek repels particulates and prevents "take-home" exposure.

Part 3: Operational Protocols (Step-by-Step)

Workflow Visualization

The following diagram outlines the "Safe Path" for handling CHA, emphasizing the critical transition from solid (inhalation risk) to solution (absorption risk).

Figure 1: Critical Control Points in CHA Handling. Note the hazard shift from Dust Risk (Red) to Absorption Risk (Yellow).

Protocol A: Weighing the Solid (The Highest Risk Step)

• Why: Static electricity can cause the light powder to "jump," creating an invisible aerosol cloud.

• Engineering Control: Work strictly inside a certified chemical fume hood.

• Static Mitigation: Use an anti-static gun or bar on the spatula and weigh boat before touching the powder.

• Technique: Do not pour from the vial. Use a micro-spatula to transfer small amounts.

• Decontamination: Immediately wipe the balance and surrounding area with a methanol-dampened wipe after weighing.

Protocol B: Solubilization

• Why: CHA is sparingly soluble in water but soluble in DMSO (up to ~5 mg/mL) or Ethanol. DMSO is a potent skin penetrant.

• Solvent Choice: If possible, dissolve in Ethanol first, then dilute with aqueous buffer. If DMSO is required, treat the solution as "Liquid Skin."

• Vessel: Use screw-cap microcentrifuge tubes with O-rings to prevent leakage.

• Labeling: Mark tubes clearly with "TOXIC - A1 AGONIST" to warn colleagues.

Protocol C: Spill Cleanup

• Solid Spill: Do NOT sweep. Cover with a wet paper towel (water or ethanol) to suppress dust, then wipe up.

• Liquid Spill: Cover with absorbent pads. Clean area with 10% bleach solution followed by ethanol.

Part 4: Emergency Response

In the event of exposure, immediate action focuses on preventing systemic absorption and managing cardiovascular symptoms.

Exposure Route	Immediate Action	Medical Context (For Physician)
Inhalation	Move to fresh air immediately. Support breathing.[1]	Patient exposed to Adenosine A₁ Agonist .[2] Monitor for bronchospasm and bradycardia.
Skin Contact	Wash with soap and water for 15 min. Do not use ethanol (enhances absorption).	Monitor for hypotension.
Eye Contact	Flush with water for 15 min.	Corneal absorption can be rapid.
Antidote Note	Theophylline or Caffeine	These are non-selective adenosine antagonists and may reverse effects if clinically indicated (under medical supervision only).

Part 5: Disposal & Inactivation

• Waste Stream: Segregate as "P-List equivalent" (Acutely Toxic Chemical Waste).

• Destruction: Chemical incineration is the only approved method.

• Inactivation: For small residues on glassware, soaking in a 10% bleach solution for 24 hours can help degrade the organic structure before final washing, though incineration remains the primary disposal path.

References

• PubChem. (2023). N6-Cyclohexyladenosine Compound Summary (CID 50904). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Hazard Communication Standard: Safety Data Sheets. [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]